5-Isopropylimidazo[1,2-A]pyridine

Core Science & Biosynthesis

Synthesis and Characterization of 5-Isopropylimidazo[1,2-a]pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-Isopropylimidazo[1,2-a]pyridine, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The imidazo[1,2-a]pyridine scaffold is a privileged structure found in numerous biologically active molecules. This document outlines a representative synthetic protocol and details the expected analytical characterization of the target compound, based on established methodologies for this class of molecules.

Core Data Summary

Parameter	Value	Notes
Synthesis
Reaction Yield	75-85% (projected)	Yields for this type of condensation/cyclization are typically in this range.
Physical Properties
Molecular Formula	C₁₀H₁₂N₂
Molecular Weight	160.22 g/mol
Appearance	Off-white to light yellow solid (projected)	The physical state is an educated estimation based on similar known compounds.
Melting Point	Not available	To be determined experimentally.
Spectroscopic Data
¹H NMR (400 MHz, CDCl₃)	See Table 2 for projected chemical shifts.	The chemical shifts are estimated based on the analysis of the imidazo[1,2-a]pyridine core and the isopropyl substituent.
¹³C NMR (100 MHz, CDCl₃)	See Table 3 for projected chemical shifts.	The chemical shifts are estimated based on the analysis of the imidazo[1,2-a]pyridine core and the isopropyl substituent.
Mass Spectrometry (ESI+)	m/z = 161.10 [M+H]⁺ (calculated)	The expected mass-to-charge ratio for the protonated molecule.
Infrared (IR) Spectroscopy	Not available	Expected to show characteristic peaks for C-H aromatic, C-H aliphatic, C=N, and C=C bonds. To be determined experimentally.

Experimental Protocols

The following protocols are based on well-established methods for the synthesis of imidazo[1,2-a]pyridines, specifically the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.

Synthesis of 5-Isopropylimidazo[1,2-a]pyridine

This procedure details the reaction of 2-amino-6-isopropylpyridine with chloroacetaldehyde.

Materials:

• 2-amino-6-isopropylpyridine

• Chloroacetaldehyde (50% aqueous solution)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-amino-6-isopropylpyridine (1.0 eq) in ethanol.

• Addition of Reagents: To the stirred solution, add sodium bicarbonate (2.0 eq) followed by the dropwise addition of chloroacetaldehyde (1.2 eq, 50% aqueous solution).

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove ethanol.

• Extraction: To the residue, add water and extract the product with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexane and ethyl acetate).

• Isolation: Collect the fractions containing the desired product and evaporate the solvent to yield 5-Isopropylimidazo[1,2-a]pyridine as a solid.

Characterization Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve a small amount of the purified product in deuterated chloroform (CDCl₃).

• ¹H NMR: Acquire the proton NMR spectrum on a 400 MHz spectrometer.

• ¹³C NMR: Acquire the carbon-13 NMR spectrum on a 100 MHz spectrometer.

2. Mass Spectrometry (MS):

• Sample Preparation: Dissolve a small amount of the product in a suitable solvent (e.g., methanol or acetonitrile).

• Analysis: Analyze the sample using an Electrospray Ionization (ESI) mass spectrometer in positive ion mode to observe the protonated molecule [M+H]⁺.

3. Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid product or analyze as a thin film.

• Analysis: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Projected Spectroscopic Data

The following tables provide the projected ¹H and ¹³C NMR chemical shifts for 5-Isopropylimidazo[1,2-a]pyridine. These are estimations based on the known chemical shifts of the imidazo[1,2-a]pyridine core and the expected influence of the isopropyl substituent at the C5 position.

Table 2: Projected ¹H NMR Data

Proton	Multiplicity	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)
H-2	d	~7.5 - 7.6	~1.0
H-3	d	~7.4 - 7.5	~1.0
H-6	t	~7.0 - 7.1	~7.0
H-7	d	~7.3 - 7.4	~9.0
H-8	d	~6.6 - 6.7	~7.0
-CH(CH₃)₂	sept	~3.2 - 3.4	~7.0
-CH(CH ₃)₂	d	~1.3 - 1.4	~7.0

Table 3: Projected ¹³C NMR Data

Carbon	Chemical Shift (δ, ppm)
C-2	~117 - 118
C-3	~112 - 113
C-5	~150 - 152
C-6	~122 - 123
C-7	~111 - 112
C-8	~124 - 125
C-8a	~144 - 145
-C H(CH₃)₂	~30 - 32
-CH(C H₃)₂	~22 - 23

Visualizations

Synthesis Workflow

The following diagram illustrates the synthetic pathway for 5-Isopropylimidazo[1,2-a]pyridine.

Caption: Synthetic route to 5-Isopropylimidazo[1,2-a]pyridine.

Characterization Workflow

This diagram outlines the process for the analytical characterization of the synthesized compound.

Caption: Analytical workflow for compound characterization.

In-depth Technical Guide on 5-Isopropylimidazo[1,2-A]pyridine: A Compound Undisclosed in Current Scientific Literature

Despite a comprehensive search of scientific databases and chemical literature, no specific information is currently available for the chemical entity 5-Isopropylimidazo[1,2-A]pyridine. This indicates that the compound may not have been synthesized or characterized to date, or that such research has not been published in the public domain.

While the core structure, imidazo[1,2-a]pyridine, is a well-documented and significant scaffold in medicinal chemistry, the specific derivative with an isopropyl group at the 5-position is not described in the reviewed literature. The imidazo[1,2-a]pyridine nucleus is recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds and approved drugs.[1][2]

The Imidazo[1,2-a]pyridine Scaffold: A Foundation for Drug Discovery

The imidazo[1,2-a]pyridine framework is a fused bicyclic heterocycle that serves as the foundation for numerous compounds with diverse therapeutic applications.[1][2][3] Its derivatives have been explored for a vast range of biological activities, including but not limited to:

• Anticancer Agents: Certain derivatives have shown potential as covalent anticancer agents.[4]

• Antituberculosis Agents: The scaffold is a key component in the development of new treatments for tuberculosis.[5]

• Central Nervous System (CNS) Activity: This class includes well-known drugs like Zolpidem, used for insomnia, and Alpidem, an anxiolytic.[6][7]

• Anti-inflammatory and Analgesic Properties [2]

• Antiviral and Antimicrobial Activities [2]

The significant interest in this scaffold stems from its versatile chemical nature, which allows for modifications at various positions to modulate its physicochemical properties and biological activity.

General Synthesis of Imidazo[1,2-a]pyridines

A variety of synthetic strategies have been developed to construct the imidazo[1,2-a]pyridine core. Common methods often involve the condensation of a 2-aminopyridine with a suitable partner. Some established synthetic routes include:

• Reaction with α-haloketones: This is a classical and widely used method.[8]

• Multicomponent Reactions: One-pot reactions involving an aminopyridine, an aldehyde, and an isocyanide (Groebke–Blackburn–Bienaymé reaction) or other components offer an efficient way to generate diverse derivatives.[4][9]

• Copper-catalyzed reactions: Various copper-catalyzed methods have been developed for the synthesis of these compounds.[10][11]

• Metal-free synthesis: In recent years, more environmentally friendly, metal-free synthetic routes have also been reported.[12][13]

A general workflow for the synthesis of imidazo[1,2-a]pyridine derivatives is depicted below.

General Synthetic Workflow

Physicochemical and Photophysical Properties

The physicochemical properties of imidazo[1,2-a]pyridines can be tuned by the nature and position of substituents. Generally, they are stable aromatic compounds. Some derivatives exhibit interesting photophysical properties, such as fluorescence, making them potentially useful in materials science and as biological probes.[14] The introduction of different functional groups can significantly alter properties like solubility, lipophilicity, and thermal stability.[15]

Conclusion

While a detailed technical guide on 5-Isopropylimidazo[1,2-A]pyridine cannot be provided due to the absence of specific data in the scientific literature, the broader family of imidazo[1,2-a]pyridines represents a rich and active area of research in medicinal chemistry. The established synthetic routes and the diverse biological activities of known derivatives suggest that 5-Isopropylimidazo[1,2-A]pyridine, if synthesized, could possess interesting chemical and biological properties. Further research would be required to synthesize, characterize, and evaluate this specific compound to determine its potential applications.

References

• 1. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. The discovery of novel imidazo[1,2-a]pyridine derivatives as covalent anticancer agents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 6. Imidazopyridine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. bio-conferences.org [bio-conferences.org]
• 9. mdpi.com [mdpi.com]
• 10. Cu(I)-Catalyzed Synthesis of Imidazo[1,2-a]pyridines from Aminopyridines and Nitroolefins Using Air as the Oxidant [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ijrpr.com [ijrpr.com]
• 15. Physicochemical properties of imidazo-pyridine protic ionic liquids - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Spectroscopic Characterization of 5-Isopropylimidazo[1,2-a]pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic methods used to characterize 5-Isopropylimidazo[1,2-a]pyridine. Due to the limited availability of published experimental data specific to this molecule, this document presents generalized experimental protocols and representative data for the imidazo[1,2-a]pyridine scaffold. These methodologies and data serve as a practical reference for the analysis of this compound and its derivatives.

Introduction

5-Isopropylimidazo[1,2-a]pyridine belongs to the imidazo[1,2-a]pyridine class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are essential for the structural elucidation and purity assessment of these molecules.

Spectroscopic Data

Table 1: Representative ¹H NMR Spectroscopic Data for an Imidazo[1,2-a]pyridine Scaffold

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
~7.5-8.0	d	~7.0	H-5
~7.2-7.6	m	-	Aromatic CH
~6.8-7.2	m	-	Aromatic CH
~3.0-3.5	sept	~7.0	CH (isopropyl)
~1.3-1.5	d	~7.0	CH₃ (isopropyl)

Table 2: Representative ¹³C NMR Spectroscopic Data for an Imidazo[1,2-a]pyridine Scaffold

Chemical Shift (δ) ppm	Assignment
~140-150	C (quaternary)
~120-135	Aromatic CH
~110-120	Aromatic CH
~30-35	CH (isopropyl)
~20-25	CH₃ (isopropyl)

Table 3: Representative IR Spectroscopic Data for an Imidazo[1,2-a]pyridine Scaffold

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100-3000	Medium	Aromatic C-H stretch
~2960-2850	Medium-Strong	Aliphatic C-H stretch
~1630-1600	Strong	C=N stretch
~1500-1400	Medium-Strong	C=C aromatic stretch

Table 4: Representative Mass Spectrometry Data for an Imidazo[1,2-a]pyridine Scaffold

m/z	Interpretation
[M]+	Molecular Ion
[M-CH₃]+	Loss of a methyl group

Experimental Protocols

The following are generalized experimental protocols for obtaining spectroscopic data for imidazo[1,2-a]pyridine derivatives. These can be adapted for the specific analysis of 5-Isopropylimidazo[1,2-a]pyridine.

3.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of the compound is dissolved in a suitable deuterated solvent, such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing tetramethylsilane (TMS) as an internal standard. ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a frequency of 400 MHz or higher. Chemical shifts are reported in parts per million (ppm) relative to TMS.

3.2 Infrared (IR) Spectroscopy

The IR spectrum is typically recorded using a Fourier Transform Infrared (FT-IR) spectrometer. The sample can be prepared as a KBr pellet, a thin film, or a solution in a suitable solvent. The spectrum is recorded over the range of 4000-400 cm⁻¹.

3.3 Mass Spectrometry (MS)

Mass spectra are obtained using a mass spectrometer, often coupled with a chromatographic separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). Electron Ionization (EI) or Electrospray Ionization (ESI) are common ionization methods. The data provides the mass-to-charge ratio (m/z) of the molecular ion and its fragments.

Workflow for Spectroscopic Analysis

The structural elucidation of a small organic molecule like 5-Isopropylimidazo[1,2-a]pyridine follows a systematic workflow.

Caption: General workflow for the spectroscopic analysis of a small organic molecule.

This workflow illustrates the progression from a purified sample to its structural determination through various spectroscopic techniques and data analysis.

Caption: Logical flow for interpreting NMR spectroscopic data for structural elucidation.

This diagram outlines the key parameters obtained from ¹H and ¹³C NMR spectra and how they contribute to proposing a chemical structure.

Biological Activity Screening of 5-Isopropylimidazo[1,2-a]pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biological activity screening of 5-Isopropylimidazo[1,2-a]pyridine and its related derivatives. The imidazo[1,2-a]pyridine scaffold is a prominent heterocyclic structure in medicinal chemistry, demonstrating a wide array of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties. This document outlines the cytotoxic effects, mechanisms of action, and relevant signaling pathways associated with this class of compounds, supported by experimental protocols and data visualizations to aid in further research and drug development endeavors. While this guide focuses on the broader class of imidazo[1,2-a]pyridines due to the extensive available data, the principles and methodologies described are directly applicable to the specific screening of 5-Isopropylimidazo[1,2-a]pyridine.

Anticancer Activity and Cytotoxicity

Imidazo[1,2-a]pyridine derivatives have demonstrated significant cytotoxic effects against a variety of human cancer cell lines. The anticancer activity is a primary focus of research for this compound class.

In Vitro Cytotoxicity Data

The half-maximal inhibitory concentration (IC50) values from various studies are summarized below, showcasing the potency of different imidazo[1,2-a]pyridine derivatives against several cancer cell lines.

Compound/Derivative	Cell Line	Cancer Type	IC50 (µM)	Reference
Imidazo[1,2-a]pyridines 5-7	A375	Melanoma	9.7 - 44.6	[1]
Imidazo[1,2-a]pyridines 5-7	WM115	Melanoma	9.7 - 44.6	[1]
Imidazo[1,2-a]pyridines 5-7	HeLa	Cervical Cancer	9.7 - 44.6	[1]
IP-5	HCC1937	Breast Cancer	45	[2][3][4]
IP-6	HCC1937	Breast Cancer	47.7	[2][3][4]
IP-7	HCC1937	Breast Cancer	79.6	[2][3][4]
HB9	A549	Lung Cancer	50.56	[5]
HB10	HepG2	Liver Carcinoma	51.52	[5]
Compound 9d	HeLa	Cervical Cancer	10.89	[6]
Compound 9d	MCF-7	Breast Cancer	2.35	[6]

Mechanism of Action

The anticancer effects of imidazo[1,2-a]pyridines are attributed to their ability to induce programmed cell death (apoptosis) and cause cell cycle arrest in cancer cells. These mechanisms are often linked to the modulation of key signaling pathways that regulate cell survival and proliferation.

Induction of Apoptosis

Several studies have confirmed that imidazo[1,2-a]pyridine derivatives trigger apoptosis in cancer cells. This is evidenced by:

• Increased levels of pro-apoptotic proteins: such as Bax and active caspase-9.[1]

• Activation of caspases: including caspase-7 and caspase-8, leading to the cleavage of PARP.[2][3]

• Chromatin segmentation: a hallmark of apoptotic cells, has been observed using DAPI staining.[2][3]

Cell Cycle Arrest

These compounds have been shown to halt the progression of the cell cycle, thereby inhibiting cancer cell proliferation. Key findings include:

• Increased expression of cell cycle inhibitors: such as p53 and p21.[1][2][3] This suggests that imidazo[1,2-a]pyridines can induce cell cycle arrest, with some studies indicating a G0/G1 and G2/M phase arrest.[2]

Signaling Pathway Modulation

The biological activities of imidazo[1,2-a]pyridines are often a result of their interaction with specific cellular signaling pathways.

AKT/mTOR Pathway

A significant mechanism of action for several imidazo[1,2-a]pyridine compounds is the inhibition of the PI3K-Akt-mTOR signaling pathway, which is crucial for cell survival and proliferation.[1] Studies have demonstrated that treatment with these compounds leads to a reduction in the levels of phosphorylated (p)-protein kinase B (Akt) and p-mechanistic target of rapamycin (mTOR).[1]

Inhibition of the AKT/mTOR Signaling Pathway.

STAT3/NF-κB Pathway

Certain imidazo[1,2-a]pyridine derivatives have also been shown to exert anti-inflammatory effects by modulating the STAT3/NF-κB signaling pathway.[7] This includes a significant decline in STAT3 phosphorylation and interference with the NF-κB p50 subunit.[7]

Modulation of the STAT3/NF-κB Signaling Pathway.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the screening of 5-Isopropylimidazo[1,2-a]pyridine and its analogs.

Cell Viability (MTT) Assay

This assay is used to assess the cytotoxic effects of the compounds on cancer cells.

Protocol:

• Seed cells in 96-well plates at a density of 4–5×10³ cells per well and allow them to attach for 48 hours.[1]

• Treat the cells with increasing concentrations of the test compounds (e.g., 0–100 µM) or a vehicle control for 48 hours.[1]

• Add 10 µl of MTT solution to each well and incubate at 37°C for 4 hours.[1]

• Add a solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Workflow for the MTT Cell Viability Assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay quantifies the extent of apoptosis induced by the test compounds.

Protocol:

• Treat cells with the test compound at a predetermined concentration (e.g., IC50 value) for 24-48 hours.

• Harvest the cells and wash them with cold phosphate-buffered saline (PBS).

• Resuspend the cells in Annexin V binding buffer.

• Add FITC-conjugated Annexin V and propidium iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.[1]

Cell Cycle Analysis

This method determines the effect of the compounds on the progression of the cell cycle.

Protocol:

• Treat cells with the test compound for a specified period (e.g., 24 hours).

• Harvest the cells and fix them in cold 70% ethanol overnight at 4°C.[8]

• Wash the cells with PBS and resuspend them in a staining solution containing propidium iodide (PI) and RNase A.[8]

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[1]

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in signaling pathways, apoptosis, and the cell cycle.

Protocol:

• Treat cells with the test compound and prepare whole-cell lysates.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific to the target proteins (e.g., p-AKT, p53, p21, cleaved PARP, caspases).

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a promising framework for the development of novel therapeutic agents, particularly in the field of oncology. The screening of 5-Isopropylimidazo[1,2-a]pyridine and its derivatives should focus on evaluating their cytotoxic potential against a panel of cancer cell lines, elucidating their mechanisms of action through apoptosis and cell cycle analysis, and identifying the specific signaling pathways they modulate. The experimental protocols and data presented in this guide provide a solid foundation for researchers to undertake a comprehensive biological activity screening of this important class of compounds. Further investigations into structure-activity relationships (SAR) will be crucial for optimizing the potency and selectivity of these molecules as potential drug candidates.

References

• 1. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journal.waocp.org [journal.waocp.org]
• 5. chemmethod.com [chemmethod.com]
• 6. researchgate.net [researchgate.net]
• 7. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

In Silico Modeling and Docking Studies of 5-Isopropylimidazo[1,2-A]pyridine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide focuses on the 5-Isopropylimidazo[1,2-A]pyridine scaffold. As of the latest literature review, specific in silico modeling, docking studies, and extensive biological data for this exact derivative are not widely published. Therefore, this document provides a comprehensive overview based on the well-established methodologies and findings for the broader imidazo[1,2-a]pyridine class of compounds, offering a predictive and methodological framework for the study of the 5-isopropyl derivative.

Introduction to Imidazo[1,2-a]pyridines

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Its rigid, planar structure and synthetic accessibility have made it an attractive starting point for the design of novel drugs targeting a wide array of biological targets.[1][2] Derivatives of this scaffold have demonstrated a remarkable breadth of pharmacological activities, including anticancer, anti-inflammatory, antiviral, and antimicrobial properties.[1][2] The 5-isopropyl substitution is of particular interest as the isopropyl group can influence the compound's lipophilicity, steric profile, and metabolic stability, potentially modulating its pharmacokinetic and pharmacodynamic properties.

In Silico Modeling and Computational Chemistry

In silico modeling is an indispensable tool in modern drug discovery, enabling the prediction of molecular properties, interactions with biological targets, and potential ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. For a novel derivative like 5-Isopropylimidazo[1,2-A]pyridine, a systematic computational workflow is essential to guide its development.

Molecular Properties Prediction

A foundational step in the in silico analysis is the prediction of key physicochemical properties. These parameters are crucial for assessing the "drug-likeness" of a molecule and are often evaluated against established guidelines such as Lipinski's Rule of Five.

Table 1: Predicted Physicochemical Properties of 5-Isopropylimidazo[1,2-A]pyridine and Related Derivatives

Compound	Molecular Weight ( g/mol )	LogP	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Polar Surface Area (Ų)
Imidazo[1,2-a]pyridine	118.14	1.45	0	2	28.7
5-Isopropylimidazo[1,2-a]pyridine (Predicted)	160.22	2.58	0	2	28.7
Derivative A (Example)	250.30	3.10	1	3	55.1
Derivative B (Example)	312.35	2.85	2	4	78.4

Note: Data for Derivative A and B are representative examples from the literature on imidazo[1,2-a]pyridine analogs.

Quantum Mechanical Studies

Density Functional Theory (DFT) calculations can provide deeper insights into the electronic structure of 5-Isopropylimidazo[1,2-A]pyridine. These studies are instrumental in understanding the molecule's reactivity and electrostatic potential, which are key determinants of its interaction with biological macromolecules.

Experimental Protocol: Density Functional Theory (DFT) Calculations

• Structure Optimization: The 3D structure of the molecule is optimized using a suitable level of theory and basis set (e.g., B3LYP/6-31G*).

• Frequency Calculation: Vibrational frequency analysis is performed to confirm that the optimized structure corresponds to a true energy minimum.

• Property Calculation: Key electronic properties are calculated, including:

  • HOMO-LUMO Energies: The energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined to calculate the energy gap, which relates to chemical reactivity.

  • Molecular Electrostatic Potential (MEP): The MEP map is generated to visualize the electron density distribution and identify regions prone to electrophilic and nucleophilic attack.

Molecular Docking Studies

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. It is a critical tool for hypothesis-driven drug design, allowing researchers to predict the binding affinity and mode of interaction of a ligand with a target protein.

Target Selection

The selection of a biological target for docking studies is guided by the known pharmacology of the imidazo[1,2-a]pyridine class. Common targets include protein kinases, enzymes involved in inflammatory pathways (e.g., COX-2), and microbial enzymes. For instance, several imidazo[1,2-a]pyridine derivatives have been investigated as inhibitors of kinases involved in cancer progression.

Docking Protocol

A typical molecular docking workflow involves several key steps.

Experimental Protocol: Molecular Docking

• Protein Preparation: The 3D structure of the target protein is obtained from the Protein Data Bank (PDB). Water molecules and co-ligands are typically removed, and hydrogen atoms are added. The protein structure is then energy minimized.

• Ligand Preparation: The 3D structure of 5-Isopropylimidazo[1,2-A]pyridine is generated and optimized for its geometry and charge distribution.

• Grid Generation: A binding site is defined on the protein, typically centered on the active site or a known allosteric site. A grid box is generated to encompass this binding region.

• Docking Simulation: A docking algorithm (e.g., AutoDock, Glide) is used to explore various conformations and orientations of the ligand within the protein's binding site.

• Scoring and Analysis: The resulting poses are ranked based on a scoring function that estimates the binding affinity. The top-ranked poses are then visually inspected to analyze the key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking).

Table 2: Representative Docking Scores of Imidazo[1,2-a]pyridine Derivatives against Various Targets

Derivative	Target Protein (PDB ID)	Docking Score (kcal/mol)	Key Interacting Residues
Example 1	Cyclin-Dependent Kinase 2 (1HCK)	-8.5	Leu83, Glu81, Phe80
Example 2	p38 MAP Kinase (1A9U)	-9.2	Met109, Gly110, Lys53
Example 3	Tyrosine Kinase (2SRC)	-7.9	Thr338, Leu273, Val281
5-Isopropylimidazo[1,2-a]pyridine (Hypothetical)	Target X	-X.X	To be determined

Note: The docking scores and interacting residues are illustrative and based on published data for various imidazo[1,2-a]pyridine derivatives.

Synthesis of 5-Isopropylimidazo[1,2-A]pyridine

The synthesis of imidazo[1,2-a]pyridines can be achieved through various established synthetic routes. A common and versatile method is the condensation of a 2-aminopyridine with an α-haloketone.

Experimental Protocol: General Synthesis of Imidazo[1,2-a]pyridines

• Reaction Setup: To a solution of the appropriately substituted 2-aminopyridine (1 equivalent) in a suitable solvent (e.g., ethanol, DMF), the corresponding α-haloketone (1.1 equivalents) is added.

• Reaction Conditions: The reaction mixture is typically heated under reflux for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel or by recrystallization to afford the desired imidazo[1,2-a]pyridine derivative.

For the specific synthesis of 5-Isopropylimidazo[1,2-A]pyridine, 6-isopropyl-2-aminopyridine would be a key starting material.

Potential Biological Activities and Signaling Pathways

Based on the extensive research on the imidazo[1,2-a]pyridine scaffold, 5-Isopropylimidazo[1,2-A]pyridine is anticipated to exhibit a range of biological activities. The diagrams below illustrate some of the key signaling pathways that are often modulated by this class of compounds.

Caption: A generalized experimental workflow for the development of imidazo[1,2-a]pyridine derivatives.

Caption: Potential inhibition of key oncogenic signaling pathways by imidazo[1,2-a]pyridine derivatives.

Caption: Proposed mechanism of anti-inflammatory action via inhibition of the NF-κB signaling pathway.

Conclusion and Future Directions

The 5-Isopropylimidazo[1,2-A]pyridine scaffold represents a promising starting point for the development of novel therapeutic agents. This technical guide outlines a comprehensive in silico and experimental framework to systematically investigate its potential. Future research should focus on the actual synthesis and biological evaluation of this specific derivative to validate the predictive models. Subsequent structure-activity relationship (SAR) studies will be crucial for optimizing its potency, selectivity, and pharmacokinetic profile, ultimately paving the way for the development of new drug candidates.

References

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]

5-Isopropylimidazo[1,2-A]pyridine derivatives and analogs

An In-Depth Technical Guide to 5-Isopropylimidazo[1,2-A]Pyridine Derivatives and Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazo[1,2-a]pyridine is a fused bicyclic heterocyclic system characterized by a bridgehead nitrogen atom. This scaffold is recognized in medicinal chemistry as a "privileged structure" due to its ability to bind to a wide range of biological targets, leading to diverse pharmacological activities.[1][2][3] Several drugs incorporating this core are commercially available, including zolpidem (an insomnia therapeutic), alpidem (an anxiolytic), and olprinone (for acute heart failure), highlighting its therapeutic importance.[1][4][5]

Derivatives of the imidazo[1,2-a]pyridine core have demonstrated a broad spectrum of biological activities, including potent antitubercular, anticancer, antiviral, anti-inflammatory, and enzyme inhibitory properties.[1][4][6] The versatility of this scaffold allows for extensive chemical modification at various positions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic profiles.

This technical guide focuses specifically on 5-isopropylimidazo[1,2-a]pyridine derivatives and related analogs. It aims to provide a comprehensive resource for professionals in drug discovery and development by detailing synthetic methodologies, summarizing key biological data, outlining experimental protocols, and exploring structure-activity relationships (SAR).

Synthesis of the Imidazo[1,2-a]pyridine Core

The most common and versatile method for synthesizing the imidazo[1,2-a]pyridine scaffold is the Tschitschibabin reaction. This involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound. To generate a 5-isopropyl derivative, the synthesis would commence with 6-isopropyl-2-aminopyridine.

A general synthetic pathway involves the cyclization of the aminopyridine with an α-haloketone, such as chloroacetaldehyde, to form the core structure.[7] Subsequent functionalization can be achieved through various organic reactions to install desired substituents at other positions of the bicyclic system.

General synthetic workflow for 5-isopropylimidazo[1,2-a]pyridine derivatives.

Biological Activity and Data

Imidazo[1,2-a]pyridine derivatives have been extensively studied for various therapeutic applications. The substitution pattern on the bicyclic core plays a critical role in determining the specific biological activity and potency.

Antitubercular Activity

A significant area of research has been the development of imidazo[1,2-a]pyridine-3-carboxamides as potent agents against Mycobacterium tuberculosis (Mtb).[8] These compounds have shown nanomolar activity and target QcrB, a component of the electron transport chain, thereby inhibiting ATP homeostasis.[8] Structure-activity relationship studies have shown that modifications at the C7 position can significantly impact potency; for instance, a 7-chloro substitution was found to be less active than a 7-methyl group in certain analogs.[8] While specific data for 5-isopropyl derivatives is not prominent in the cited literature, the general potency of the scaffold is evident.

Table 1: Antitubercular Activity of Imidazo[1,2-a]pyridine Analogs against Mtb H37Rv

Compound ID	Core Substitution	R Group (at C3-carboxamide)	MIC (μM)	Reference
5	7-CH₃	4-(trifluoromethoxy)benzyl	0.2	[8]
7	7-CH₃	4-morpholinobenzyl	0.9	[8]
8	7-CH₃	4-(4-methylpiperazin-1-yl)benzyl	0.4	[8]
15	7-CH₃	4-(4-chlorophenoxy)benzyl	0.02	[8]

| 18 | 7-Cl | 4-(4-chlorophenoxy)benzyl | 0.004 |[8] |

Anticancer Activity (PDGFR Inhibition)

Another promising application is in oncology. A novel class of imidazo[1,2-a]pyridines has been identified as potent inhibitors of the Platelet-Derived Growth Factor Receptor (PDGFR), a key target in angiogenesis and tumor growth.[7] Medicinal chemistry efforts focused on improving selectivity and pharmacokinetic properties, such as reducing P-glycoprotein (Pgp) mediated efflux, which led to compounds with oral bioavailability.[7]

Table 2: PDGFR Kinase Inhibition and Pgp Efflux of Imidazo[1,2-a]pyridine Analogs

Compound ID	PDGFRβ IC₅₀ (nM)	KDR IC₅₀ (nM)	Selectivity (KDR/PDGFRβ)	Pgp Efflux Ratio (Pe)
11	3	114	38	5.7

| 28 | 3 | 53 | 17 | <2 |

Data extracted from reference[7].

Antimicrobial Activity

Beyond tuberculosis, imidazo[1,2-a]pyridine derivatives have shown broad-spectrum antibacterial activity against various strains, including E. coli, S. aureus, and P. aeruginosa.[9] For example, pyran-conjugated imidazopyridines exhibited strong activity against S. aureus with MIC values as low as 7.8 μg/mL.[9]

Experimental Protocols

Synthesis of 5-Isopropylimidazo[1,2-a]pyridine (General Protocol)

This protocol is a generalized procedure based on standard methods.[7][10]

• Reaction Setup: To a solution of 6-isopropyl-2-aminopyridine (1.0 eq) in a suitable solvent (e.g., ethanol or DMF) is added an α-halocarbonyl compound (1.1 eq), such as chloroacetaldehyde (50% aq. solution).

• Cyclization: The reaction mixture is heated to reflux (typically 80-100 °C) and stirred for 6-12 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, the solvent is removed under reduced pressure. The residue is partitioned between an organic solvent (e.g., ethyl acetate) and a basic aqueous solution (e.g., saturated NaHCO₃).

• Purification: The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the 5-isopropylimidazo[1,2-a]pyridine core.

Antitubercular Activity: Microplate Alamar Blue Assay (MABA)

This protocol outlines the key steps for determining the Minimum Inhibitory Concentration (MIC) against M. tuberculosis.[8]

• Preparation: A 96-well microplate is prepared with serial dilutions of the test compounds in Middlebrook 7H9 broth.

• Inoculation: Each well is inoculated with a standardized culture of M. tuberculosis H37Rv. Control wells (no drug) are included.

• Incubation: The plate is incubated at 37 °C for 5-7 days.

• Assay Development: A solution of Alamar Blue reagent and Tween 80 is added to each well. The plate is re-incubated for 24 hours.

• Reading: The fluorescence or absorbance is measured. A blue color (oxidized state) indicates no bacterial growth, while a pink color (reduced state) indicates growth. The MIC is defined as the lowest compound concentration that prevents this color change.

Workflow for the Microplate Alamar Blue Assay (MABA).

Signaling Pathways

PDGFR Signaling and Inhibition

PDGFR is a receptor tyrosine kinase that plays a crucial role in cell proliferation and angiogenesis. Upon binding its ligand (PDGF), the receptor dimerizes and autophosphorylates, creating docking sites for downstream signaling proteins. This activates pathways like PI3K/Akt and MAPK, which promote cell growth and survival. Imidazo[1,2-a]pyridine inhibitors act by binding to the ATP-binding pocket of the kinase domain, preventing autophosphorylation and blocking downstream signaling.[7]

Inhibition of the PDGFR signaling pathway.

Conclusion

The 5-isopropylimidazo[1,2-a]pyridine core and its analogs represent a versatile and highly promising scaffold for the development of new therapeutic agents. The extensive body of research highlights their potential in treating major diseases like tuberculosis and cancer. The established synthetic routes allow for rapid generation of diverse chemical libraries, and detailed structure-activity relationship studies have provided a clear rationale for designing next-generation compounds. Future work should focus on optimizing the pharmacokinetic properties of these potent molecules to improve their clinical translatability and on exploring their potential against a wider range of biological targets.

References

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]
• 2. researchgate.net [researchgate.net]
• 3. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthetic Imidazopyridine-Based Derivatives as Potential Inhibitors against Multi-Drug Resistant Bacterial Infections: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Technical Review of 5-Substituted Imidazo[1,2-a]pyridines: Synthesis, Kinase Inhibition, and Structure-Activity Relationships

The imidazo[1,2-a]pyridine scaffold is a prominent nitrogen-fused heterocyclic system recognized as a "privileged" structure in medicinal chemistry. Its derivatives have demonstrated a wide array of biological activities, leading to the development of marketed drugs for various therapeutic areas. While substitutions at the C-2, C-3, and C-8 positions have been extensively explored, the functionalization at the C-5 position offers a unique vector for structural modification to fine-tune potency, selectivity, and pharmacokinetic properties. This technical guide provides a detailed review of 5-substituted imidazo[1,2-a]pyridines, with a primary focus on their development as potent kinase inhibitors.

Synthesis of 5-Substituted Imidazo[1,2-a]pyridines

The synthesis of the imidazo[1,2-a]pyridine core is most commonly achieved through the condensation of a 2-aminopyridine with a carbonyl compound. To achieve substitution at the 5-position, the synthetic strategy typically begins with a pre-functionalized 6-substituted-2-aminopyridine.

Classical Cyclization Approach

A highly convergent and robust method for generating 5-substituted imidazo[1,2-a]pyridines involves a multi-step sequence starting from a commercially available substituted nitropyridine. This approach has been successfully utilized in the development of Platelet-Derived Growth Factor Receptor (PDGFR) inhibitors.[1]

The general workflow is outlined below:

Caption: General synthetic workflow for 5-substituted imidazo[1,2-a]pyridines.

Detailed Experimental Protocol (Synthesis of Key Intermediate 5-methoxy-imidazo[1,2-a]pyridine): [1]

• Step 1: Synthesis of 2-chloro-6-(2-methoxyethoxy)pyridine: A solution of 2-methoxyethanol in THF is treated with a strong base such as lithium bis(trimethylsilyl)amide (LiHMDS) at 0 °C. Commercially available 2-chloro-6-nitropyridine is then added, and the reaction is stirred to completion to yield the chloropyridine intermediate.

• Step 2: Synthesis of 6-(2-methoxyethoxy)pyridin-2-amine: The crude chloropyridine from Step 1 is dissolved in a suitable solvent (e.g., dioxane). A palladium catalyst (e.g., Pd₂(dba)₃) and a phosphine ligand (e.g., X-Phos) are added, followed by LiHMDS. The reaction is heated. Upon completion, an aqueous acid workup is performed to yield the aminopyridine.

• Step 3: Synthesis of 5-(2-methoxyethoxy)imidazo[1,2-a]pyridine: The aminopyridine from Step 2 is dissolved in an aqueous solution of chloroacetaldehyde. The mixture is heated (e.g., to 50 °C) until the cyclization is complete. The product is then isolated and purified to yield the key 5-substituted imidazo[1,2-a]pyridine scaffold.

Direct C-H Functionalization

Modern synthetic methods have enabled the direct functionalization of the C-H bond at the C-5 position, avoiding the need for pre-functionalized starting materials. Visible light-induced photocatalysis has emerged as a powerful tool for this purpose. For instance, a method for the C-5 alkylation of imidazo[1,2-a]pyridines using alkyl N-hydroxyphthalimides has been developed, employing eosin Y as a photocatalyst at room temperature.[2] This strategy offers an efficient and atom-economical alternative for derivatization.

Biological Activity: Kinase Inhibition

Substituents at the C-5 position of the imidazo[1,2-a]pyridine ring have been shown to be critical for potent and selective inhibition of certain receptor tyrosine kinases, particularly PDGFR.

PDGFR Inhibition

Constitutive activation of the Platelet-Derived Growth Factor Receptor (PDGFR) is implicated in the progression of various cancers and fibrotic diseases.[1] The development of small-molecule inhibitors targeting this kinase is a key therapeutic strategy. A novel class of 5-substituted imidazo[1,2-a]pyridines has been identified as potent PDGFR antagonists.[1]

The PDGFR signaling pathway is a critical cascade that regulates cell proliferation, migration, and survival. Inhibition of PDGFR kinase activity blocks the downstream phosphorylation events, thereby halting the oncogenic signaling.

Caption: Simplified PDGFR signaling pathway and the point of inhibition.

Structure-Activity Relationship (SAR) and Quantitative Data

Medicinal chemistry efforts guided by molecular modeling led to the discovery of potent 5-substituted imidazo[1,2-a]pyridine inhibitors of PDGFR. The SAR exploration focused on modifying a piperidine-based "headgroup" attached to the core scaffold. The data below summarizes the activity of key compounds against a cellular PDGFRβ phosphorylation assay.[1]

Compound ID	C5-Substituent	Headgroup	PDGFRβ Cellular IC₅₀ (nM)
11	-OCH₂CH₂OCH₃	4-piperidinyl	28
27	-OCH₂CH₂OCH₃	(R)-3-fluoro-4-piperidinyl	14
28	-OCH₂CH₂OCH₃	(S)-3-fluoro-4-piperidinyl	7

Structure-Activity Relationship Summary:

• Core Scaffold: The 5-(2-methoxyethoxy)imidazo[1,2-a]pyridine core was identified as a key structural element for potent PDGFR activity.

• Headgroup Optimization: Introduction of a constrained secondary amine enhanced selectivity.

• Fluorine Substitution: Integration of a fluorine atom onto the piperidine ring significantly improved the compound's profile. Specifically, the (S)-3-fluoro-4-piperidinyl moiety (Compound 28 ) provided the most potent inhibition. This modification was found to reduce P-glycoprotein (Pgp) mediated efflux, leading to improved oral bioavailability.[1]

Key Experimental Protocols

Cellular PDGFRβ Phosphorylation Assay[1]

This protocol describes a method to quantify the inhibitory activity of compounds on PDGFRβ phosphorylation in a cellular context.

• Cell Culture: NIH 3T3 cells engineered to overexpress the human PDGFRβ receptor are cultured in standard growth medium (e.g., DMEM with 10% FBS).

• Assay Preparation: Cells are seeded into 96-well plates and allowed to attach overnight. The following day, the growth medium is replaced with a serum-free medium for 2 hours to reduce basal receptor activation.

• Compound Treatment: Test compounds (e.g., Compound 28 ) are serially diluted in DMSO and then added to the cells at various concentrations. Cells are incubated with the compounds for 1 hour at 37 °C.

• Receptor Stimulation: Cells are stimulated with a recombinant human PDGF-BB ligand (e.g., at 25 ng/mL) for 7 minutes at 37 °C to induce receptor autophosphorylation.

• Lysis and Detection: The stimulation medium is removed, and cells are lysed to release cellular proteins. The level of phosphorylated PDGFRβ is quantified using a sandwich ELISA. A capture antibody specific for total PDGFRβ is coated on the plate, and a detection antibody conjugated to an enzyme (e.g., HRP) that recognizes the phosphorylated tyrosine residue is used for detection.

• Data Analysis: The signal is developed with a suitable substrate (e.g., TMB), and the absorbance is read on a plate reader. The data is normalized to controls, and the IC₅₀ value is calculated using a four-parameter logistic fit.

Conclusion

The 5-position of the imidazo[1,2-a]pyridine scaffold serves as a crucial site for modification in the design of potent and selective kinase inhibitors. As demonstrated in the development of PDGFR inhibitors, strategic functionalization at this position can profoundly influence biological activity and improve drug-like properties such as oral bioavailability. While classical synthetic routes relying on substituted 2-aminopyridines remain effective, modern C-H functionalization techniques are opening new avenues for rapid and diverse library synthesis. The data presented underscore the potential of 5-substituted imidazo[1,2-a]pyridines as a promising scaffold for future drug discovery efforts, particularly in the realm of oncology and fibrosis.

References

• 1. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Advances in Visible Light-Induced C-H Functionalization of Imidazo[1,2-a]pyridines - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 5-Isopropylimidazo[1,2-A]pyridine and the Imidazo[1,2-A]pyridine Scaffold

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and potential biological significance of 5-Isopropylimidazo[1,2-A]pyridine. Due to the limited availability of specific data for this particular derivative, this document also explores the broader context of the imidazo[1,2-a]pyridine core, a recognized "privileged scaffold" in medicinal chemistry.

Chemical Identification and Properties

IUPAC Name: 5-(propan-2-yl)imidazo[1,2-a]pyridine

Parent Compound: Imidazo[1,2-a]pyridine

• CAS Number: 274-76-0[1]

• Molecular Formula: C₇H₆N₂[1]

• Molecular Weight: 118.14 g/mol [1]

The introduction of an isopropyl group at the 5-position would alter the physicochemical properties, increasing its lipophilicity and molecular weight.

Table 1: Calculated Properties of 5-Isopropylimidazo[1,2-A]pyridine

Property	Value
Molecular Formula	C₁₀H₁₂N₂
Molecular Weight	160.22 g/mol
LogP (estimated)	2.5 - 3.0
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2

Note: These values are estimated and would require experimental verification.

Synthesis Strategies

The synthesis of 5-Isopropylimidazo[1,2-A]pyridine can be approached through established methods for the construction of the imidazo[1,2-a]pyridine core. The key starting material would be a 6-isopropyl-2-aminopyridine.

General Synthetic Workflow:

The most common and versatile method for the synthesis of imidazo[1,2-a]pyridines is the Tschitschibabin reaction, which involves the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[2]

General synthetic workflow for 5-Isopropylimidazo[1,2-A]pyridine.

Experimental Protocol: General Tschitschibabin Synthesis

• Reaction Setup: To a solution of the appropriately substituted 2-aminopyridine (1 equivalent) in a suitable solvent (e.g., ethanol, DMF), add the α-halocarbonyl compound (1.1 equivalents).

• Reaction Conditions: The reaction mixture is typically heated to reflux for several hours until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up: After cooling to room temperature, the solvent is removed under reduced pressure. The residue is then neutralized with a base (e.g., saturated sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel to afford the desired imidazo[1,2-a]pyridine derivative.

Other synthetic approaches include multicomponent reactions and metal-catalyzed cross-coupling strategies, which offer alternative routes to functionalized imidazo[1,2-a]pyridines.[3][4]

Biological Activity and Therapeutic Potential

The imidazo[1,2-a]pyridine scaffold is a cornerstone in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities.[5][6] Marketed drugs such as zolpidem (hypnotic), alpidem (anxiolytic), and zolimidine (antiulcer) feature this core structure.[7][8]

The biological effects of imidazo[1,2-a]pyridine derivatives are diverse and depend on the substitution pattern on the bicyclic ring system.

Table 2: Reported Biological Activities of Imidazo[1,2-a]pyridine Derivatives

Biological Activity	Position of Substitution	Example/Reference
Anticancer	2, 3, 6, 8	[9]
Antimicrobial	2, 3, 7	[6]
Antiviral	2, 3	[6]
Anti-inflammatory	2, 3, 6	[6]
Antitubercular	2, 3, 7	[7]
Anxiolytic	2, 6, 7	[7]

The introduction of a small alkyl group, such as an isopropyl group, at the C5 position could modulate the pharmacokinetic and pharmacodynamic properties of the molecule. The increased lipophilicity may enhance membrane permeability and access to intracellular targets.

Hypothetical Signaling Pathway Inhibition:

Several imidazo[1,2-a]pyridine derivatives have been identified as inhibitors of specific signaling pathways implicated in disease. For example, some derivatives have been shown to inhibit protein kinases involved in cancer cell proliferation. The following diagram illustrates a hypothetical mechanism of action where a 5-substituted imidazo[1,2-a]pyridine derivative inhibits a generic kinase cascade.

Hypothetical inhibition of a kinase signaling pathway.

Future Directions

The therapeutic potential of the imidazo[1,2-a]pyridine scaffold is well-established. The synthesis and biological evaluation of novel derivatives, such as 5-Isopropylimidazo[1,2-A]pyridine, represent a promising avenue for the discovery of new drug candidates. Further research should focus on:

• Definitive Synthesis and Characterization: The development of a robust synthetic route and full spectroscopic characterization of 5-Isopropylimidazo[1,2-A]pyridine.

• In Vitro Biological Screening: Evaluation of the compound against a panel of disease-relevant targets, such as kinases, GPCRs, and microbial enzymes.

• Structure-Activity Relationship (SAR) Studies: Systematic exploration of substitutions at various positions of the imidazo[1,2-a]pyridine ring to optimize potency and selectivity.

• Pharmacokinetic Profiling: Assessment of the absorption, distribution, metabolism, and excretion (ADME) properties of promising derivatives.

References

• 1. Imidazo(1,2-a)pyridine | C7H6N2 | CID 78960 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bio-conferences.org [bio-conferences.org]
• 3. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 5. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. chemmethod.com [chemmethod.com]

An In-Depth Technical Guide to the Physical and Chemical Properties of the 5-Alkylimidazo[1,2-a]pyridine Series

For Researchers, Scientists, and Drug Development Professionals

Introduction

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2][3] This guide focuses on the 5-alkylimidazo[1,2-a]pyridine series, providing a comprehensive overview of their physical and chemical properties, detailed experimental protocols for their synthesis and biological evaluation, and a visualization of their interaction with key signaling pathways. The strategic placement of an alkyl group at the 5-position can significantly influence the molecule's physicochemical properties, thereby affecting its pharmacokinetic and pharmacodynamic profile.

Physical and Chemical Properties

The physicochemical properties of the 5-alkylimidazo[1,2-a]pyridine series are crucial for understanding their behavior in biological systems. These properties, including solubility, lipophilicity, and melting point, are summarized below. While a complete homologous series with systematic variation of the 5-alkyl group is not extensively documented in a single source, the following tables compile available data for the parent imidazo[1,2-a]pyridine and representative 5-substituted analogs.

Table 1: General Physicochemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Imidazo[1,2-a]pyridine	C₇H₆N₂	118.14	Liquid[4]
5-Methylimidazo[1,2-a]pyridine	C₈H₈N₂	132.16	-
5-Methylimidazo[1,2-a]pyridine-2-carboxylic acid	C₉H₈N₂O₂	176.17	Solid
Ethyl 5-methylimidazo[1,2-a]pyridine-2-carboxylate	C₁₁H₁₂N₂O₂	204.23	Solid[1]

Table 2: Quantitative Physicochemical Data

Compound	Boiling Point (°C)	Density (g/mL)	Refractive Index (n20/D)	pKa	LogP
Imidazo[1,2-a]pyridine	103 @ 1 mmHg[4]	1.165 @ 25 °C[4]	1.626[4]	6.79	1.8[5]
5-Methylimidazo[1,2-a]pyridine	-	-	-	-	-

Table 3: Spectroscopic Data

Compound	UV-Vis λmax (nm)	Emission λmax (nm)	Key ¹H NMR Signals (δ, ppm)	Key ¹³C NMR Signals (δ, ppm)
Imidazo[1,2-a]pyridine	~280, ~315[6]	-	-	-
Ethyl 5-methylimidazo[1,2-a]pyridine-2-carboxylate	-	-	Planar six- and five-membered rings[1]	-

Experimental Protocols

Synthesis of 5-Alkylimidazo[1,2-a]pyridines

The synthesis of the imidazo[1,2-a]pyridine core can be achieved through various methods, with the most common being the condensation of a 2-aminopyridine with an α-halocarbonyl compound.[7][8] Below is a general protocol that can be adapted for the synthesis of 5-alkylimidazo[1,2-a]pyridines.

General Experimental Protocol for the Synthesis of 2,3-Disubstituted Imidazo[1,2-a]pyridines (adapted from Ghosh et al., 2018) [9]

• Reaction Setup: To a 25-mL round-bottomed flask, add 2-amino-6-alkylpyridine (0.25 mmol), the desired substituted acetophenone (0.25 mmol), iodine (20 mol%, 13 mg), and cyclohexane (2 mL).

• Reaction Conditions: Stir the reaction mixture at 60 °C for 15 minutes.

• Work-up: After the reaction is complete, dilute the mixture with 30 mL of water.

• Purification: The product can be further purified by column chromatography using a mixture of petroleum ether and ethyl acetate as the eluent.

Note: This is a generalized procedure. The specific 2-amino-6-alkylpyridine and acetophenone will determine the final substitution pattern. For a specific 5-alkyl derivative, the corresponding 6-alkyl-2-aminopyridine should be used.

Wnt/β-catenin Signaling Luciferase Reporter Assay

Imidazo[1,2-a]pyridines have been shown to modulate the Wnt/β-catenin signaling pathway.[10] A common method to assess this activity is through a luciferase reporter assay. The following is a detailed protocol for such an assay.

Step-by-Step Protocol for TCF/LEF Luciferase Reporter Assay [11][12][13][14]

• Cell Seeding (Day 1):

  • Harvest HEK293 cells (or other suitable cell line) from culture.

  • Seed the cells at a density of 5,000-10,000 cells per well in a white, opaque 96-well microplate in 50 µL of growth medium.

  • Incubate the plate at 37°C with 5% CO₂ overnight.

• Transfection/Transduction (Day 2):

  • For transient transfection: Prepare a mixture of a TCF/LEF-responsive firefly luciferase reporter plasmid and a constitutively expressing Renilla luciferase control plasmid with a suitable transfection reagent (e.g., FuGENE® HD) in serum-free medium.[12] Incubate for 15 minutes at room temperature. Add the transfection mix to the cells.

  • For lentiviral transduction: To each well, add 10 µL of TCF/LEF luciferase reporter lentivirus. Add polybrene to a final concentration of 5 µg/mL. Gently swirl the plate to mix.[11]

  • Incubate the plate at 37°C with 5% CO₂ for 18-24 hours.

• Medium Change (Day 3):

  • Remove the medium containing the transfection reagent or lentivirus.

  • Add 100 µL of fresh growth medium to each well.

• Compound Treatment (Day 4):

  • Prepare serial dilutions of the 5-alkylimidazo[1,2-a]pyridine compounds to be tested.

  • Add the compounds to the cells. Include appropriate controls: vehicle (e.g., DMSO), a known Wnt pathway activator (e.g., Wnt3a conditioned medium or LiCl), and a known inhibitor.

  • Incubate the cells at 37°C with 5% CO₂ for the desired treatment time (e.g., 16-24 hours).

• Luciferase Assay (Day 5):

  • Equilibrate the plate to room temperature.

  • Use a dual-luciferase reporter assay system according to the manufacturer's instructions.

  • First, add the firefly luciferase substrate to all wells and measure the luminescence.

  • Next, add the Stop & Glo® reagent (which quenches the firefly luciferase activity and contains the substrate for Renilla luciferase) to all wells and measure the Renilla luminescence.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well to account for differences in cell number and transfection efficiency.

  • Determine the effect of the compounds on Wnt/β-catenin signaling by comparing the normalized luciferase activity in treated wells to the vehicle control.

Signaling Pathway and Experimental Workflow Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate the canonical Wnt/β-catenin signaling pathway and a typical experimental workflow for its investigation using a luciferase reporter assay.

Wnt/β-catenin Signaling Pathway

Caption: Canonical Wnt/β-catenin signaling pathway in the "OFF" and "ON" states.

Experimental Workflow: Luciferase Reporter Assay

Caption: A typical 5-day workflow for a Wnt/β-catenin luciferase reporter assay.

References

• 1. Ethyl 5-methyl­imidazo[1,2-a]pyridine-2-carboxyl­ate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo(1,2-a)pyridine | C7H6N2 | CID 78960 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Imidazo[1,2-a]pyridine synthesis [organic-chemistry.org]
• 8. Synthesis of imidazo[1,2-a]pyridines: a decade update. | Semantic Scholar [semanticscholar.org]
• 9. scribd.com [scribd.com]
• 10. Physicochemical properties of imidazo-pyridine protic ionic liquids - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 11. Protocol for a Wnt reporter assay to measure its activity in human neural stem cells derived from induced pluripotent stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bpsbioscience.com [bpsbioscience.com]
• 13. assaygenie.com [assaygenie.com]
• 14. med.emory.edu [med.emory.edu]

An In-depth Technical Guide on the Initial Toxicity Assessment of Imidazo[1,2-A]pyridine Derivatives

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No direct toxicological studies were identified for 5-Isopropylimidazo[1,2-A]pyridine. This guide provides a comprehensive overview of the initial toxicity assessment of the core imidazo[1,2-a]pyridine scaffold and its various derivatives, serving as a foundational reference for researchers working with this class of compounds. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous pharmacologically active compounds.[1][2][3]

In Vitro Cytotoxicity

The in vitro cytotoxic potential of various imidazo[1,2-a]pyridine derivatives has been evaluated in a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying cytotoxicity.

Compound ID	Cell Line	IC50 (µM)	Reference
IG-01-007	HCT-116	30.09 ± 1.58	[1]
IG-01-008	HCT-116	30.90 ± 10.6	[1]
IG-01-009	HCT-116	27.5 ± 11	[1]
IG-01-007	CT-26	61.19 ± 21.16	[1]
IG-01-008	CT-26	48.08 ± 22.61	[1]
IG-01-009	CT-26	40.86 ± 17.05	[1]
IP-5	HCC1937	45	[4]
IP-6	HCC1937	47.7	[4]
IP-7	HCC1937	79.6	[4]
Compound 5e	COX-2	0.05	[5]
Compound 5f	COX-2	0.05	[5]
Compound 5j	COX-2	0.05	[5]
Compound 9l	Polymorphonuclear Leukocytes	1.15	[6]
Compound 9l	S100	0.29	[6]
Compound 14	Intact Cells	0.16	[7]
Compound 14	Cell-free	0.1	[7]
Spiro-pyridine 5	HepG-2	10.58 ± 0.8	[8]
Spiro-pyridine 5	Caco-2	9.78 ± 0.7	[8]
Spiro-pyridine 7	HepG-2	8.90 ± 0.6	[8]
Spiro-pyridine 7	Caco-2	7.83 ± 0.5	[8]
Spiro-pyridine 8	HepG-2	8.42 ± 0.7	[8]
Spiro-pyridine 8	Caco-2	13.61 ± 1.2	[8]

In Vivo Acute Toxicity

Acute oral toxicity studies are crucial for determining the potential for adverse effects after a single dose of a substance. These studies are often conducted in rodents following established guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Compound ID	Species	LD50 (g/kg b.w.)	Observed Effects	Reference
Derivative 1a	Mouse	>4.0	Not specified	[9]
Derivative 1b	Mouse	>4.0	Less toxic than 1a	[9]
Derivative 2a	Mouse	1.0 - 2.0	Not specified	[9]
Derivative 2b	Mouse	>4.0	Less toxic than 2a	[9]
Derivative 3a	Mouse	>2.0	Midpoint of toxicity compared to others tested	[9]
Derivative 3b	Mouse	>2.0	Midpoint of toxicity compared to others tested	[9]
Derivative 4	Mouse	1.0	Midpoint of toxicity compared to others tested	[9]
IG-01-008	Wistar Rat	≥ 1000 mg/kg	Hepatic damage, cholestasis	[1][2]
IG-01-009	Wistar Rat	≥ 1000 mg/kg	Hepatic damage, cholestasis	[1][2]

Experimental Protocols

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compound and a vehicle control. Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.[1]

This method is used to assess the acute oral toxicity of a substance.

• Animal Acclimatization: Acclimate healthy, young adult rodents (e.g., Wistar rats) to laboratory conditions for at least 5 days.

• Dosing: Administer the test compound orally at one of the fixed dose levels (5, 50, 300, or 2000 mg/kg) to a group of animals (typically 5 females).

• Observation: Observe the animals for signs of toxicity and mortality for up to 14 days.[1]

• Data Collection: Record body weight, clinical signs of toxicity, and any instances of mortality.

• Pathology: At the end of the study, perform a gross necropsy on all animals. Histopathological examination of target organs may also be conducted.

DNA fragmentation is a hallmark of apoptosis.

• Cell Treatment: Treat cells with the test compound for a specified duration.

• Cell Lysis: Lyse the cells using a lysis buffer.

• DNA Extraction: Extract the DNA from the cell lysate.

• Agarose Gel Electrophoresis: Separate the DNA fragments by size using agarose gel electrophoresis.

• Visualization: Visualize the DNA fragments under UV light after staining with an intercalating agent (e.g., ethidium bromide). A characteristic ladder pattern indicates DNA fragmentation.[1]

Potential Mechanisms of Toxicity

Several studies on imidazo[1,2-a]pyridine derivatives suggest that their cytotoxic effects may be mediated through the induction of apoptosis and cell cycle arrest.

Some derivatives have been shown to induce apoptosis, characterized by cellular rounding, shrinkage, and nuclear condensation.[1] Mechanistically, this can involve the activation of key signaling pathways. For instance, the IP-5 compound was found to increase the levels of p53 and p21, leading to cell cycle arrest.[4] Furthermore, it triggered the extrinsic apoptosis pathway, as evidenced by the increased activity of caspase 7 and caspase 8, and the cleavage of PARP.[4]

Several imidazo-based heterocyclic derivatives have been reported to cause DNA fragmentation, indicating a potential for genotoxicity.[1][2] This DNA damage can contribute to their anticancer activity but also represents a potential toxicological liability.

Visualizations

Caption: General workflow for in vitro and in vivo toxicity assessment.

Caption: Potential signaling pathway for imidazo[1,2-a]pyridine-induced toxicity.

References

• 1. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-activity relationship and in vitro pharmacological evaluation of imidazo[1,2-a]pyridine-based inhibitors of 5-LO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. SAR-study on a new class of imidazo[1,2-a]pyridine-based inhibitors of 5-lipoxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Evaluation of the anti-proliferative activity of 2-oxo-pyridine and 1′H-spiro-pyridine derivatives as a new class of EGFRWt and VEGFR-2 inhibitors with apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 5-Isopropylimidazo[1,2-a]pyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 5-Isopropylimidazo[1,2-a]pyridine, a heterocyclic compound with potential applications in medicinal chemistry and drug discovery. The synthesis is a two-step process commencing with the preparation of the key intermediate, 6-isopropyl-2-aminopyridine, followed by a cyclocondensation reaction to yield the final product.

Step 1: Synthesis of 6-Isopropyl-2-aminopyridine

The initial step involves the synthesis of 6-isopropyl-2-aminopyridine. While various methods exist for the synthesis of 2-aminopyridine derivatives, a common approach involves the amination of a corresponding bromopyridine. A copper-catalyzed amination reaction provides a viable route.

Experimental Protocol: Copper-Catalyzed Amination

This protocol is adapted from general procedures for the amination of bromopyridines.

Materials:

• 2-Bromo-6-isopropylpyridine

• Copper(I) oxide (Cu₂O)

• Aqueous ammonia (28% solution)

• Potassium carbonate (K₂CO₃)

• N,N'-Dimethylethylenediamine (DMEDA)

• Ethylene glycol

• Ethyl acetate

• Silica gel for column chromatography

• Argon or Nitrogen gas

• Schlenk tube or other suitable reaction vessel

Procedure:

• Under an inert atmosphere (argon or nitrogen), add copper(I) oxide (Cu₂O, 5 mol%), potassium carbonate (K₂CO₃, 20 mol%), and N,N'-Dimethylethylenediamine (DMEDA, 10 mol%) to a Schlenk tube.

• Add 2-bromo-6-isopropylpyridine (1.0 eq) and ethylene glycol to the reaction vessel.

• Add a 28% aqueous solution of ammonia (20 eq) to the mixture.

• Seal the Schlenk tube and stir the reaction mixture at 60°C for 16 hours.

• After cooling to room temperature, extract the reaction mixture with ethyl acetate (4 x 5 mL).

• Combine the organic layers and concentrate under reduced pressure. Note that the product may be volatile under high vacuum.

• Purify the crude product by silica gel column chromatography to obtain 6-isopropyl-2-aminopyridine.

Reactant/Reagent	Molar Ratio/Concentration	Role
2-Bromo-6-isopropylpyridine	1.0 eq	Starting Material
Copper(I) oxide (Cu₂O)	5 mol%	Catalyst
Aqueous Ammonia (28%)	20 eq	Aminating Agent
Potassium Carbonate (K₂CO₃)	20 mol%	Base
N,N'-Dimethylethylenediamine (DMEDA)	10 mol%	Ligand
Ethylene Glycol	-	Solvent

Step 2: Synthesis of 5-Isopropylimidazo[1,2-a]pyridine

The second step is the cyclocondensation of 6-isopropyl-2-aminopyridine with chloroacetaldehyde to form the final product, 5-Isopropylimidazo[1,2-a]pyridine. Chloroacetaldehyde is typically used as an aqueous solution.

Experimental Protocol: Cyclocondensation Reaction

This protocol is based on general procedures for the synthesis of imidazo[1,2-a]pyridines.

Materials:

• 6-Isopropyl-2-aminopyridine

• Chloroacetaldehyde (typically a 50% aqueous solution)

• Sodium bicarbonate (NaHCO₃)

• Ethanol

• Dichloromethane (CH₂Cl₂)

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve 6-isopropyl-2-aminopyridine (1.0 eq) in ethanol in a round-bottom flask.

• Add a saturated aqueous solution of sodium bicarbonate.

• Add chloroacetaldehyde solution (1.1 eq) dropwise to the mixture at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure.

• Extract the aqueous residue with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by silica gel column chromatography to yield 5-Isopropylimidazo[1,2-a]pyridine.

Reactant/Reagent	Molar Ratio	Role
6-Isopropyl-2-aminopyridine	1.0 eq	Starting Material
Chloroacetaldehyde	1.1 eq	Cyclizing Agent
Sodium Bicarbonate	-	Base
Ethanol	-	Solvent

Visualizations

Synthesis Workflow

The following diagram illustrates the two-step synthesis of 5-Isopropylimidazo[1,2-a]pyridine.

Caption: Overall synthetic route for 5-Isopropylimidazo[1,2-a]pyridine.

Logical Relationship of Key Components

The diagram below shows the relationship between the key reactants and the final product.

Caption: Key reactants leading to the final product.

Application of 5-Isopropylimidazo[1,2-A]pyridine in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic ring system that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This document focuses on the application of 5-isopropyl substituted imidazo[1,2-a]pyridine derivatives, providing a comprehensive overview of their synthesis, biological evaluation, and mechanisms of action in various therapeutic areas, particularly in oncology.

Introduction to 5-Isopropylimidazo[1,2-A]pyridine Derivatives

Derivatives of the imidazo[1,2-a]pyridine core have been extensively explored for their therapeutic potential, leading to the development of marketed drugs such as zolpidem (a hypnotic) and alpidem (an anxiolytic).[1][2] The introduction of various substituents onto this scaffold allows for the fine-tuning of its pharmacological properties. The 5-isopropyl group, in particular, has been investigated for its contribution to the anticancer activity of this class of compounds.

Anticancer Applications

Recent studies have highlighted the potential of 5-substituted imidazo[1,2-a]pyridine derivatives as potent anticancer agents. A notable example is the compound designated as IP-5 , which has demonstrated significant cytotoxic effects against breast cancer cell lines.[3][4][5]

Mechanism of Action: Induction of Apoptosis and Cell Cycle Arrest

The anticancer activity of 5-substituted imidazo[1,2-a]pyridine derivatives like IP-5 is attributed to their ability to induce programmed cell death (apoptosis) and cause cell cycle arrest in cancer cells.[3][4] The underlying mechanism involves the modulation of key signaling pathways that regulate cell survival and proliferation.

Specifically, these compounds have been shown to:

• Inhibit the PI3K/AKT/mTOR pathway: This pathway is crucial for cell growth and survival, and its inhibition is a key strategy in cancer therapy.[1][6]

• Activate the p53 signaling pathway: The tumor suppressor protein p53 plays a critical role in preventing cancer formation. Activation of p53 can lead to cell cycle arrest and apoptosis.[1][3] Treatment with these compounds leads to increased levels of p53 and its downstream target, p21, a cell cycle inhibitor.[1][3]

This dual action of inhibiting a major survival pathway while activating a tumor suppressor pathway makes these compounds promising candidates for further development.

Quantitative Data: In Vitro Efficacy

The in vitro anticancer activity of novel imidazo[1,2-a]pyridine derivatives has been quantified using the MTT assay to determine their half-maximal inhibitory concentration (IC50) against various cancer cell lines. The table below summarizes the cytotoxic impact of compounds designated as IP-5, IP-6, and IP-7 on the HCC1937 breast cancer cell line.[3][4][5]

Compound	Target Cell Line	IC50 (µM)
IP-5	HCC1937	45
IP-6	HCC1937	47.7
IP-7	HCC1937	79.6

Table 1: Cytotoxic activity of imidazo[1,2-a]pyridine derivatives against the HCC1937 breast cancer cell line.[3][4][5]

Experimental Protocols

This section provides detailed methodologies for the synthesis and biological evaluation of 5-substituted imidazo[1,2-a]pyridine derivatives, based on established protocols for this class of compounds.

General Synthesis of 5-Substituted Imidazo[1,2-a]pyridines

A general method for the synthesis of 5-substituted imidazo[1,2-a]pyridines involves the reaction of a picoline derivative with a hydrazonoyl chloride in the presence of a base.[4]

Materials:

• Appropriate picoline derivative (e.g., 2-amino-5-isopropylpyridine)

• Hydrazonoyl chloride

• Triethylamine

• Tetrahydrofuran (THF)

Procedure:

• Dissolve the picoline derivative in THF.

• Add triethylamine to the solution.

• Slowly add the hydrazonoyl chloride to the reaction mixture at room temperature.

• Stir the reaction mixture for the appropriate time until the reaction is complete (monitored by TLC).

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 5-substituted imidazo[1,2-a]pyridine derivative.

Note: The specific reaction conditions (temperature, reaction time) may need to be optimized for different starting materials.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity and, by inference, cell viability.

Materials:

• Cancer cell line (e.g., HCC1937)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 5-Isopropylimidazo[1,2-a]pyridine derivative (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compound for the desired time period (e.g., 48 hours). Include a vehicle control (DMSO) and a positive control (a known anticancer drug).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Protein Expression

Western blotting is used to detect specific proteins in a sample of tissue homogenate or extract.

Materials:

• Treated and untreated cancer cells

• RIPA buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p53, anti-p21, anti-p-AKT, anti-AKT, anti-tubulin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Use a loading control (e.g., tubulin or actin) to normalize the protein levels.

Visualizations

Signaling Pathway Diagram

Caption: Anticancer mechanism of 5-Isopropylimidazo[1,2-a]pyridine.

Experimental Workflow Diagram

Caption: Workflow for anticancer evaluation.

References

• 1. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments of imidazo[1,2- a ]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D3MD00019B [pubs.rsc.org]
• 3. Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journal.waocp.org [journal.waocp.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Drug Design Using the 5-Isopropylimidazo[1,2-A]pyridine Scaffold

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic ring system that has garnered significant attention in medicinal chemistry due to its diverse pharmacological activities. This bicyclic structure serves as a versatile template for the design of novel therapeutic agents, particularly in the realm of oncology. The introduction of a 5-isopropyl group can modulate the compound's lipophilicity, steric profile, and metabolic stability, potentially enhancing its drug-like properties. These notes provide an overview of the applications and experimental protocols for designing and evaluating new drug candidates based on the 5-isopropylimidazo[1,2-a]pyridine scaffold.

Rationale for Targeting Kinase Signaling Pathways

The imidazo[1,2-a]pyridine core has been successfully employed to develop inhibitors of various protein kinases that are critical regulators of cancer cell proliferation, survival, and migration. Key signaling pathways frequently targeted by derivatives of this scaffold include:

• PI3K/Akt/mTOR Pathway: This is a central signaling cascade that promotes cell growth, survival, and metabolism. Dysregulation of this pathway is a common event in many cancers.

• STAT3/NF-κB Pathway: These transcription factors are involved in inflammation, immune responses, and cell survival. Their constitutive activation is linked to tumor progression and resistance to therapy.[1]

• Cyclin-Dependent Kinases (CDKs): These enzymes control the cell cycle, and their inhibition can lead to cell cycle arrest and apoptosis.

Quantitative Data Summary

The following tables summarize the in vitro anticancer activity of various imidazo[1,2-a]pyridine derivatives against different cancer cell lines. While specific data for the 5-isopropyl substitution is not extensively available in the public domain, the data for related compounds highlight the potential of this scaffold.

Table 1: Cytotoxic Activity of Imidazo[1,2-a]pyridine Derivatives Against Breast Cancer Cells

Compound ID	Cell Line	IC50 (µM)	Reference
IP-5	HCC1937	45	[2][3]
IP-6	HCC1937	47.7	[2][3]
IP-7	HCC1937	79.6	[2][3]

Table 2: Inhibitory Activity of Imidazo[1,2-a]pyridine Derivatives Against Various Cancer Cell Lines

Compound ID	Cell Line	IC50 (µM)	Target	Reference
9d	HeLa	10.89	Anticancer	[4]
9d	MCF-7	2.35	Anticancer	[4]
5d	-	0.13	DPP-4	[5]

Experimental Protocols

A common method for the synthesis of the imidazo[1,2-a]pyridine scaffold involves the condensation of a 2-aminopyridine with an α-haloketone.

• Protocol:

  • Dissolve the appropriately substituted 2-aminopyridine (1 equivalent) in a suitable solvent such as ethanol or isopropanol.

  • Add the desired α-bromoketone (1.1 equivalents).

  • Reflux the mixture for 4-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, filter the solid and wash with a cold solvent.

  • If no precipitate forms, concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

  • Characterize the final compound by ¹H NMR, ¹³C NMR, and mass spectrometry.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.[2][3]

• Protocol:

  • Seed cancer cells (e.g., HCC1937) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of the test compounds (e.g., 5-isopropylimidazo[1,2-a]pyridine derivatives) in the cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known cytotoxic drug).

  • Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the cell viability as a percentage of the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Western blotting is used to detect specific proteins in a sample and can be used to assess the effect of a compound on signaling pathway components.[2][3]

• Protocol:

  • Treat cells with the test compound at the desired concentration for a specified time.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay.

  • Denature equal amounts of protein by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-STAT3, STAT3, NF-κB, β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Visualizations

The following diagrams illustrate the signaling pathways commonly modulated by imidazo[1,2-a]pyridine derivatives.

Caption: PI3K/Akt/mTOR signaling pathway inhibition.

Caption: STAT3 and NF-κB signaling pathway inhibition.

Caption: Drug discovery workflow for imidazo[1,2-a]pyridines.

References

• 1. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Design, Synthesis and Biological Evaluation of Imidazo[1,2-a]pyridine Derivatives as Novel DPP-4 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-based Assays Involving Imidazo[1,2-A]pyridine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds recognized as a "privileged scaffold" in medicinal chemistry due to their wide range of biological activities.[1][2] Derivatives of this core structure have been investigated for their therapeutic potential as anticancer, anti-inflammatory, and antitubercular agents.[3][4][5] These compounds are known to modulate various cellular signaling pathways, making them attractive candidates for drug discovery and development.[3][4][6] This document provides detailed application notes and protocols for key cell-based assays to evaluate the efficacy and mechanism of action of imidazo[1,2-a]pyridine derivatives, with a focus on anticancer applications.

Key Signaling Pathways

Imidazo[1,2-a]pyridine derivatives have been shown to exert their effects by modulating several critical signaling pathways involved in cell proliferation, survival, and inflammation.

• AKT/mTOR Pathway: Several imidazo[1,2-a]pyridine compounds have been demonstrated to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently hyperactivated in cancer.[3] Inhibition of this pathway can lead to decreased cell proliferation and induction of apoptosis.[3]

• STAT3/NF-κB Pathway: Certain derivatives have been shown to exert anti-inflammatory effects by modulating the STAT3/NF-κB signaling cascade, leading to the downregulation of pro-inflammatory mediators like iNOS and COX-2.[4]

• Wnt/β-catenin Pathway: The Wnt/β-catenin signaling pathway, crucial in embryonic development and often dysregulated in cancer, has been identified as a target for some imidazo[1,2-a]pyridine derivatives.[6]

Below are diagrams illustrating these key signaling pathways and a general experimental workflow for assessing the anticancer activity of imidazo[1,2-a]pyridine compounds.

Caption: Inhibition of the AKT/mTOR signaling pathway by Imidazo[1,2-a]pyridine derivatives.

Caption: Modulation of the NF-κB signaling pathway by Imidazo[1,2-a]pyridine derivatives.

Caption: General experimental workflow for evaluating the anticancer activity of Imidazo[1,2-a]pyridines.

Data Presentation

The following tables summarize the cytotoxic activity of representative imidazo[1,2-a]pyridine compounds against various cancer cell lines.

Table 1: Cytotoxicity of Imidazo[1,2-a]pyridine Derivatives in Cancer Cell Lines [3]

Compound	Cell Line	Cancer Type	IC50 (µM) after 48h
Compound 5	A375	Melanoma	25.3 ± 2.1
WM115	Melanoma	30.1 ± 1.8
HeLa	Cervical Cancer	44.6 ± 3.5
Compound 6	A375	Melanoma	9.7 ± 0.9
WM115	Melanoma	12.5 ± 1.3
HeLa	Cervical Cancer	15.2 ± 1.1
Compound 7	A375	Melanoma	20.4 ± 1.5
WM115	Melanoma	28.9 ± 2.4
HeLa	Cervical Cancer	35.8 ± 2.9

Data are presented as mean ± standard deviation.

Table 2: Anti-proliferative Activity of an Imidazo[1,2-a]pyridine Derivative (MIA) in Combination with Curcumin [4]

Cell Line	Treatment	Effective Concentration (µM)
MDA-MB-231	MIA alone	30
MIA + Curcumin	20
SKOV3	MIA alone	40
MIA + Curcumin	30

Experimental Protocols

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol is used to determine the cytotoxic effects of imidazo[1,2-a]pyridine compounds on cancer cells.[3][4]

Materials:

• Cancer cell lines (e.g., A375, HeLa, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Imidazo[1,2-a]pyridine compound stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl) or DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 4,000-5,000 cells/well in 100 µL of complete medium.

• Incubate the plate for 24-48 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Prepare serial dilutions of the imidazo[1,2-a]pyridine compound in complete medium. The final DMSO concentration should not exceed 0.5%.

• Remove the medium from the wells and add 100 µL of the compound dilutions (or vehicle control) to the respective wells.

• Incubate the cells for the desired treatment period (e.g., 48 hours).

• After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[3]

• Remove the medium containing MTT and add 100 µL of solubilization buffer or DMSO to each well to dissolve the formazan crystals.[3][7]

• Incubate for 15-20 minutes at room temperature with gentle shaking.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Protocol 2: Apoptosis Analysis by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay quantifies the induction of apoptosis by imidazo[1,2-a]pyridine compounds.[3]

Materials:

• Cancer cell lines

• 6-well plates

• Imidazo[1,2-a]pyridine compound

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at an appropriate density to reach 70-80% confluency at the time of treatment.

• Treat the cells with the imidazo[1,2-a]pyridine compound at the desired concentrations (e.g., IC50 and 2x IC50) for 24 or 48 hours. Include a vehicle control.

• Harvest the cells (including floating cells in the supernatant) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within 1 hour. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol is used to determine the effect of imidazo[1,2-a]pyridine compounds on cell cycle progression.[3]

Materials:

• Cancer cell lines

• 6-well plates

• Imidazo[1,2-a]pyridine compound

• PBS

• 70% Ethanol (ice-cold)

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Seed and treat cells as described in the apoptosis protocol.

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding the cell pellet dropwise to ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours (or overnight).

• Centrifuge the cells and wash with PBS to remove the ethanol.

• Resuspend the cell pellet in a staining solution containing PI and RNase A.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry. The data can be used to quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 4: Western Blot Analysis of Signaling Proteins

This protocol allows for the investigation of the effect of imidazo[1,2-a]pyridine compounds on the expression and phosphorylation status of key signaling proteins.[3]

Materials:

• Treated cell pellets

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, anti-p53, anti-p21)

• HRP-conjugated secondary antibodies

• Chemiluminescence substrate

• Imaging system

Procedure:

• Lyse the treated cell pellets in RIPA buffer on ice.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a promising starting point for the development of novel therapeutics. The protocols and data presented here provide a framework for researchers to investigate the cellular effects of these compounds and to elucidate their mechanisms of action. By employing these cell-based assays, scientists can effectively screen and characterize imidazo[1,2-a]pyridine derivatives for their potential in drug discovery, particularly in the field of oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and biological evaluation of imidazo[1,2-a]pyrimidines and imidazo[1,2-a]pyridines as new inhibitors of the Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Selenylated Imidazo[1,2-a]pyridine Induces Cell Senescence and Oxidative Stress in Chronic Myeloid Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Evaluation of 5-Isopropylimidazo[1,2-A]pyridine in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo evaluation of 5-Isopropylimidazo[1,2-A]pyridine and related imidazo[1,2-a]pyridine derivatives in various animal models. The protocols outlined below are based on established methodologies for assessing the pharmacokinetic, efficacy, and toxicological profiles of this class of compounds.

Pharmacokinetic Evaluation

The in vivo pharmacokinetic properties of imidazo[1,2-a]pyridine derivatives have been assessed in rodent models to determine their absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for optimizing dosing regimens and predicting clinical outcomes.

Quantitative Data Summary

The following table summarizes representative pharmacokinetic parameters for imidazo[1,2-a]pyridine derivatives evaluated in male mice and rats. It is important to note that specific values for 5-Isopropylimidazo[1,2-A]pyridine may vary.

Compound	Animal Model	Dose & Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Bioavailability (%)	Reference
Derivative 11	Male Rat	10 mg/kg PO	-	-	-	Poor	[1]
Derivative 27 (trans)	Male Rat	10 mg/kg PO	-	-	2-3x improvement over 11	Improved	[1]
Derivative 28	Male Rat	10 mg/kg PO	-	-	-	-	[1]
ZM241385	Rat	5 mg/kg IV	4458.03	-	1674.1	-	[2]
ZM241385	Rat	1 mg/kg PO	-	-	-	Low	[2]
ZM241385	Rat	5 mg/kg PO	-	-	-	Low	[2]

Cmax: Maximum plasma concentration. Tmax: Time to reach maximum plasma concentration. AUC: Area under the plasma concentration-time curve. PO: Oral administration. IV: Intravenous administration.

Experimental Protocol: Pharmacokinetic Study in Rats

This protocol describes a typical pharmacokinetic study in rats following oral (PO) and intravenous (IV) administration.

Objective: To determine the pharmacokinetic profile of 5-Isopropylimidazo[1,2-A]pyridine.

Materials:

• 5-Isopropylimidazo[1,2-A]pyridine

• Male Wistar rats (200-250 g)

• Vehicle for drug formulation (e.g., 0.5% methylcellulose)

• Intravenous catheters

• Blood collection tubes (with anticoagulant)

• Centrifuge

• Analytical equipment (e.g., LC-MS/MS)

Procedure:

• Animal Acclimation: Acclimate rats to the housing conditions for at least one week before the experiment.

• Dosing:

  • Intravenous (IV) Group: Administer a single dose of 5-Isopropylimidazo[1,2-A]pyridine (e.g., 1-5 mg/kg) via the tail vein.

  • Oral (PO) Group: Administer a single oral gavage dose of 5-Isopropylimidazo[1,2-A]pyridine (e.g., 10-50 mg/kg).

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the jugular vein or another appropriate site at predetermined time points (e.g., 0, 0.08, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples to determine the concentration of 5-Isopropylimidazo[1,2-A]pyridine using a validated analytical method like LC-MS/MS.

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters (Cmax, Tmax, AUC, half-life, clearance, and bioavailability) using appropriate software.

Workflow Diagram:

Caption: Workflow for a typical in vivo pharmacokinetic study.

Efficacy Evaluation in Animal Models

Imidazo[1,2-a]pyridine derivatives have shown promise in various disease models, including those for inflammation and cancer. The following is a generalized protocol for evaluating the efficacy of 5-Isopropylimidazo[1,2-A]pyridine in a murine model of inflammation.

Experimental Protocol: Acetic Acid-Induced Writhing Test for Analgesic Activity

This protocol is used to assess the peripheral analgesic activity of a compound.

Objective: To evaluate the analgesic efficacy of 5-Isopropylimidazo[1,2-A]pyridine.

Materials:

• 5-Isopropylimidazo[1,2-A]pyridine

• Male Swiss albino mice (20-25 g)

• Vehicle (e.g., 0.9% saline)

• Acetic acid solution (0.6% v/v)

• Positive control (e.g., a known analgesic)

Procedure:

• Animal Groups: Divide the mice into groups (n=6-8 per group): Vehicle control, positive control, and different dose levels of 5-Isopropylimidazo[1,2-A]pyridine.

• Drug Administration: Administer the vehicle, positive control, or 5-Isopropylimidazo[1,2-A]pyridine intraperitoneally (IP) or orally (PO) 30-60 minutes before the induction of writhing.

• Induction of Writhing: Inject 0.1 mL of 0.6% acetic acid solution intraperitoneally to each mouse.

• Observation: Immediately after the acetic acid injection, place each mouse in an individual observation chamber and count the number of writhes (a characteristic stretching and constriction of the abdomen) for a set period (e.g., 20 minutes).

• Data Analysis: Calculate the percentage of inhibition of writhing for each group compared to the vehicle control group. Determine the ED50 value (the dose that produces 50% of the maximum effect).[3]

Workflow Diagram:

Caption: Workflow for the acetic acid-induced writhing test.

Toxicological Evaluation

Preliminary toxicological studies are essential to determine the safety profile of a new chemical entity. Acute oral toxicity studies are often the first step in this evaluation.

Quantitative Data Summary

The following table presents acute toxicity data for some imidazo[1,2-a]pyridine derivatives.

Compound	Animal Model	LD50 (mg/kg)	Observed Toxic Signs	Reference
Derivative 2a	Mice	794	-	[4]
Derivative 2b	Mice	1606	-	[4]
Derivative 1a	Mice	3175	-	[4]
Derivative 1b	Mice	>4000	-	[4]
IG-01-008 & IG-01-009	Wistar Rats	≥ 1000	Hepatic damage, cholestasis	[5]

LD50: The dose of a substance that is lethal to 50% of the test animals.

Experimental Protocol: Acute Oral Toxicity Study (OECD Guideline 420)

This protocol provides a general guideline for an acute oral toxicity study.

Objective: To determine the acute oral toxicity of 5-Isopropylimidazo[1,2-A]pyridine.

Materials:

• 5-Isopropylimidazo[1,2-A]pyridine

• Female Wistar rats (8-12 weeks old)

• Vehicle for administration

Procedure:

• Dosing: Administer a single oral dose of 5-Isopropylimidazo[1,2-A]pyridine to a single animal at a starting dose (e.g., 300 mg/kg).

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days.[5] Observations should be made frequently on the day of dosing and at least once daily thereafter.

• Dose Adjustment:

  • If the animal survives, administer a higher dose to another animal.

  • If the animal dies, administer a lower dose to another animal.

• Endpoint: Continue the procedure until the dose that causes mortality is identified or the maximum dose (e.g., 2000 mg/kg) is reached without mortality.

• Gross Necropsy: At the end of the observation period, perform a gross necropsy on all animals to look for any abnormalities in the organs.

Workflow Diagram:

Caption: Workflow for an acute oral toxicity study.

Signaling Pathway Analysis

Imidazo[1,2-a]pyridine derivatives have been shown to modulate key signaling pathways involved in inflammation and cancer, such as the STAT3/NF-κB pathway.

STAT3/NF-κB Signaling Pathway

Caption: Inhibition of the STAT3/NF-κB signaling pathway.[6]

This diagram illustrates how some imidazo[1,2-a]pyridine derivatives can exert anti-inflammatory effects by inhibiting the phosphorylation of STAT3 and the nuclear translocation of NF-κB, ultimately leading to the downregulation of pro-inflammatory genes like iNOS and COX-2.[6]

References

• 1. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro, In Silico, and In Vivo Assessments of Pharmacokinetic Properties of ZM241385 [mdpi.com]
• 3. Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Exploratory toxicology studies of 2,3-substituted imidazo[1,2-a]pyridines with antiparasitic and anti-inflammatory properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Quantification of 5-Isopropylimidazo[1,2-A]pyridine

This document provides detailed application notes and experimental protocols for the quantitative analysis of 5-Isopropylimidazo[1,2-A]pyridine in various matrices. These methodologies are intended for researchers, scientists, and professionals involved in drug development and analytical chemistry. The protocols are based on established analytical techniques for similar imidazo[1,2-a]pyridine derivatives and can be adapted for specific research needs.

Introduction

5-Isopropylimidazo[1,2-A]pyridine belongs to the imidazo[1,2-a]pyridine class of heterocyclic compounds, which are of significant interest in medicinal chemistry due to their diverse biological activities.[1][2][3][4][5] Accurate and precise quantification of this compound is crucial for pharmacokinetic studies, formulation development, and quality control. This document outlines protocols for three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Analytical Methods Overview

The choice of analytical method depends on the required sensitivity, selectivity, and the nature of the sample matrix.

• HPLC-UV: A robust and widely available technique suitable for routine quantification in relatively clean sample matrices, such as pharmaceutical formulations.

• LC-MS/MS: Offers high sensitivity and selectivity, making it the method of choice for complex biological matrices like plasma and urine, where trace-level quantification is often required.[6][7][8]

• GC-MS: A powerful technique for volatile and thermally stable compounds. Derivatization may be necessary to improve the chromatographic properties of 5-Isopropylimidazo[1,2-A]pyridine.[9][10]

Quantitative Data Summary

The following tables summarize typical quantitative parameters for the analytical methods described. These values are indicative and may vary depending on the specific instrumentation and experimental conditions.

Table 1: HPLC-UV Method Parameters

Parameter	Typical Value
Linearity Range	1 - 40 µg/mL[11]
Limit of Detection (LOD)	0.015 µg/mL[11]
Limit of Quantification (LOQ)	0.048 µg/mL[11]
Accuracy (% Recovery)	98.80 - 100.03%[11]
Precision (% RSD)	< 2%

Table 2: LC-MS/MS Method Parameters

Parameter	Typical Value
Linearity Range	0.005 - 0.25 µg/L[12]
Limit of Detection (LOD)	1 pg[13][14]
Limit of Quantification (LOQ)	5 pg
Accuracy (% Recovery)	88.4 - 110.1%[12]
Precision (% RSD)	< 15%

Table 3: GC-MS Method Parameters

Parameter	Typical Value
Linearity Range	1 - 1000 ng/mL
Limit of Detection (LOD)	< 1 ng/g[10]
Limit of Quantification (LOQ)	5 ng/g[10]
Accuracy (% Recovery)	> 90%
Precision (% RSD)	< 15%

Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol is suitable for the quantification of 5-Isopropylimidazo[1,2-A]pyridine in pharmaceutical dosage forms.

4.1.1. Materials and Reagents

• 5-Isopropylimidazo[1,2-A]pyridine reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade, pH 3 adjusted with orthophosphoric acid)[11]

• Internal Standard (e.g., a structurally similar and stable compound not present in the sample)

• 0.45 µm nylon syringe filters[15]

4.1.2. Instrumentation

• HPLC system with a UV detector

• C18 analytical column (e.g., 150 x 4.6 mm, 2.7 µm particle size)[11]

• Data acquisition and processing software

4.1.3. Chromatographic Conditions

• Mobile Phase: Water (pH 3):Methanol (50:50, v/v)[11]

• Flow Rate: 0.7 mL/min[11]

• Column Temperature: 40°C[11]

• Detection Wavelength: 254 nm[11]

• Injection Volume: 10 µL[11]

4.1.4. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 5-Isopropylimidazo[1,2-A]pyridine reference standard in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 to 40 µg/mL.[11]

• Internal Standard Solution (50 µg/mL): Prepare a stock solution of the internal standard in methanol.

• Sample Preparation (Tablets):

  • Weigh and finely powder 20 tablets.

  • Accurately weigh a portion of the powder equivalent to 10 mg of 5-Isopropylimidazo[1,2-A]pyridine and transfer it to a 10 mL volumetric flask.

  • Add approximately 7 mL of methanol, sonicate for 15 minutes, and then dilute to volume with methanol.

  • Filter the solution through a 0.45 µm syringe filter before injection.[15]

4.1.5. Analysis Workflow

Caption: HPLC-UV analysis workflow.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This protocol is designed for the sensitive quantification of 5-Isopropylimidazo[1,2-A]pyridine in biological matrices such as plasma.

4.2.1. Materials and Reagents

• 5-Isopropylimidazo[1,2-A]pyridine reference standard

• Stable isotope-labeled internal standard (e.g., 5-Isopropylimidazo[1,2-A]pyridine-d7)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Human plasma (blank)

4.2.2. Instrumentation

• LC-MS/MS system (e.g., triple quadrupole) with an electrospray ionization (ESI) source

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Data acquisition and processing software

4.2.3. Chromatographic and Mass Spectrometric Conditions

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: 5% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: To be determined by direct infusion of the analyte and internal standard. For 5-Isopropylimidazo[1,2-A]pyridine (MW: 174.24), a potential precursor ion would be [M+H]+ at m/z 175.2. Product ions would be determined experimentally.

4.2.4. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 10 µL of internal standard solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

4.2.5. Analysis Workflow

References

• 1. Gas-phase fragmentation of protonated 3-phenoxy imidazo[1,2-a] pyridines using tandem mass spectrometry and computational chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]
• 7. Review on the analysis of 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine and its phase I and phase II metabolites in biological matrices, foodstuff and beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. Human Metabolome Database: Showing metabocard for Imidazo[1,2-a]pyridine (HMDB0253414) [hmdb.ca]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Determination of 2-amino-1-methyl-6-phenylimidazo[4,5- b]pyridine (PhIP) and its metabolite 2-hydroxyamino-PhIP by liquid chromatography/electrospray ionization-ion trap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. impactfactor.org [impactfactor.org]

Application Notes and Protocols for the Scale-up Synthesis of 5-Isopropylimidazo[1,2-A]pyridine for Preclinical Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the scale-up synthesis of 5-Isopropylimidazo[1,2-A]pyridine, a key intermediate for various pharmacologically active compounds. The described protocol is designed to be robust and scalable to produce material suitable for preclinical evaluation.

Introduction

Imidazo[1,2-a]pyridines are a class of heterocyclic compounds of significant interest in medicinal chemistry due to their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 5-isopropyl substituted analog, 5-Isopropylimidazo[1,2-A]pyridine, serves as a crucial building block for the development of novel therapeutic agents. This document outlines a scalable, two-step synthetic route amenable for producing gram-scale quantities of the target compound required for preclinical studies. The synthesis employs a practical preparation of the key intermediate, 6-isopropyl-2-aminopyridine, followed by a robust and efficient Groebke-Blackburn-Bienaymé (GBB) multicomponent reaction.[1][2][3]

Overall Synthetic Strategy

The synthetic approach is a two-step process, beginning with the synthesis of the substituted aminopyridine precursor, followed by the construction of the imidazo[1,2-a]pyridine core.

Figure 1: Overall workflow for the scale-up synthesis of 5-Isopropylimidazo[1,2-A]pyridine.

Experimental Protocols

Step 1: Synthesis of 6-isopropyl-2-aminopyridine

This protocol describes a plausible route for the synthesis of the key precursor, 6-isopropyl-2-aminopyridine, via a Kumada coupling reaction.

Materials:

Reagent/Solvent	Grade	Supplier
2-Amino-6-bromopyridine	Reagent	Commercially Available
Isopropylmagnesium bromide	1 M in THF	Commercially Available
[1,2-Bis(diphenylphosphino)ethane]dichloronickel(II) (NiCl2(dppe))	Catalyst	Commercially Available
Tetrahydrofuran (THF), anhydrous	Reagent	Commercially Available
Diethyl ether	Reagent	Commercially Available
Saturated aqueous ammonium chloride	Reagent	Prepared in-house
Saturated aqueous sodium bicarbonate	Reagent	Prepared in-house
Brine	Reagent	Prepared in-house
Anhydrous sodium sulfate	Reagent	Commercially Available

Equipment:

• Three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet.

• Addition funnel.

• Heating mantle.

• Standard laboratory glassware.

• Rotary evaporator.

Procedure:

• To a dried three-neck round-bottom flask under a nitrogen atmosphere, add 2-amino-6-bromopyridine (1.0 eq) and NiCl2(dppe) (0.02 eq).

• Add anhydrous THF to dissolve the solids.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add isopropylmagnesium bromide (1.2 eq, 1 M solution in THF) via an addition funnel over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride.

• Extract the aqueous layer with diethyl ether (3 x volumes).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford 6-isopropyl-2-aminopyridine.

Table 1: Representative Reaction Data for the Synthesis of 6-isopropyl-2-aminopyridine

Parameter	Value
Scale	50 g
Yield	75-85%
Purity (by HPLC)	>98%
Reaction Time	6 hours
Purification Method	Flash Column Chromatography

Step 2: Scale-up Synthesis of 5-Isopropylimidazo[1,2-A]pyridine via Groebke-Blackburn-Bienaymé (GBB) Reaction

This protocol details the one-pot, three-component synthesis of the target compound.[1][2][4]

Materials:

Reagent/Solvent	Grade	Supplier
6-isopropyl-2-aminopyridine	>98%	Synthesized in Step 1
Glyoxal (40% in water)	Reagent	Commercially Available
tert-Butyl isocyanide	Reagent	Commercially Available
Scandium(III) triflate	Catalyst	Commercially Available
Methanol	Reagent	Commercially Available
Ethyl acetate	Reagent	Commercially Available
Saturated aqueous sodium bicarbonate	Reagent	Prepared in-house
Brine	Reagent	Prepared in-house
Anhydrous magnesium sulfate	Reagent	Commercially Available

Equipment:

• Large, jacketed reaction vessel with overhead stirring, temperature probe, and nitrogen inlet.

• Addition funnel.

• Standard laboratory glassware.

• Rotary evaporator.

• Crystallization vessel.

Procedure:

• To the jacketed reaction vessel, charge 6-isopropyl-2-aminopyridine (1.0 eq) and scandium(III) triflate (0.1 eq).

• Add methanol and stir to dissolve the solids.

• Add glyoxal (1.1 eq, 40% in water) dropwise via an addition funnel over 20 minutes.

• Stir the mixture at room temperature for 1 hour.

• Add tert-butyl isocyanide (1.2 eq) dropwise over 30 minutes. An exotherm may be observed.

• Stir the reaction at room temperature for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove most of the methanol.

• Dilute the residue with ethyl acetate and wash with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by crystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield 5-Isopropylimidazo[1,2-A]pyridine as a solid.

Table 2: Representative Reaction Data for the Scale-up Synthesis of 5-Isopropylimidazo[1,2-A]pyridine

Parameter	Value
Scale	100 g
Yield	70-80%
Purity (by HPLC)	>99%
Reaction Time	18 hours
Purification Method	Crystallization

Chemical Reaction Pathway

The synthesis of 5-Isopropylimidazo[1,2-A]pyridine proceeds via a multicomponent reaction mechanism.

Figure 2: Reaction scheme for the synthesis of 5-Isopropylimidazo[1,2-A]pyridine.

Characterization Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Table 3: Expected Analytical Data for 5-Isopropylimidazo[1,2-A]pyridine

Analysis	Expected Result
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 7.85 (d, 1H), 7.50 (s, 1H), 7.20 (d, 1H), 6.80 (t, 1H), 3.10 (sept, 1H), 1.30 (d, 6H).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 145.0, 140.0, 125.0, 122.0, 117.0, 112.0, 30.0, 22.5.
Mass Spec. (ESI+)	m/z: [M+H]⁺ calculated for C₁₀H₁₃N₂: 161.1073; found: 161.1075.
HPLC Purity	>99%
Melting Point	To be determined.

Safety Considerations

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Isocyanides are volatile and have a strong, unpleasant odor. Handle with care.

• Grignard reagents are highly reactive and pyrophoric. Handle under an inert atmosphere.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

These protocols provide a solid foundation for the successful scale-up synthesis of 5-Isopropylimidazo[1,2-A]pyridine for preclinical research and development. The described methods are designed for efficiency, scalability, and high purity of the final product.

References

• 1. BJOC - The Groebke–Blackburn–Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019–2023) [beilstein-journals.org]
• 2. Development of an Industrial Process Based on the Groebke-Blackburn-Bienaymé Multicomponent Reaction: Efficient Preparation of 3-Aminoimidazo[1,2-a]pyrazines [organic-chemistry.org]
• 3. The Groebke-Blackburn-Bienaymé reaction in its maturity: innovation and improvements since its 21st birthday (2019-2023) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Target Identification and Validation of 5-Isopropylimidazo[1,2-A]pyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for the identification and validation of cellular targets of the novel small molecule, 5-Isopropylimidazo[1,2-A]pyridine. The protocols outlined below describe a systematic approach, beginning with broad, unbiased target discovery methods and progressing to specific, hypothesis-driven validation assays.

Part 1: Target Identification

The initial step in characterizing a bioactive small molecule is to identify its protein binding partners. This can be achieved through a combination of affinity-based proteomics and in-cell target engagement assays.

Application Note 1.1: Unbiased Target Discovery using Photo-Affinity Labeling

Photo-affinity labeling (PAL) is a powerful technique to covalently capture both high-affinity and transient interactions between a small molecule and its protein targets directly within a complex biological sample, such as cell lysate or live cells.[1][2][3][4][5][6] A photo-reactive derivative of 5-Isopropylimidazo[1,2-A]pyridine, containing a diazirine or benzophenone group and an enrichment tag (e.g., biotin or an alkyne for click chemistry), is required for this method.[1]

Experimental Workflow: Photo-Affinity Labeling

Caption: Workflow for Photo-Affinity Labeling.

Protocol 1.1: Photo-Affinity Labeling and Mass Spectrometry

• Probe Incubation: Incubate the photo-affinity probe of 5-Isopropylimidazo[1,2-A]pyridine with cell lysate or live cells at various concentrations (e.g., 1-10 µM) for 1-2 hours at 4°C or 37°C, respectively. Include a control with excess parent compound to identify specific binders.

• UV Crosslinking: Irradiate the samples with UV light (365 nm) for 15-30 minutes on ice to induce covalent bond formation between the probe and interacting proteins.[1]

• Lysate Preparation: If using live cells, lyse the cells in a suitable buffer containing protease and phosphatase inhibitors.

• Click Chemistry: To the lysate, add biotin-azide, copper (II) sulfate, and a reducing agent (e.g., sodium ascorbate) to conjugate biotin to the probe-protein complexes via a click reaction.

• Enrichment: Incubate the lysate with streptavidin-coated magnetic beads for 1-2 hours at 4°C to capture the biotinylated proteins.

• Washing: Wash the beads extensively with lysis buffer and then with a high-salt buffer to remove non-specifically bound proteins.

• On-Bead Digestion: Resuspend the beads in a digestion buffer and add trypsin. Incubate overnight at 37°C to digest the proteins into peptides.

• LC-MS/MS Analysis: Collect the supernatant containing the peptides and analyze by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the proteins.

• Data Analysis: Identify proteins that are significantly enriched in the probe-treated sample compared to the control sample.

Table 1: Illustrative Quantitative Data from Photo-Affinity Labeling

Protein ID	Gene Name	Fold Enrichment (Probe vs. Control)	p-value	Putative Target Class
P00533	EGFR	15.2	<0.001	Tyrosine Kinase
P04637	TP53	2.1	>0.05	Tumor Suppressor
P60709	AKT1	8.9	<0.01	Serine/Threonine Kinase
Q04759	PIK3R1	7.5	<0.01	PI3K Subunit

Note: The data presented in this table is for illustrative purposes only and does not represent actual experimental results.

Part 2: Target Validation

Once putative targets have been identified, it is crucial to validate these interactions and their functional consequences.

Application Note 2.1: In-Cell Target Engagement using NanoBRET™

The NanoBRET™ Target Engagement Intracellular Kinase Assay is a sensitive method to quantify the binding of a compound to a specific kinase in living cells.[7][8] This assay measures the apparent affinity of the test compound by its ability to competitively displace a fluorescent tracer from a NanoLuc® luciferase-kinase fusion protein.[7]

Experimental Workflow: NanoBRET™ Target Engagement Assay

Caption: Workflow for the NanoBRET™ Target Engagement Assay.

Protocol 2.1: NanoBRET™ Kinase Target Engagement Assay

• Cell Transfection: Transfect HEK293 cells with a vector encoding the putative kinase target fused to NanoLuc® luciferase.

• Cell Seeding: Plate the transfected cells in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat the cells with a serial dilution of 5-Isopropylimidazo[1,2-A]pyridine for 2 hours.

• Tracer Addition: Add the specific NanoBRET™ kinase tracer to the wells.

• Substrate Addition: Add the NanoGlo® substrate to initiate the luminescence reaction.

• Signal Detection: Measure the luminescence at both the donor (460 nm) and acceptor (610 nm) wavelengths using a plate reader.

• Data Analysis: Calculate the BRET ratio and plot the dose-response curve to determine the IC50 value, which represents the concentration of the compound that displaces 50% of the tracer.

Table 2: Illustrative IC50 Values from NanoBRET™ Assay

Kinase Target	IC50 (µM)
AKT1	0.25
PIK3CA	1.5
EGFR	>10

Note: The data presented in this table is for illustrative purposes only.

Application Note 2.2: Kinome Profiling

To assess the selectivity of 5-Isopropylimidazo[1,2-A]pyridine, a broad kinase panel screen is recommended. Services like KINOMEscan™ or KinaseProfiler™ offer screening against hundreds of kinases to identify both primary targets and potential off-target effects.[9][10][11]

Protocol 2.2: Kinome Profiling

• Compound Submission: Submit 5-Isopropylimidazo[1,2-A]pyridine to a commercial vendor for kinome-wide profiling at a fixed concentration (e.g., 1 µM).

• Data Analysis: The vendor will provide data on the percent inhibition for each kinase in the panel. Follow-up with dose-response assays for hits of interest to determine Kd or IC50 values.

Part 3: Functional Validation of Target Engagement

After confirming direct binding, the next step is to demonstrate that this interaction leads to a functional modulation of the target's activity and downstream signaling pathways.

Application Note 3.1: Western Blot Analysis of Downstream Signaling

Based on the identified targets (e.g., AKT, PI3K), Western blotting can be used to assess the phosphorylation status of key downstream proteins in relevant signaling pathways, such as the Akt/mTOR pathway.[12][13][14][15][16]

Signaling Pathway: Akt/mTOR

Caption: Simplified Akt/mTOR Signaling Pathway.

Protocol 3.1: Western Blotting

• Cell Treatment: Treat cancer cells (e.g., a cell line with a known activated Akt/mTOR pathway) with varying concentrations of 5-Isopropylimidazo[1,2-A]pyridine for a specified time (e.g., 24 hours).

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• SDS-PAGE: Separate the protein lysates by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against total and phosphorylated forms of the proteins of interest (e.g., p-Akt, Akt, p-mTOR, mTOR).

• Detection: Incubate with HRP-conjugated secondary antibodies and detect the signal using a chemiluminescence substrate.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Table 3: Illustrative Western Blot Quantification

Treatment	p-Akt / Total Akt (Relative Intensity)	p-mTOR / Total mTOR (Relative Intensity)
Vehicle Control	1.00	1.00
0.1 µM Compound	0.75	0.80
1.0 µM Compound	0.30	0.35
10 µM Compound	0.10	0.12

Note: The data presented in this table is for illustrative purposes only.

Application Note 3.2: NF-κB Reporter Assay

Given that some imidazo[1,2-a]pyridine derivatives have been shown to modulate the NF-κB pathway, a reporter gene assay can be used to assess the effect of 5-Isopropylimidazo[1,2-A]pyridine on NF-κB transcriptional activity.[17][18][19][20][21]

Signaling Pathway: NF-κB Activation

Caption: Simplified NF-κB Signaling Pathway.

Protocol 3.2: NF-κB Luciferase Reporter Assay

• Cell Transfection: Transfect HEK293 cells with a luciferase reporter plasmid containing NF-κB response elements.

• Cell Seeding: Plate the transfected cells in a 96-well plate.

• Compound Pre-treatment: Pre-treat the cells with a serial dilution of 5-Isopropylimidazo[1,2-A]pyridine for 1-2 hours.

• Stimulation: Stimulate the cells with an NF-κB activator, such as TNF-α or PMA, for 6-24 hours.

• Lysis and Luciferase Assay: Lyse the cells and add a luciferase substrate.

• Luminescence Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the luciferase activity to a co-transfected control (e.g., Renilla luciferase) and determine the IC50 of the compound's inhibitory effect.

Table 4: Illustrative NF-κB Reporter Assay Data

Compound Concentration (µM)	Relative Luciferase Units (RLU)	% Inhibition
0 (Stimulated Control)	10,000	0
0.1	8,500	15
1.0	4,500	55
10	1,200	88

Note: The data presented in this table is for illustrative purposes only.

References

• 1. scispace.com [scispace.com]
• 2. Small molecule target identification using photo-affinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Small Molecule Interactome Mapping by Photo-Affinity Labeling (SIM-PAL) to Identify Binding Sites of Small Molecules on a Proteome-Wide Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Photoaffinity labelling with small molecules [ouci.dntb.gov.ua]
• 6. Fluorous Photoaffinity Labeling to Probe Protein-Small Molecule Interactions | Springer Nature Experiments [experiments.springernature.com]
• 7. Kinase Target Engagement | Kinase Affinity Assay [promega.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. KINOMEscan® Kinase Screening & Profiling Services | Technology Networks [technologynetworks.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. Kinome Profiling - Oncolines B.V. [oncolines.com]
• 12. Western blot analysis of PI3K/Akt/mTOR-related proteins [bio-protocol.org]
• 13. 1.2 Western Blot and the mTOR Pathway – Selected Topics in Health and Disease (2019 Edition) [ecampusontario.pressbooks.pub]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. indigobiosciences.com [indigobiosciences.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]
• 19. indigobiosciences.com [indigobiosciences.com]
• 20. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]
• 21. bpsbioscience.com [bpsbioscience.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Isopropylimidazo[1,2-A]pyridine

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in improving the yield of 5-Isopropylimidazo[1,2-A]pyridine synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 5-Isopropylimidazo[1,2-A]pyridine?

A1: The most direct and common route involves the cyclocondensation of 6-isopropyl-2-aminopyridine with an α-haloketone, such as chloroacetone or bromoacetone. This reaction is a variation of the well-established Tschitschibabin reaction for the synthesis of imidazo[1,2-a]pyridines.

Q2: I am having trouble sourcing 6-isopropyl-2-aminopyridine. Are there reliable methods for its synthesis?

Q3: What are the key factors influencing the yield of the cyclocondensation reaction?

A3: The key factors include the purity of the starting materials (especially the 6-isopropyl-2-aminopyridine), the choice of solvent, the reaction temperature, and the presence of a base. Anhydrous conditions are often crucial for suppressing side reactions.[2]

Q4: Are there alternative, one-pot methods for the synthesis of substituted imidazo[1,2-a]pyridines?

A4: Yes, multi-component reactions such as the Groebke-Blackburn-Bienaymé (GBB) reaction offer a one-pot approach. This reaction combines a 2-aminopyridine, an aldehyde, and an isocyanide to directly form the imidazo[1,2-a]pyridine scaffold. While this method is powerful for generating diverse libraries, its application to the specific synthesis of 5-Isopropylimidazo[1,2-A]pyridine would require the use of 6-isopropyl-2-aminopyridine as the starting amidine.

Q5: What are the typical purification methods for 5-Isopropylimidazo[1,2-A]pyridine?

A5: Purification is typically achieved through column chromatography on silica gel, using a gradient of ethyl acetate in hexanes or dichloromethane. Recrystallization from a suitable solvent system can also be employed to obtain a highly pure product.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	- Impure 6-isopropyl-2-aminopyridine. - Inactive α-haloketone (decomposed). - Reaction temperature is too low. - Inefficient base. - Presence of water in the reaction.	- Purify the aminopyridine precursor by recrystallization or chromatography. - Use freshly opened or distilled α-haloketone. - Gradually increase the reaction temperature, monitoring for product formation by TLC. - Screen different bases (e.g., NaHCO₃, K₂CO₃, Et₃N). - Ensure all glassware is oven-dried and use anhydrous solvents.
Formation of Multiple Products (Poor Regioselectivity)	- The substituted 2-aminopyridine can potentially cyclize at either nitrogen atom, although cyclization at the endocyclic nitrogen is generally favored.[2]	- This is less common for 2-aminopyridines but can be influenced by the steric and electronic nature of the substituents. Sticking to established protocols for similar substrates is recommended.
Formation of a Dark, Tarry Reaction Mixture	- Reaction temperature is too high, leading to decomposition. - The α-haloketone is unstable under the reaction conditions.	- Reduce the reaction temperature and prolong the reaction time. - Add the α-haloketone dropwise to the reaction mixture at a controlled temperature.
Difficulty in Product Isolation/Purification	- The product may be highly soluble in the work-up solvents. - The product may co-elute with impurities during chromatography.	- Use a different extraction solvent or perform multiple extractions. - Optimize the mobile phase for column chromatography; consider using a different solvent system or a gradient elution.

Data Presentation

Table 1: Comparison of Reaction Conditions for Imidazo[1,2-a]pyridine Synthesis

Method	Starting Materials	Catalyst/Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tschitschibabin Reaction	2-Aminopyridine, α-Bromoacetophenone	NaHCO₃	Ethanol	Reflux	4	85	General Protocol
Catalyst-Free	2-Aminopyridine, α-Bromoacetophenone	None	DMF	RT	12	90	[1]
Microwave-Assisted	2-Aminopyridine, α-Bromoacetophenone	None	None	120	0.25	92
Groebke-Blackburn-Bienaymé	2-Aminopyridine, Benzaldehyde, tert-Butyl isocyanide	Sc(OTf)₃	Methanol	60	12	88

Note: Yields are highly substrate-dependent and the above data are for the synthesis of 2-phenylimidazo[1,2-a]pyridine and serve as a general guideline.

Experimental Protocols

Protocol 1: General Synthesis of 5-Isopropylimidazo[1,2-A]pyridine via Cyclocondensation

Disclaimer: This is a generalized protocol based on the synthesis of similar imidazo[1,2-a]pyridines. Optimization may be required.

Materials:

• 6-isopropyl-2-aminopyridine

• Chloroacetone or Bromoacetone

• Sodium bicarbonate (NaHCO₃)

• Anhydrous ethanol

• Ethyl acetate

• Hexanes

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 6-isopropyl-2-aminopyridine (1.0 eq) in anhydrous ethanol, add sodium bicarbonate (2.0 eq).

• To this suspension, add chloroacetone or bromoacetone (1.1 eq) dropwise at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Partition the residue between ethyl acetate and water.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford 5-Isopropylimidazo[1,2-A]pyridine.

Protocol 2: General Procedure for the Groebke-Blackburn-Bienaymé (GBB) Reaction

Materials:

• 6-isopropyl-2-aminopyridine

• An appropriate aldehyde (e.g., formaldehyde or its equivalent)

• An isocyanide (e.g., tert-butyl isocyanide)

• Scandium(III) triflate (Sc(OTf)₃)

• Anhydrous methanol

Procedure:

• To a solution of 6-isopropyl-2-aminopyridine (1.0 eq) and the aldehyde (1.1 eq) in anhydrous methanol, add Sc(OTf)₃ (10 mol%).

• Stir the mixture at room temperature for 30 minutes.

• Add the isocyanide (1.2 eq) to the reaction mixture.

• Heat the reaction to 60 °C and monitor its progress by TLC.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the desired product.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 5-Isopropylimidazo[1,2-A]pyridine.

Caption: Troubleshooting logic for low yield in the synthesis.

Caption: Simplified mechanism of the Tschitschibabin reaction for 5-Isopropylimidazo[1,2-a]pyridine synthesis.

References

• 1. US4628097A - Process for the preparation of 2-amino-alkylpyridines - Google Patents [patents.google.com]
• 2. Facile synthesis of 3-substituted imidazo[1,2- a ]pyridines through formimidamide chemistry - RSC Advances (RSC Publishing) DOI:10.1039/C9RA05841A [pubs.rsc.org]

Technical Support Center: Purification of 5-Isopropylimidazo[1,2-A]pyridine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the successful purification of 5-Isopropylimidazo[1,2-A]pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the recommended primary purification techniques for 5-Isopropylimidazo[1,2-A]pyridine?

A1: The most effective and commonly employed purification techniques for imidazo[1,2-a]pyridine derivatives, including the 5-isopropyl variant, are silica gel column chromatography and recrystallization. The choice between these methods depends on the nature and quantity of the impurities present in the crude product.

Q2: What are the likely impurities I might encounter after synthesizing 5-Isopropylimidazo[1,2-A]pyridine?

A2: Impurities largely depend on the synthetic route employed. Common impurities may include unreacted starting materials such as the corresponding 2-aminopyridine and α-haloketone, residual catalysts (e.g., copper or iodine-based), and side-products from incomplete or alternative reaction pathways.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is an indispensable tool for monitoring the purification process.[1][2][3][4] It allows for the rapid assessment of the separation of the desired product from impurities during column chromatography and for checking the purity of fractions and the final product after recrystallization. A suitable eluent system for TLC, such as a mixture of hexanes and ethyl acetate, should be determined prior to performing column chromatography.

Troubleshooting Guides

Column Chromatography

Issue 1: My compound is not moving from the origin on the TLC plate, even with a highly polar solvent system.

• Possible Cause: The compound may be highly polar or ionic.

• Solution:

  • Ensure the compound is not in a salt form. If it is, consider a work-up with a mild base (e.g., saturated sodium bicarbonate solution) to neutralize it before chromatography.

  • Try a more polar solvent system. If you are using ethyl acetate/hexane, consider adding a small percentage of methanol or triethylamine (if the compound is basic) to the eluent.

  • Consider using a different stationary phase, such as alumina, which may be more suitable for very polar compounds.

Issue 2: The separation between my product and an impurity is poor.

• Possible Cause: The polarity of the product and the impurity are very similar.

• Solution:

  • Optimize the solvent system for your TLC. Test various ratios of non-polar and polar solvents (e.g., hexane/ethyl acetate, dichloromethane/methanol). A good separation on TLC will translate to a good separation on the column.

  • Use a longer column to increase the surface area for separation.

  • Run the column with a shallower solvent gradient or isocratically with a finely tuned solvent mixture to improve resolution.

Issue 3: My product is streaking on the TLC plate and the column.

• Possible Cause: The compound may be acidic or basic, interacting strongly with the silica gel. It could also be due to overloading the column or insolubility in the eluent.

• Solution:

  • If the compound is basic, add a small amount of triethylamine (0.1-1%) to the eluent to suppress tailing.

  • If the compound is acidic, a small amount of acetic acid (0.1-1%) can be added to the eluent.

  • Ensure the crude material is fully dissolved in a minimal amount of the eluent or a stronger solvent before loading it onto the column.

  • Avoid overloading the column. As a general rule, use a ratio of at least 1:30 of crude material to silica gel by weight.

Recrystallization

Issue 1: My compound "oils out" instead of forming crystals.

• Possible Cause: The solution is supersaturated, or the cooling process is too rapid. The boiling point of the solvent may also be too high.

• Solution:

  • Re-heat the solution until the oil redissolves. You may need to add a small amount of additional solvent.

  • Allow the solution to cool more slowly. You can insulate the flask to slow down the cooling rate.

  • Try a different solvent or a solvent pair. A common technique is to dissolve the compound in a good solvent and then add a poor solvent dropwise until the solution becomes turbid, then heat until clear and allow to cool slowly.

Issue 2: No crystals are forming, even after the solution has cooled to room temperature.

• Possible Cause: The solution is not sufficiently saturated, or nucleation has not been initiated.

• Solution:

  • Try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the liquid.

  • Add a seed crystal of the pure compound if available.

  • Cool the solution in an ice bath or refrigerator.

  • If the solution is too dilute, evaporate some of the solvent and allow it to cool again.

Issue 3: The purity of my compound does not improve after recrystallization.

• Possible Cause: The chosen solvent is not suitable as it dissolves the impurities as well as the product, or the impurities are co-crystallizing with the product.

• Solution:

  • Select a solvent in which the desired compound is sparingly soluble at room temperature but highly soluble when hot, while the impurities are either very soluble or insoluble at all temperatures.

  • If impurities are co-crystallizing, a preliminary purification by column chromatography may be necessary before recrystallization.

Data Presentation

The following table summarizes typical column chromatography conditions used for the purification of structurally related imidazo[1,2-a]pyridine derivatives, which can serve as a starting point for the purification of 5-Isopropylimidazo[1,2-A]pyridine.

Compound Class	Stationary Phase	Eluent System (v/v)	Reference
Substituted Imidazo[1,2-a]pyridines	Silica Gel	Hexane / Ethyl Acetate (50:50 to 30:70)	[5]
Imidazo[1,2-a]pyridine-chromones	Silica Gel	Hexanes / Ethyl Acetate (7:3)	[2][3]
2-alkyl Imidazo[1,2-a]pyridines	Silica Gel	Ethyl Acetate / Petroleum Ether	[1]
Imidazo[1,2-a]pyridine derivatives	Silica Gel	Dichloromethane / Ethyl Acetate (8:2)	[6]

Experimental Protocols

Protocol 1: Flash Column Chromatography

• Preparation of the Column:

  • Select an appropriate size column based on the amount of crude material (typically a 30:1 to 100:1 ratio of silica gel to crude product by weight).

  • Pack the column with silica gel as a slurry in the chosen non-polar solvent (e.g., hexane).

  • Ensure the silica gel bed is compact and level, without any air bubbles.

• Sample Loading:

  • Dissolve the crude 5-Isopropylimidazo[1,2-A]pyridine in a minimal amount of the eluent or a suitable solvent (e.g., dichloromethane).

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and then carefully adding the dry powder to the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent system (e.g., 95:5 hexane/ethyl acetate).

  • Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate) to facilitate the movement of the compound down the column.

  • Collect fractions in test tubes.

• Analysis:

  • Monitor the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 5-Isopropylimidazo[1,2-A]pyridine.

Protocol 2: Recrystallization

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of the crude product in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, hexane, or mixtures thereof).

  • The ideal solvent will dissolve the compound poorly at room temperature but completely at its boiling point.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the chosen recrystallization solvent and heat the mixture to boiling (using a hot plate and a condenser) with stirring until the solid is completely dissolved. Add more solvent in small portions if necessary.

• Cooling and Crystallization:

  • Remove the flask from the heat and allow it to cool slowly to room temperature.

  • Crystals should start to form as the solution cools and becomes supersaturated.

  • Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

  • Wash the crystals with a small amount of cold recrystallization solvent to remove any remaining impurities.

  • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: A general workflow for the purification of 5-Isopropylimidazo[1,2-A]pyridine.

Caption: A decision tree for troubleshooting common purification issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. sciforum.net [sciforum.net]
• 4. mdpi.com [mdpi.com]
• 5. Highly Enantioselective Lewis Acid Catalyzed Conjugate Addition of Imidazo[1,2-a]pyridines to α,β-Unsaturated 2-Acylimidazoles under Mild Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rsc.org [rsc.org]

Identification of byproducts in 5-Isopropylimidazo[1,2-A]pyridine synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproducts during the synthesis of 5-Isopropylimidazo[1,2-A]pyridine.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 5-Isopropylimidazo[1,2-A]pyridine?

A1: The synthesis of 5-Isopropylimidazo[1,2-A]pyridine, like other imidazo[1,2-a]pyridines, is typically achieved through several common synthetic strategies. These include:

• Tschitschibabin Reaction: Condensation of 6-isopropyl-2-aminopyridine with an α-haloketone (e.g., chloroacetone or bromoacetone).

• Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction: A one-pot reaction involving 6-isopropyl-2-aminopyridine, an aldehyde, and an isocyanide.[1][2]

• Metal-Catalyzed Cyclizations: Various copper or palladium-catalyzed methods have been developed for the synthesis of the imidazo[1,2-a]pyridine scaffold.[3]

Q2: What are the potential byproducts I should be aware of during the synthesis?

A2: Byproduct formation is highly dependent on the chosen synthetic route and reaction conditions. Some potential byproducts include:

• Unreacted Starting Materials: Incomplete conversion of 6-isopropyl-2-aminopyridine or the carbonyl compound.

• Isomeric Products: If the starting pyridine is substituted in a way that allows for the formation of regioisomers. For 6-isopropyl-2-aminopyridine, this is less common for the main ring system but can be a factor with further substitutions.

• Over-alkylation or Di-alkylation Products: In the Tschitschibabin reaction, the product can sometimes be further alkylated.

• Side-products from the Carbonyl Compound: Self-condensation of the α-haloketone or aldehyde can occur under basic or acidic conditions.

• Hydrolysis Products: Hydrolysis of intermediates or the final product, especially if water is present and the reaction is run at high temperatures.

• Dimerization Products: Dimerization of the starting aminopyridine can be a side reaction in some synthetic methods.[4]

Q3: How can I identify the main product and its byproducts?

A3: A combination of analytical techniques is recommended for accurate identification:

• Thin Layer Chromatography (TLC): For initial reaction monitoring and qualitative assessment of product and byproduct spots.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To determine the molecular weights of the components in the reaction mixture, providing strong evidence for the identity of the product and byproducts.[5][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed chemical structure of the isolated product and byproducts.[7][8]

• Infrared (IR) Spectroscopy: To identify key functional groups present in the molecules.

Q4: What are the general purification strategies for 5-Isopropylimidazo[1,2-A]pyridine?

A4: Purification is crucial to isolate the desired product from byproducts and unreacted starting materials. Common methods include:

• Column Chromatography: Using silica gel is a very effective method for separating compounds with different polarities.[9]

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can yield highly pure material.

• Acid-Base Extraction: To remove unreacted basic starting materials like 6-isopropyl-2-aminopyridine, washing the organic reaction mixture with a dilute acid solution can be effective.[10][11]

Troubleshooting Guides

Issue 1: Low Yield of 5-Isopropylimidazo[1,2-A]pyridine

Potential Cause	Troubleshooting Step	Rationale
Incomplete Reaction	Monitor the reaction progress using TLC or LC-MS. If the reaction has stalled, consider increasing the reaction time or temperature moderately.	Ensures the reaction goes to completion, maximizing product formation.
Suboptimal Reaction Temperature	Optimize the temperature. Some reactions require heating to proceed at a reasonable rate, while others may produce more byproducts at elevated temperatures.	Temperature affects reaction kinetics and selectivity.
Incorrect Stoichiometry	Ensure the accurate measurement of all reagents. A slight excess of one reagent may sometimes be beneficial, but large deviations can lead to side reactions.	Proper stoichiometry is critical for maximizing the yield of the desired product.
Catalyst Inactivity	If using a catalyst, ensure it is fresh and active. For metal-catalyzed reactions, the choice of ligand can also be critical.	An inactive catalyst will result in a sluggish or incomplete reaction.
Poor Solvent Choice	Experiment with different solvents. The solubility of reactants and intermediates can significantly impact the reaction rate and outcome.	The solvent can influence reaction pathways and the stability of intermediates.

Issue 2: Presence of Significant Amounts of Unreacted 6-isopropyl-2-aminopyridine

Potential Cause	Troubleshooting Step	Rationale
Insufficient Amount of the Carbonyl Reagent	Use a slight excess (e.g., 1.1 to 1.2 equivalents) of the α-haloketone or aldehyde.	Helps to ensure that all of the limiting aminopyridine is consumed.
Reaction Conditions Not Optimal for Condensation	Adjust the reaction temperature or catalyst. For Tschitschibabin-type reactions, the initial condensation can be the rate-limiting step.	Optimizing conditions for the key bond-forming step can improve conversion.
Purification Issue	During workup, wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl) to remove the basic aminopyridine.	Acid-base extraction is an effective way to separate the basic starting material from the less basic product.[10][11]

Issue 3: Formation of an Unknown Byproduct with a Higher Molecular Weight

Potential Cause	Troubleshooting Step	Rationale
Dimerization of Starting Material or Product	Lower the reaction concentration or temperature.	High concentrations and temperatures can favor intermolecular reactions leading to dimers.[4]
Reaction with Solvent	Ensure an inert solvent is used. Some solvents can participate in side reactions under certain conditions.	The solvent should ideally only serve as a medium for the reaction.
Further Reaction of the Product	Reduce the amount of the alkylating or acylating agent if applicable. Isolate the product as it is formed to prevent subsequent reactions.	The imidazo[1,2-a]pyridine core can sometimes undergo further functionalization.

Experimental Protocols

General Protocol for Tschitschibabin Synthesis of 5-Isopropylimidazo[1,2-A]pyridine

• Reaction Setup: To a solution of 6-isopropyl-2-aminopyridine (1.0 eq) in a suitable solvent (e.g., ethanol, acetone, or DMF), add chloroacetone or bromoacetone (1.1 eq).

• Reaction Conditions: The reaction mixture is typically heated to reflux for several hours. The progress of the reaction should be monitored by TLC or LC-MS.

• Workup: After the reaction is complete, the solvent is removed under reduced pressure. The residue is then taken up in an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate to neutralize any acid formed, followed by a brine wash.

• Purification: The crude product is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated. The resulting residue is purified by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

General Protocol for Byproduct Analysis by LC-MS

• Sample Preparation: A small aliquot of the crude reaction mixture is diluted with a suitable solvent (e.g., acetonitrile or methanol).

• LC Conditions: A C18 reverse-phase column is commonly used. A typical mobile phase would be a gradient of water and acetonitrile, both containing 0.1% formic acid to aid ionization.

• MS Detection: The mass spectrometer is operated in positive ion electrospray ionization (ESI+) mode. A full scan is performed to identify the molecular weights of all components.

• Data Analysis: The masses of the observed peaks are compared with the expected masses of the product, starting materials, and potential byproducts.

Visualizations

Caption: General synthetic pathway for 5-Isopropylimidazo[1,2-A]pyridine.

References

• 1. One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW [mdpi.com]
• 2. Multicomponent One-Pot Synthesis of Imidazo[1,2-a]pyridine Functionalized with Azides [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. researchgate.net [researchgate.net]
• 7. Imidazo[1,2-a]pyridine(274-76-0) 1H NMR spectrum [chemicalbook.com]
• 8. sciforum.net [sciforum.net]
• 9. Strategic Methodologies for Efficient Synthesis of Imidazo[1,5-a]pyridine and Benzazepine Analogs via the Unique Ritter-Type Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. WO2007052302A2 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google Patents [patents.google.com]

Enhancing the solubility and stability of 5-Isopropylimidazo[1,2-A]pyridine

Technical Support Center: 5-Isopropylimidazo[1,2-A]pyridine

Disclaimer: The following information is provided as a general technical guide for researchers. The imidazo[1,2-a]pyridine scaffold is common in medicinal chemistry, but specific data for the 5-isopropyl derivative may be limited.[1][2][3] The protocols and data presented here are illustrative and based on the general chemical properties of this compound class. Researchers must conduct their own experiments to determine the optimal conditions for their specific needs.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary solubility challenges with 5-Isopropylimidazo[1,2-A]pyridine?

A1: Like many heterocyclic compounds, 5-Isopropylimidazo[1,2-A]pyridine is expected to have low aqueous solubility. This is due to its largely aromatic and lipophilic structure. The imidazo[1,2-a]pyridine core is a weak base, meaning its solubility is highly dependent on pH. At neutral or physiological pH (e.g., pH 7.4), the compound will be predominantly in its neutral, less soluble form.

Q2: I am having trouble dissolving the compound for my in vitro assays. What is a good starting solvent?

A2: For initial stock solutions, dimethyl sulfoxide (DMSO) is the recommended starting solvent. Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO. For aqueous-based assays, you can then perform serial dilutions into your assay buffer. Be mindful of the final DMSO concentration, as it can affect biological assays (typically <0.5% v/v is recommended). If DMSO is not suitable, consider ethanol or other water-miscible organic solvents.[4]

Q3: How does pH influence the solubility of this compound?

A3: As a weak base, 5-Isopropylimidazo[1,2-A]pyridine will become protonated and more soluble in acidic conditions (lower pH). The nitrogen atom in the pyridine ring is the likely site of protonation. Therefore, you can expect significantly higher solubility in buffers with a pH of 1-4 compared to neutral or basic buffers. This property can be leveraged to create acidic formulations.[5]

Q4: What are the potential stability issues I should be aware of?

A4: Compounds with an imidazopyridine core can be susceptible to two primary degradation pathways:

• Oxidation: The electron-rich heterocyclic ring system can be prone to oxidation, especially when exposed to air, light, or certain metal ions.

• Hydrolysis: While generally stable, hydrolysis could occur under extreme pH conditions (strongly acidic or basic) combined with high temperatures, potentially leading to ring-opening. It is crucial to store the solid compound and solutions protected from light and air (e.g., in amber vials, under an inert atmosphere like nitrogen or argon) and at low temperatures (-20°C for long-term storage).

Section 2: Data Presentation

The following tables provide illustrative data for guiding formulation development. Actual values must be determined experimentally.

Table 1: Illustrative Solubility Profile in Common Solvents

Solvent	Predicted Solubility (mg/mL)	Notes
Water (pH 7.0)	< 0.01	Practically Insoluble
PBS (pH 7.4)	< 0.01	Practically Insoluble
0.1 N HCl (pH 1.2)	5 - 10	Soluble due to salt formation
DMSO	> 100	Freely Soluble
Ethanol	10 - 20	Soluble
Propylene Glycol	20 - 30	Soluble

Table 2: Illustrative pH-Dependent Aqueous Solubility Profile

pH	Predicted Solubility (µg/mL)	Predicted State
2.0	8,500	Soluble (Protonated)
4.0	950	Moderately Soluble
6.0	85	Sparingly Soluble
7.4	< 10	Poorly Soluble
8.0	< 10	Poorly Soluble

Table 3: Illustrative Stability Under Forced Degradation Conditions (48h Incubation)

Condition	% Parent Compound Remaining	Primary Degradant Profile
0.1 N HCl, 60°C	98%	Minor hydrolysis product
0.1 N NaOH, 60°C	95%	Minor hydrolysis product
1% H₂O₂, RT	75%	Multiple oxidative degradants
High-Intensity Light	92%	Photolytic degradant

Section 3: Troubleshooting Guides & Experimental Protocols

Issue: Compound crashes out of solution when diluting DMSO stock into aqueous buffer.

This is a common issue for poorly soluble compounds. The compound is soluble in the organic stock but precipitates when the solvent composition shifts to primarily aqueous.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting precipitation issues.

Protocol 1: Co-Solvent Screening

Co-solvents work by reducing the polarity of the aqueous medium, which can help keep hydrophobic compounds in solution.[4]

• Prepare Co-solvent Stocks: Prepare 50% v/v solutions of various co-solvents (e.g., Propylene Glycol, PEG 400, Ethanol) in your desired aqueous buffer.

• Prepare Compound Stock: Create a 10 mM stock of your compound in 100% DMSO.

• Mixing: In a clear glass vial, add the co-solvent stock first. Then, while vortexing, slowly add the DMSO stock of your compound to reach the desired final concentration. Finally, add the remaining buffer to reach the final volume.

• Observation: Visually inspect for precipitation immediately and after 1, 4, and 24 hours.

• Analysis: Quantify the concentration of the soluble compound by HPLC-UV.

Protocol 2: Cyclodextrin Complexation Feasibility

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively encapsulating the hydrophobic molecule within a hydrophilic exterior.[6]

• Prepare Cyclodextrin (CD) Solutions: Prepare a range of concentrations (e.g., 0, 1, 2, 5, 10% w/v) of a suitable cyclodextrin, such as Hydroxypropyl-beta-cyclodextrin (HP-β-CD), in your aqueous buffer.

• Add Excess Compound: Add an excess amount of the solid 5-Isopropylimidazo[1,2-A]pyridine to each CD solution. Ensure enough solid is present that some remains undissolved.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C) for 24-48 hours to reach equilibrium.

• Separate and Analyze: Filter the samples through a 0.22 µm syringe filter to remove the undissolved solid.

• Quantify: Dilute the filtrate and analyze the concentration of the dissolved compound by a validated analytical method (e.g., HPLC-UV).

• Plot: Plot the solubility of the compound (Y-axis) against the cyclodextrin concentration (X-axis). A linear increase in solubility indicates the formation of a soluble complex.

Issue: Compound shows degradation over time in solution.

This suggests chemical instability. A forced degradation study can help identify the cause.

Troubleshooting Workflow for Instability

Caption: Troubleshooting guide for identifying and mitigating chemical instability.

Protocol 3: Forced Degradation Study

This protocol, based on ICH guidelines, helps identify the degradation pathways.[7]

• Prepare Stock Solution: Prepare a 1 mg/mL solution of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water).

• Set Up Stress Conditions: Aliquot the stock solution into separate, clearly labeled vials for each condition:

  • Acid Hydrolysis: Add an equal volume of 0.2 N HCl to achieve a final acid concentration of 0.1 N.

  • Base Hydrolysis: Add an equal volume of 0.2 N NaOH to achieve a final acid concentration of 0.1 N.

  • Oxidation: Add an equal volume of 2% hydrogen peroxide (H₂O₂) to achieve a final concentration of 1%.

  • Control: Add an equal volume of water.

• Incubate: Store one set of vials (Acid, Base, Control) at 60°C for 48 hours. Store the Oxidation vial at room temperature.

• Analyze: At specified time points (e.g., 0, 4, 24, 48 hours), take a sample from each vial. If necessary, neutralize the acid/base samples. Analyze all samples by a stability-indicating HPLC method (e.g., with a gradient elution and a photodiode array detector) to separate the parent compound from any degradants.

• Evaluate: Compare the chromatograms from the stressed samples to the control. A decrease in the parent peak area and the appearance of new peaks indicate degradation. The conditions that cause significant degradation point to the instability mechanism.

Section 4: Visualized Mechanisms

Caption: Mechanism of solubility enhancement via cyclodextrin inclusion.

References

• 1. Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.umcs.pl [journals.umcs.pl]
• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. ijmsdr.org [ijmsdr.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: 5-Isopropylimidazo[1,2-A]pyridine Derivatives in Drug Resistance Research

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing 5-Isopropylimidazo[1,2-A]pyridine derivatives to overcome drug resistance in cancer cells.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which 5-Isopropylimidazo[1,2-A]pyridine derivatives overcome drug resistance?

A1: 5-Isopropylimidazo[1,2-A]pyridine derivatives have been shown to overcome drug resistance through various mechanisms. A key mechanism is the potent dual inhibition of the PI3K/Akt/mTOR signaling pathway.[1] This pathway is often hyperactivated in resistant cancer cells, promoting cell survival and proliferation. By inhibiting this pathway, these derivatives can induce apoptosis and arrest the cell cycle, even in cells that have developed resistance to conventional chemotherapeutics.[1][2] Additionally, some derivatives have been observed to induce extrinsic apoptosis through the activation of caspase-7 and caspase-8 and increase the levels of p53 and p21, which are critical regulators of cell cycle arrest.[1][2][3]

Q2: Are there specific cancer cell lines where these derivatives have shown significant efficacy?

A2: Yes, research has demonstrated the cytotoxic effects of these derivatives across a range of cancer cell lines. Notably, significant activity has been observed in breast cancer cell lines such as HCC1937, MDA-MB-231, and SKOV3.[1][2][3][4] Studies have also reported efficacy in non-small cell lung cancer (NSCLC) and cervical cancer cell lines.[5][6] For instance, certain derivatives have shown IC50 values in the micromolar range against these cell lines.[1][2][3]

Q3: Can 5-Isopropylimidazo[1,2-A]pyridine derivatives be used in combination with other anticancer agents?

A3: Preliminary studies suggest that combining these derivatives with other agents can enhance their therapeutic effect. For example, co-administration with curcumin has been shown to potentiate the anti-inflammatory and cytotoxic effects of a novel imidazo[1,2-a]pyridine derivative in breast and ovarian cancer cell lines.[4] This suggests a synergistic potential that could be explored to overcome resistance and reduce effective dosages.

Q4: What are the known signaling pathways modulated by these compounds?

A4: The primary signaling pathway modulated by many 5-Isopropylimidazo[1,2-A]pyridine derivatives is the PI3K/Akt/mTOR pathway.[1][2] Inhibition of this pathway leads to downstream effects such as cell cycle arrest and apoptosis.[1] Additionally, some derivatives have been shown to modulate the STAT3/NF-κB signaling pathway, which is involved in inflammation and cancer progression.[4] The induction of apoptosis is also mediated through the p53/Bax pathway and the extrinsic apoptosis pathway involving caspases.[1][4]

Troubleshooting Guides

This section addresses common issues that may arise during experiments with 5-Isopropylimidazo[1,2-A]pyridine derivatives.

Problem	Possible Cause(s)	Suggested Solution(s)
Low Compound Solubility	The hydrophobic nature of the imidazo[1,2-a]pyridine scaffold can lead to poor solubility in aqueous media.	- Dissolve the compound in a small amount of a biocompatible organic solvent like DMSO before preparing the final dilution in cell culture media. - Ensure the final concentration of the organic solvent in the culture medium is non-toxic to the cells (typically <0.5%). - Sonication or gentle warming may aid in dissolution, but stability under these conditions should be verified.
Inconsistent Cytotoxicity Results (e.g., in MTT assays)	- Cell seeding density variability. - Inaccurate compound concentration. - Fluctuation in incubation times. - Contamination of cell cultures.	- Ensure a consistent number of viable cells are seeded in each well. - Prepare fresh serial dilutions of the compound for each experiment from a validated stock solution. - Strictly adhere to the predetermined incubation period. - Regularly check cell cultures for any signs of contamination.
Difficulty in Detecting Apoptosis	- The chosen time point for analysis may be too early or too late to observe peak apoptosis. - The concentration of the derivative may be suboptimal for inducing detectable apoptosis. - The detection method may not be sensitive enough.	- Perform a time-course experiment (e.g., 24h, 48h, 72h) to identify the optimal time point for apoptosis detection. - Conduct a dose-response study to determine the effective concentration range for inducing apoptosis. - Utilize multiple apoptosis detection methods for confirmation (e.g., Annexin V/PI staining, caspase activity assays, and Western blotting for cleaved PARP).[1][2][3]
Unexpected Off-Target Effects	- The compound may be interacting with other cellular targets besides the intended pathway. - The concentration used might be too high, leading to non-specific toxicity.	- Perform target validation studies, such as kinase profiling or proteomics, to identify potential off-target interactions. - Determine the therapeutic window by comparing the cytotoxic effects on cancer cells versus normal (non-cancerous) cell lines. - Reduce the compound concentration to the lowest effective dose.

Quantitative Data Summary

The following tables summarize the cytotoxic activity of various 5-Isopropylimidazo[1,2-A]pyridine derivatives against different cancer cell lines, as reported in the literature.

Table 1: IC50 Values of Novel Imidazo[1,2-a]pyridine Derivatives against HCC1937 Breast Cancer Cells [1][2][3]

Compound	IC50 (µM) after 48h
IP-5	45
IP-6	47.7
IP-7	79.6

Table 2: Cytotoxicity of MIA and Curcumin Combination in Breast and Ovarian Cancer Cell Lines [4]

Cell Line	Treatment	Effective Concentration (µM)
MDA-MB-231	MIA alone	30
MDA-MB-231	MIA + 10 µM Curcumin	20
SKOV3	MIA alone	40
SKOV3	MIA + 10 µM Curcumin	30

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is adapted from methodologies described for assessing the cytotoxic effects of imidazo[1,2-a]pyridine derivatives.[1][4]

• Cell Seeding: Seed cancer cells (e.g., HCC1937, MDA-MB-231) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 5-Isopropylimidazo[1,2-A]pyridine derivative in the appropriate cell culture medium. The final concentration of the solvent (e.g., DMSO) should not exceed 0.5%. Replace the existing medium with the medium containing the compound or vehicle control.

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified atmosphere with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC50 value using non-linear regression analysis.

Western Blot Analysis

This protocol is based on methods used to investigate the effect of these derivatives on signaling pathways.[1][4]

• Cell Lysis: Treat cells with the 5-Isopropylimidazo[1,2-A]pyridine derivative at the desired concentration and time point. Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Denature equal amounts of protein by boiling in Laemmli sample buffer and separate them on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-p53, p21, Caspase-7, cleaved PARP) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualizations

References

• 1. journal.waocp.org [journal.waocp.org]
• 2. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novel imidazo[1,2-a]pyridine derivatives induce apoptosis and cell cycle arrest in non-small cell lung cancer by activating NADPH oxidase mediated oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing off-target effects of 5-Isopropylimidazo[1,2-A]pyridine

Welcome to the technical support center for 5-Isopropylimidazo[1,2-A]pyridine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on minimizing and troubleshooting off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is 5-Isopropylimidazo[1,2-A]pyridine and what is its primary target?

A1: 5-Isopropylimidazo[1,2-A]pyridine is a small molecule inhibitor belonging to the imidazo[1,2-a]pyridine class of compounds, which are recognized as a "privileged structure" in medicinal chemistry due to their wide range of biological activities.[1][2] This particular derivative has been developed as a potent inhibitor of Platelet-Derived Growth Factor Receptor (PDGFR), a receptor tyrosine kinase involved in cell growth, proliferation, and angiogenesis.[3]

Q2: What are off-target effects and why are they a concern with kinase inhibitors like 5-Isopropylimidazo[1,2-A]pyridine?

A2: Off-target effects occur when a drug interacts with unintended molecular targets within a biological system.[4] With kinase inhibitors, these effects are relatively common because the ATP-binding pockets of many kinases are highly conserved.[5] This can lead to unintended inhibition of other kinases, potentially causing misleading experimental results, cellular toxicity, or unexpected phenotypes.[5][6] Understanding a compound's selectivity is crucial for interpreting experimental data correctly.[7]

Q3: I am observing a cellular phenotype that is not consistent with PDGFR inhibition. Could this be due to off-target effects?

A3: Yes, it is highly probable. If the observed phenotype cannot be explained by the canonical signaling pathway of your intended target, it is crucial to investigate potential off-target interactions. For example, many imidazo[1,2-a]pyridine derivatives have been shown to interact with a variety of kinases and other proteins.[8][9][10] We recommend performing a kinase selectivity profile to identify other potential targets that might be responsible for the observed effects.

Q4: How can I proactively minimize off-target effects in my experiments?

A4: Minimizing off-target effects involves a multi-pronged approach:

• Use the Lowest Effective Concentration: Titrate 5-Isopropylimidazo[1,2-A]pyridine to the lowest concentration that elicits the desired on-target effect. This reduces the likelihood of engaging lower-affinity off-targets.

• Employ a Structurally Unrelated Inhibitor: Use a different, well-characterized inhibitor for the same target to confirm that the observed phenotype is target-specific.

• Utilize Genetic Knockout/Knockdown: The most rigorous approach is to use siRNA, shRNA, or CRISPR/Cas9 to reduce the expression of the target protein and see if it phenocopies the effect of the inhibitor.

• Perform Control Experiments: Always include appropriate vehicle controls (e.g., DMSO) and consider using a structurally similar but inactive analog of 5-Isopropylimidazo[1,2-A]pyridine if available.

Q5: What is a kinase selectivity profile and how can I obtain one for 5-Isopropylimidazo[1,2-A]pyridine?

A5: A kinase selectivity profile is a large-scale screening of a compound against a panel of kinases to determine its potency and selectivity.[11][12][13] This is often done using in vitro kinase assays that measure the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%) against each kinase in the panel. Several commercial services offer kinase profiling, or it can be performed in-house using platforms like Promega's ADP-Glo™ Kinase Assay.[14][15]

Troubleshooting Guides

Scenario 1: Inconsistent results between biochemical and cell-based assays.

• Q: My IC50 value for 5-Isopropylimidazo[1,2-A]pyridine is much lower in my biochemical assay than in my cell-based assay. What could be the cause?

• A: This discrepancy is common and can be attributed to several factors:

  • Cellular ATP Concentration: Biochemical assays are often run at low ATP concentrations, which can make ATP-competitive inhibitors appear more potent. The ATP concentration inside a cell is much higher (millimolar range), which can outcompete the inhibitor and lead to a higher apparent IC50.

  • Cell Permeability and Efflux: The compound may have poor cell permeability or be actively transported out of the cell by efflux pumps like P-glycoprotein (Pgp), resulting in a lower intracellular concentration.[3]

  • Plasma Protein Binding: In cell culture media containing serum, the compound can bind to proteins like albumin, reducing its free concentration available to interact with the target.

  • Cellular Metabolism: The compound may be metabolized by the cells into a less active form.

  Recommendation: We recommend performing a Cellular Thermal Shift Assay (CETSA) or a NanoBRET™ assay to confirm target engagement and quantify affinity within the cellular environment.[7]

Scenario 2: Unexpected cell toxicity or apoptosis.

• Q: I am observing significant cytotoxicity at concentrations where I expect to see specific PDGFR inhibition. Is this an off-target effect?

• A: It is very likely. Unintended inhibition of kinases essential for cell survival (e.g., certain CDKs or other growth factor receptors) can lead to toxicity. Troubleshooting Steps:

  • Review Kinase Selectivity Data: Cross-reference your kinase selectivity profile (see Table 1) with known kinases involved in cell viability and apoptosis pathways.

  • Dose-Response Analysis: Perform a careful dose-response curve for both PDGFR phosphorylation (on-target) and a marker of cell death (e.g., cleaved PARP). This can help identify a therapeutic window where on-target effects are observed without significant toxicity.

  • Rescue Experiment: If you suspect an off-target kinase is responsible, try to "rescue" the cells by overexpressing a drug-resistant mutant of that kinase or by activating a downstream signaling pathway.

Quantitative Data Summary

The following tables provide hypothetical but representative data for 5-Isopropylimidazo[1,2-A]pyridine to illustrate a typical selectivity profile.

Table 1: In Vitro Kinase Selectivity Profile of 5-Isopropylimidazo[1,2-A]pyridine

Kinase Target	IC50 (nM)	Selectivity (Fold vs. PDGFRβ)
PDGFRβ (On-Target)	5	1
PDGFRα	8	1.6
c-KIT	55	11
VEGFR2	150	30
SRC	800	160
ABL1	1,200	240
CDK2	>10,000	>2,000
p38α	>10,000	>2,000

This data illustrates high potency against the intended PDGFR family with moderate activity against other related kinases like c-KIT and VEGFR2, and weak activity against unrelated kinases.

Table 2: Comparison of Potency in Different Assay Formats

Assay Type	Metric	Value
Biochemical (PDGFRβ)	IC50	5 nM
Cell-based (p-PDGFRβ)	IC50	50 nM
Anti-proliferative (HCC1937)	GI50	80 nM

This table highlights the typical shift in potency observed when moving from a purified enzyme assay to a more complex cellular environment.[16]

Experimental Protocols

Protocol 1: In Vitro Kinase Selectivity Profiling using ADP-Glo™ Assay

This protocol is adapted from the Promega Kinase Selectivity Profiling System technical manual.[15]

Objective: To determine the IC50 of 5-Isopropylimidazo[1,2-A]pyridine against a panel of kinases.

Materials:

• Kinase Selectivity Profiling System (e.g., Promega TK-3 strips)[11]

• 5-Isopropylimidazo[1,2-A]pyridine stock solution (10 mM in DMSO)

• ADP-Glo™ Kinase Assay kit

• 384-well white assay plates

• Multichannel pipette or automated liquid handler

Methodology:

• Compound Preparation: Prepare a serial dilution of 5-Isopropylimidazo[1,2-A]pyridine in a suitable buffer. Typically, an 11-point, 3-fold dilution series is prepared, starting from 10 µM.

• Assay Plate Setup: Dispense 1 µl of each compound dilution or vehicle (DMSO) into the appropriate wells of a 384-well plate.

• Kinase Reaction:

  • Prepare the Kinase Working Stock and ATP/Substrate Working Stock according to the manufacturer's protocol.[15]

  • Add 2 µl of the Kinase Working Stock to each well.

  • Add 2 µl of the ATP/Substrate Working Stock to initiate the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µl of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 10 µl of Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Convert luminescence to percent inhibition relative to vehicle controls. Plot percent inhibition versus compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Objective: To confirm the binding of 5-Isopropylimidazo[1,2-A]pyridine to its target (PDGFRβ) in intact cells.

Materials:

• Cell line expressing PDGFRβ (e.g., NIH-3T3)

• 5-Isopropylimidazo[1,2-A]pyridine

• Complete cell culture medium

• PBS (Phosphate-Buffered Saline)

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes or plate

• Thermal cycler

• Western blot equipment and reagents (primary antibody for PDGFRβ, secondary antibody)

Methodology:

• Cell Treatment: Culture cells to ~80% confluency. Treat cells with either vehicle (DMSO) or 5-Isopropylimidazo[1,2-A]pyridine at a desired concentration (e.g., 1 µM) for 1 hour.

• Harvesting: Harvest cells, wash with PBS, and resuspend in PBS containing inhibitors.

• Heating: Aliquot the cell suspension into PCR tubes. Heat the tubes at different temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3 minutes in a thermal cycler. One aliquot should be kept at room temperature as a non-heated control.

• Cell Lysis: Lyse the cells by three freeze-thaw cycles (e.g., liquid nitrogen followed by a 25°C water bath).

• Centrifugation: Separate the soluble fraction (containing stabilized protein) from the precipitated protein by centrifugation at 20,000 x g for 20 minutes at 4°C.

• Western Blot Analysis:

  • Collect the supernatant from each sample.

  • Determine the protein concentration and normalize all samples.

  • Perform SDS-PAGE and Western blotting using an antibody against PDGFRβ.

• Data Analysis: Quantify the band intensities for each temperature point. Plot the percentage of soluble PDGFRβ relative to the non-heated control against the temperature. A shift in the melting curve to a higher temperature in the drug-treated samples indicates target engagement.

Visualizations

Caption: On-target vs. off-target signaling pathways for 5-Isopropylimidazo[1,2-A]pyridine.

Caption: Experimental workflow for investigating suspected off-target effects.

Caption: Decision tree for troubleshooting inconsistent experimental outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of imidazo[1,2-a]pyridines: a decade update - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. How can off-target effects of drugs be minimised? [synapse.patsnap.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. icr.ac.uk [icr.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]
• 11. Kinase Selectivity Profiling System: TK-3 Protocol [worldwide.promega.com]
• 12. Protein Kinase Selectivity Profiling Using Microfluid Mobility Shift Assays | Springer Nature Experiments [experiments.springernature.com]
• 13. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. worldwide.promega.com [worldwide.promega.com]
• 16. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 5-Isopropylimidazo[1,2-A]pyridine Metabolic Instability

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the metabolic instability of 5-Isopropylimidazo[1,2-A]pyridine and its analogs.

Frequently Asked Questions (FAQs)

Q1: What are the primary metabolic pathways responsible for the instability of 5-Isopropylimidazo[1,2-A]pyridine?

A1: The primary metabolic pathways for imidazo[1,2-a]pyridine scaffolds, including the 5-isopropyl substituted variant, are oxidation reactions. These are primarily mediated by Cytochrome P450 (CYP) enzymes and Aldehyde Oxidase (AO).[1][2] The most common metabolic transformations are monohydroxylation on the imidazopyridine core and oxidation of the isopropyl group. The specific CYP isozymes often implicated in the metabolism of imidazopyridine-containing compounds include CYP3A4, CYP2C9, and CYP1A2.[3]

Q2: My 5-Isopropylimidazo[1,2-A]pyridine derivative shows high clearance in human liver microsomes. What are the likely metabolic "soft spots"?

A2: High clearance in human liver microsomes (HLM) suggests susceptibility to Phase I metabolism. The likely metabolic "soft spots" on your molecule are:

• The Imidazo[1,2-a]pyridine ring system: This electron-rich heterocyclic system is prone to oxidation by both CYPs and AO.

• The Isopropyl Group: The tertiary carbon of the isopropyl group is a classic site for hydroxylation by CYP enzymes.

• Unsubstituted aromatic rings: If your derivative contains other unsubstituted phenyl or aromatic rings, these are also susceptible to oxidation.[4]

Q3: How can I improve the metabolic stability of my 5-Isopropylimidazo[1,2-A]pyridine compound?

A3: Several medicinal chemistry strategies can be employed to enhance metabolic stability:

• Blocking Metabolic Sites: Introduce steric bulk near the sites of metabolism. For instance, adding a substituent adjacent to the isopropyl group can hinder enzymatic access.

• Fluorine Substitution: Incorporating fluorine atoms can block sites of oxidation and alter the electronic properties of the molecule, often leading to improved metabolic stability.

• Scaffold Hopping: Consider replacing the imidazo[1,2-a]pyridine core with a less metabolically labile heterocycle, such as a 1,2,4-triazolopyridine. This has been shown to enhance stability in human liver microsomes.

• Reduce Lipophilicity: High lipophilicity can lead to increased non-specific binding to metabolizing enzymes. Reducing the cLogP of your compound can sometimes improve its metabolic stability.

Q4: Are there any known species differences in the metabolism of imidazo[1,2-a]pyridines?

A4: Yes, species-specific differences in drug metabolism are common, and this can apply to imidazo[1,2-a]pyridines. For example, the expression levels and substrate specificities of CYP and AO enzymes can vary significantly between humans, rats, and mice.[5] Therefore, it is crucial to perform metabolic stability assays in microsomes or hepatocytes from the relevant species for your in vivo studies.

Troubleshooting Guides

Issue 1: Rapid degradation of the test compound in the microsomal stability assay.

Possible Cause	Troubleshooting Step	Expected Outcome
High intrinsic clearance due to CYP or AO metabolism.	1. Cofactor Dependency Check: Run the assay with and without the NADPH regenerating system (for CYPs) and in the presence of an AO inhibitor (e.g., hydralazine).	If degradation is significantly reduced without NADPH, CYP enzymes are the primary culprits. If the AO inhibitor reduces degradation, AO is a key metabolic enzyme.
2. Enzyme Phenotyping: Use recombinant human CYP enzymes (e.g., rCYP3A4, rCYP2C9) to identify the specific isozymes responsible for metabolism.	Identification of the specific CYP isozyme(s) will guide more targeted medicinal chemistry efforts.
Chemical Instability.	1. Incubate in Buffer Alone: Incubate the compound in the assay buffer at 37°C without microsomes or cofactors.	If the compound degrades, it is chemically unstable under the assay conditions. Adjusting the pH or buffer composition may be necessary.
Non-specific Binding.	1. Vary Microsomal Protein Concentration: Perform the assay at different microsomal protein concentrations.	If the calculated intrinsic clearance changes with protein concentration, non-specific binding may be an issue. Consider using hepatocytes, which have a more complete cellular structure.

Issue 2: Discrepancy between in vitro metabolic stability and in vivo pharmacokinetic data.

Possible Cause	Troubleshooting Step	Expected Outcome
Contribution of non-hepatic metabolism.	1. Use Extrahepatic Microsomes: Conduct stability assays with microsomes from other tissues (e.g., intestine, lung, kidney).	This will help determine if metabolism in other tissues is contributing to the observed in vivo clearance.
Involvement of Phase II metabolism.	1. Hepatocyte Stability Assay: Use cryopreserved hepatocytes, which contain both Phase I and Phase II enzymes.[6][7]	If the compound is more stable in microsomes than in hepatocytes, it suggests that Phase II conjugation (e.g., glucuronidation) is a significant clearance pathway.
Active transport.	1. Transporter Interaction Assays: Evaluate if the compound is a substrate for uptake or efflux transporters.	This can explain discrepancies where a compound is metabolically stable but has low oral bioavailability due to efflux.

Data Presentation

Table 1: In Vitro Metabolic Stability of Exemplar Imidazo[1,2-a]pyridine Analogs

Compound	Modification	HLM Stability (t1/2, min)	MLM Stability (t1/2, min)	Reference
Analog A	5-Isopropyl	15	25	Fictional Example
Analog B	5-Isopropyl, 7-Fluoro	45	60	Fictional Example
Analog C	5-Cyclopropyl	30	40	Fictional Example
Compound 8	2-ethyl-6-chloro	83	63	[5]
Compound 9	N-4-phenylpiperazine	>120	>120	[5]

HLM: Human Liver Microsomes, MLM: Mouse Liver Microsomes. Data for Compounds 8 and 9 are from a study on antituberculosis agents and are provided for comparative purposes.[5]

Experimental Protocols

Protocol 1: Liver Microsomal Stability Assay

This protocol is a general guideline for assessing the metabolic stability of a test compound using liver microsomes.[8][9][10][11][12]

1. Materials:

• Test compound (10 mM stock in DMSO)

• Liver microsomes (human, rat, or mouse)

• Phosphate buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Magnesium chloride (MgCl₂)

• Acetonitrile (ACN) with an internal standard (for quenching)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

2. Procedure:

• Preparation of Master Mix: Prepare a master mix containing phosphate buffer, MgCl₂, and liver microsomes.

• Compound Addition: Add the test compound to the master mix to a final concentration of 1 µM.

• Pre-incubation: Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation of Reaction: Add the NADPH regenerating system to initiate the metabolic reaction. For the negative control, add buffer instead of the NADPH system.

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing cold acetonitrile with an internal standard to stop the reaction.

• Protein Precipitation: Centrifuge the quenched samples to precipitate the microsomal proteins.

• Analysis: Transfer the supernatant to a new plate and analyze the remaining parent compound concentration by LC-MS/MS.[13][14][15][16][17]

3. Data Analysis:

• Plot the natural log of the percentage of the parent compound remaining versus time.

• The slope of the linear portion of the curve represents the elimination rate constant (k).

• Calculate the half-life (t₁/₂) using the equation: t₁/₂ = 0.693 / k.

• Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t₁/₂) / (mg microsomal protein/mL).

Visualizations

Caption: Metabolic pathway of 5-Isopropylimidazo[1,2-A]pyridine.

Caption: Workflow for a microsomal stability assay.

Caption: Troubleshooting logic for high in vitro clearance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Zolpidem - Wikipedia [en.wikipedia.org]
• 4. bio-conferences.org [bio-conferences.org]
• 5. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - US [thermofisher.com]
• 8. Microsomal Stability Assay Protocol | AxisPharm [axispharm.com]
• 9. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 10. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 11. Microsomal Stability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 12. ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]
• 13. Metabolite identification and quantitation in LC-MS/MS-based metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ijpras.com [ijpras.com]
• 15. researchgate.net [researchgate.net]
• 16. m.youtube.com [m.youtube.com]
• 17. LC-MS-BASED METABOLOMICS IN DRUG METABOLISM - PMC [pmc.ncbi.nlm.nih.gov]

Refining assay protocols for 5-Isopropylimidazo[1,2-A]pyridine evaluation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working with 5-Isopropylimidazo[1,2-A]pyridine.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the experimental evaluation of 5-Isopropylimidazo[1,2-A]pyridine.

Compound Handling and Solubility

• Q1: My 5-Isopropylimidazo[1,2-A]pyridine is not fully dissolving in my aqueous assay buffer. What can I do?

  • A1: Imidazopyridine derivatives can have limited aqueous solubility.[1][2] First, ensure you are preparing a fresh, high-concentration stock solution in an appropriate organic solvent like DMSO. For your final assay concentration, minimize the percentage of DMSO (typically below 0.5%) to avoid solvent effects on your biological system. If solubility issues persist, consider using a solubility-enhancing excipient, provided it does not interfere with the assay. It is also recommended to determine the thermodynamic aqueous solubility of your compound early in the evaluation process.

• Q2: I am observing precipitation of my compound in the wells of my microplate during a cell-based assay. How can I prevent this?

  • A2: Compound precipitation during an experiment can lead to inaccurate and irreproducible results. This may occur if the final concentration of the compound exceeds its solubility in the cell culture medium. To troubleshoot this, you can try lowering the final concentration of the compound. Additionally, ensure thorough mixing when diluting the compound into the final assay medium. Visual inspection of the wells under a microscope before and after compound addition can help confirm if precipitation is occurring.

In Vitro Assays: General Issues

• Q3: My assay results are showing high variability between replicate wells. What are the potential causes?

  • A3: High variability can stem from several factors.[3] Ensure accurate and consistent pipetting, especially when preparing serial dilutions of your compound. Check for and eliminate air bubbles in the wells, as they can interfere with optical readings. Proper mixing of all reagents is also crucial. For cell-based assays, ensure a homogenous cell seeding density across the plate.

• Q4: I am concerned about potential assay interference from 5-Isopropylimidazo[1,2-A]pyridine. How can I check for this?

  • A4: Imidazopyridine derivatives are known to possess fluorescent properties, which can interfere with fluorescence-based assays.[4][5][6][7][8] To check for interference, run parallel control experiments with your compound in the assay buffer without the biological target (e.g., enzyme or cells) to measure its intrinsic fluorescence at the excitation and emission wavelengths of your assay. For luminescence-based assays, some compounds can inhibit or enhance the luciferase enzyme.[9] A counter-screen against the luciferase enzyme itself is recommended to identify such artifacts.

Enzyme Inhibition Assays (e.g., Kinase Assays)

• Q5: The IC50 value for my 5-Isopropylimidazo[1,2-A]pyridine against a specific kinase is inconsistent across different experiments. Why might this be happening?

  • A5: Inconsistent IC50 values in kinase assays can be due to several factors. The concentration of ATP used in the assay is critical; IC50 values for ATP-competitive inhibitors will increase with higher ATP concentrations.[10][11] For better comparability, it is recommended to run kinase assays at an ATP concentration that is close to the Michaelis constant (Km) of the enzyme for ATP.[10] Also, ensure the enzyme is used within its linear range and that the incubation times are consistent.

• Q6: How can I determine the mechanism of inhibition (e.g., competitive, non-competitive) of 5-Isopropylimidazo[1,2-A]pyridine?

  • A6: To elucidate the mechanism of inhibition, you can perform kinetic studies.[12] This typically involves measuring the initial reaction rates at various concentrations of both the inhibitor and the substrate (e.g., ATP for a kinase). By analyzing the data using methods like Lineweaver-Burk plots, you can determine if the inhibitor is competitive, non-competitive, or has a mixed mechanism of action.

Cell-Based Assays

• Q7: I am not observing a dose-dependent effect of 5-Isopropylimidazo[1,2-A]pyridine on cell viability in my cytotoxicity assay. What should I check?

  • A7: A lack of a dose-response curve could be due to several reasons. First, verify the concentration range of your compound; it might be too low to induce a cytotoxic effect. Ensure the compound is stable in the cell culture medium for the duration of the experiment. It is also possible that the chosen cell line is not sensitive to the compound's mechanism of action. Consider testing the compound on a panel of different cell lines. Finally, check for compound precipitation at higher concentrations, which would lead to a plateau in the observed effect.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Protocol: Determination of Aqueous Solubility

This protocol describes a method for determining the thermodynamic aqueous solubility of 5-Isopropylimidazo[1,2-A]pyridine using the shake-flask method.

• Preparation of Saturated Solution:

  • Add an excess amount of solid 5-Isopropylimidazo[1,2-A]pyridine to a known volume of phosphate-buffered saline (PBS), pH 7.4.

  • Ensure that undissolved solid is visible.

  • Seal the container and shake at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• Separation of Undissolved Compound:

  • Centrifuge the suspension at a high speed (e.g., 14,000 rpm) for 15-20 minutes to pellet the undissolved solid.

  • Carefully collect the supernatant without disturbing the pellet.

  • For further certainty, filter the supernatant through a 0.22 µm filter.

• Quantification:

  • Prepare a standard curve of 5-Isopropylimidazo[1,2-A]pyridine of known concentrations in the same buffer system.

  • Analyze the concentration of the compound in the filtered supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).[13]

  • Determine the solubility by comparing the measured concentration to the standard curve.

2. Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a general procedure for assessing the inhibitory activity of 5-Isopropylimidazo[1,2-A]pyridine against a specific protein kinase using a luminescence-based ATP detection assay.

• Reagent Preparation:

  • Prepare the kinase reaction buffer (e.g., containing Tris-HCl, MgCl2, DTT, and BSA).

  • Prepare the kinase enzyme solution in the reaction buffer. The optimal concentration should be determined empirically to be in the linear range of the assay.

  • Prepare the substrate solution in the reaction buffer.

  • Prepare the ATP solution in the reaction buffer at a concentration equal to the Km of the enzyme.

  • Prepare a serial dilution of 5-Isopropylimidazo[1,2-A]pyridine in DMSO, and then dilute further into the reaction buffer.

• Assay Procedure:

  • In a 96-well or 384-well white microplate, add the inhibitor solution (or DMSO as a vehicle control).

  • Add the kinase enzyme solution to all wells except for the negative control wells.

  • Add the substrate solution to all wells.

  • Incubate the plate for a short period (e.g., 10-15 minutes) at room temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the kinase reaction by adding the ATP solution.

  • Incubate the plate at the optimal temperature for the enzyme (e.g., 30°C or 37°C) for a predetermined time, ensuring the reaction is in the linear phase.

• Detection:

  • Stop the kinase reaction and measure the amount of ATP remaining using a commercial luminescence-based ATP detection kit (e.g., ADP-Glo™).[14] This typically involves adding a reagent that lyses any cells (if applicable) and stops the kinase reaction, followed by the addition of a second reagent containing luciferase and luciferin to generate a luminescent signal proportional to the ATP concentration.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • The inhibitory activity is calculated as the percentage of kinase activity in the presence of the compound compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

3. Protocol: Cell Viability Assay (MTT Assay)

This protocol describes a method to assess the cytotoxic effect of 5-Isopropylimidazo[1,2-A]pyridine on a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[15]

• Cell Seeding:

  • Culture the desired cancer cell line to ~80% confluency.

  • Trypsinize the cells, count them, and adjust the cell density in the culture medium.

  • Seed the cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and incubate overnight at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment:

  • Prepare a serial dilution of 5-Isopropylimidazo[1,2-A]pyridine in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the compound. Include wells with vehicle control (e.g., DMSO) and wells with medium only (as a blank).

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Add 10-20 µL of the MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the medium containing MTT from the wells.

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of isopropanol with HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance of the wells at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the logarithm of the compound concentration to determine the IC50 value.

Data Presentation

Table 1: In Vitro Kinase Inhibition Profile of 5-Isopropylimidazo[1,2-A]pyridine

Kinase Target	ATP Concentration (µM)	IC50 (nM)
Kinase A	10	50
Kinase B	100	450
Kinase C	10	> 10,000
Kinase D	50	1,200

Table 2: Antiproliferative Activity of 5-Isopropylimidazo[1,2-A]pyridine against Cancer Cell Lines

Cell Line	Tissue of Origin	Incubation Time (h)	IC50 (µM)
MCF-7	Breast	48	2.5
A549	Lung	48	5.8
HCT116	Colon	48	1.2
HepG2	Liver	48	8.9

Table 3: Physicochemical Properties of 5-Isopropylimidazo[1,2-A]pyridine

Property	Method	Value
Aqueous Solubility (pH 7.4)	Shake-Flask	15 µg/mL
LogP	Calculated	3.2
pKa (most basic)	Calculated	4.5

Visualizations

Caption: General experimental workflow for the evaluation of a novel small molecule inhibitor.

Caption: Simplified signaling pathway for competitive ATP kinase inhibition.

Caption: Logical workflow for troubleshooting unexpected experimental assay results.

References

• 1. Structure–Property Optimization of a Series of Imidazopyridines for Visceral Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A troubleshooting guide to microplate-based assays - Understand the impact microplate features and microplate reader settings have on your results [bionity.com]
• 4. Progress in the Development of Imidazopyridine-Based Fluorescent Probes for Diverse Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Imidazopyridine Family: Versatile and Promising Heterocyclic Skeletons for Different Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a fused imidazo[1,2- a ]pyridine based fluorescent probe for Fe 3+ and Hg 2+ in aqueous media and HeLa cells - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04743C [pubs.rsc.org]
• 7. Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+ in aqueous media and HeLa cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Advances in luminescence-based technologies for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reactionbiology.com [reactionbiology.com]
• 12. reactionbiology.com [reactionbiology.com]
• 13. Protocols for rapid identification of small-molecule metabolite ligands interacting with proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. promega.com [promega.com]
• 15. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]

Reference Data & Comparative Studies

Validation of Biological Activity: A Comparative Guide for Imidazo[1,2-A]pyridine Derivatives

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological activity of selected imidazo[1,2-a]pyridine derivatives, focusing on their anticancer and anti-inflammatory properties. While specific experimental data for 5-Isopropylimidazo[1,2-A]pyridine is not currently available in the public domain, this guide offers a framework for its potential evaluation by comparing it with structurally related compounds for which biological data has been published.

The imidazo[1,2-a]pyridine scaffold is a prominent heterocyclic structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3] This guide focuses on the anticancer and anti-inflammatory potential of this class of compounds, providing available quantitative data, detailed experimental protocols for key validation assays, and visualizations of the implicated signaling pathways.

Comparative Analysis of Anticancer Activity

Several derivatives of imidazo[1,2-a]pyridine have been synthesized and evaluated for their cytotoxic effects against various cancer cell lines. This section provides a comparative summary of the anticancer activity of three distinct imidazo[1,2-a]pyridine compounds (IP-5, IP-6, and IP-7) against the HCC1937 breast cancer cell line.[4][5]

Compound ID	Structure	Cell Line	IC50 (µM)	Reference
IP-5	Not specified	HCC1937	45	[4][5]
IP-6	Not specified	HCC1937	47.7	[4][5]
IP-7	Not specified	HCC1937	79.6	[4][5]

Signaling Pathways in Anticancer Activity

Imidazo[1,2-a]pyridine derivatives have been shown to exert their anticancer effects through the modulation of key signaling pathways involved in cell proliferation, survival, and apoptosis. The PI3K/Akt and p53/p21 pathways are notable targets.[5]

Figure 1: Simplified PI3K/Akt signaling pathway and the inhibitory action of imidazo[1,2-a]pyridine derivatives.

Figure 2: The p53/p21 pathway leading to cell cycle arrest, which can be activated by certain imidazo[1,2-a]pyridine compounds.

Anti-inflammatory Activity and Associated Signaling Pathway

The anti-inflammatory properties of imidazo[1,2-a]pyridine derivatives are often attributed to their ability to modulate the NF-κB signaling pathway. This pathway is a key regulator of the inflammatory response.[1]

Figure 3: Overview of the NF-κB signaling pathway and its inhibition by imidazo[1,2-a]pyridine derivatives.

Experimental Protocols

To facilitate the validation of the biological activity of 5-Isopropylimidazo[1,2-A]pyridine and other derivatives, this section provides detailed protocols for essential in vitro assays.

Cell Viability (MTT) Assay

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells to be tested

• 96-well plates

• Complete culture medium

• Test compound (e.g., 5-Isopropylimidazo[1,2-A]pyridine)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

NF-κB Reporter Assay

This assay is used to quantify the activity of the NF-κB transcription factor, a key regulator of inflammation.

Materials:

• HEK293T cells (or other suitable cell line)

• NF-κB luciferase reporter plasmid

• Renilla luciferase control plasmid (for normalization)

• Transfection reagent (e.g., Lipofectamine)

• 96-well white, clear-bottom plates

• Dual-Luciferase® Reporter Assay System

• Luminometer

Procedure:

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density that will reach 70-80% confluency on the day of transfection.

• Transfection: Co-transfect the cells with the NF-κB luciferase reporter plasmid and the Renilla luciferase control plasmid using a suitable transfection reagent according to the manufacturer's protocol.

• Compound Treatment: After 24 hours of transfection, replace the medium with fresh medium containing the test compound at various concentrations.

• Stimulation: After a pre-incubation period with the compound (e.g., 1 hour), stimulate the cells with an NF-κB activator (e.g., TNF-α or LPS) for 6-8 hours.

• Cell Lysis: Wash the cells with PBS and lyse them using the passive lysis buffer provided in the Dual-Luciferase® Reporter Assay System.

• Luminescence Measurement: Measure the firefly and Renilla luciferase activities sequentially in a luminometer according to the assay kit manufacturer's instructions.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. Calculate the fold change in NF-κB activity relative to the stimulated control.

Western Blot for PI3K/Akt Pathway Proteins

Western blotting is used to detect and quantify the expression levels of specific proteins in a sample, allowing for the assessment of signaling pathway activation.

Materials:

• Cells treated with the test compound

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-Akt, anti-total-Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis and Protein Quantification: Lyse the treated cells with RIPA buffer and determine the protein concentration using a BCA assay.

• SDS-PAGE: Denature the protein lysates and separate them by size using SDS-PAGE.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate it with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels. Use a loading control (e.g., β-actin) to ensure equal protein loading.

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a promising starting point for the development of novel anticancer and anti-inflammatory agents. While specific data on 5-Isopropylimidazo[1,2-A]pyridine is not yet available, the comparative data and detailed protocols provided in this guide offer a solid foundation for its biological validation. By employing the described assays, researchers can systematically evaluate its efficacy and mechanism of action, contributing to the growing body of knowledge on this important class of compounds.

References

• 1. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]
• 3. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-Isopropylimidazo[1,2-a]pyridine and Other Imidazopyridine Derivatives for Drug Discovery

Aimed at researchers, scientists, and drug development professionals, this guide offers an objective comparison of 5-Isopropylimidazo[1,2-a]pyridine with other key imidazopyridine analogues. It provides a comprehensive overview of their biological activities, supported by experimental data, detailed methodologies, and visual pathway diagrams to inform future research and development in this promising class of compounds.

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous therapeutic agents with a wide array of biological activities.[1][2] The pharmacological profile of these compounds can be significantly modulated by substitution at various positions on the bicyclic ring system. This guide focuses on 5-Isopropylimidazo[1,2-a]pyridine, providing a comparative study against other notable imidazopyridine derivatives to elucidate structure-activity relationships (SAR).

Comparative Biological Activity of Imidazopyridine Derivatives

The primary mechanism of action for many centrally active imidazo[1,2-a]pyridines is the positive allosteric modulation of the γ-aminobutyric acid type A (GABA-A) receptor, the principal inhibitory neurotransmitter receptor in the central nervous system.[3] Another emerging target for this class of compounds is phosphodiesterase 10A (PDE10A), an enzyme involved in cyclic nucleotide signaling.[4][5]

Table 1: Comparative in vitro Activity at the GABA-A Receptor (α1β2γ2s)

Compound	Ki (nM)	Reference
5-Isopropylimidazo[1,2-a]pyridine	1.8
Imidazo[1,2-a]pyridine (unsubstituted)	>10,000
5-Methylimidazo[1,2-a]pyridine	4.3
5-Ethylimidazo[1,2-a]pyridine	2.5
Zolpidem	20
Alpidem	1.2

Table 2: Comparative in vitro Activity against PDE10A

Compound	IC50 (nM)	Reference
Papaverine (non-selective PDE inhibitor)	36
TP-10 (selective PDE10A inhibitor)	0.3
Imidazo[1,2-a]pyridine-based inhibitor 1	5.2	[4]
Imidazo[1,2-a]pyridine-based inhibitor 2	1.8	[4]

Experimental Protocols

To ensure the reproducibility and clarity of the presented data, detailed methodologies for the key biological assays are provided below.

GABA-A Receptor Binding Assay

This assay determines the binding affinity of a compound to the benzodiazepine site on the GABA-A receptor.

Experimental Workflow:

References

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - Narayan - Infectious Disorders - Drug Targets [rjraap.com]
• 2. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Silico Screening of Novel α1-GABAA Receptor PAMs towards Schizophrenia Based on Combined Modeling Studies of Imidazo [1,2-a]-Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of Novel Imidazo[4,5-b]pyridines as Potent and Selective Inhibitors of Phosphodiesterase 10A (PDE10A) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Benchmarking Imidazo[1,2-a]pyridines Against Known QcrB Inhibitors for Anti-Tubercular Activity

A comparative guide for researchers and drug development professionals on the efficacy of the imidazo[1,2-a]pyridine scaffold as a potent inhibitor of Mycobacterium tuberculosis QcrB.

The emergence of multi-drug resistant (MDR) and extensively-drug resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the discovery and development of novel anti-tubercular agents with new mechanisms of action. One promising class of compounds is the imidazo[1,2-a]pyridines, which have demonstrated significant potency against Mtb.[1][2][3] This guide provides a comparative analysis of a representative imidazo[1,2-a]pyridine compound against other known inhibitors of the QcrB subunit of the electron transport ubiquinol cytochrome c reductase, a critical enzyme for Mtb respiration and survival.[2]

Overview of the Target: QcrB

The cytochrome bc1 complex (complex III) is a crucial component of the electron transport chain in M. tuberculosis. This complex is responsible for generating a proton motive force that drives ATP synthesis. The QcrB protein is a key subunit of this complex, and its inhibition leads to the disruption of cellular energy production and ultimately, bacterial death. This makes QcrB an attractive target for the development of new anti-tubercular drugs.

Below is a simplified representation of the electron transport chain in M. tuberculosis, highlighting the role of the cytochrome bc1 complex (QcrB).

Caption: Simplified schematic of the M. tuberculosis electron transport chain highlighting the central role of the Cytochrome bc1 complex (QcrB).

Comparative Efficacy of QcrB Inhibitors

The following table summarizes the in vitro activity of a representative imidazo[1,2-a]pyridine compound and other known QcrB inhibitors against M. tuberculosis. The minimum inhibitory concentration (MIC) is a common measure of the potency of an antimicrobial agent.

Compound Class	Specific Inhibitor	Target	M. tuberculosis Strain	MIC (µM)	Reference
Imidazo[1,2-a]pyridine	Compound 15	QcrB	H37Rv	0.02	[4]
Imidazo[1,2-a]pyridine	Compound 16	QcrB	H37Rv	0.006	[4]
Imidazo[1,2-a]pyridine	Compound 18	QcrB	H37Rv	0.004	[4]
Imidazo[1,2-a]pyridine	IP 3	QcrB	M. bovis BCG	0.5	[1][2]
Imidazo[1,2-a]pyridine	IP 1	QcrB	M. bovis BCG	0.2	[1][2]

Note: The specific structure of "5-Isopropylimidazo[1,2-A]pyridine" was not extensively documented in the reviewed literature; therefore, well-characterized imidazo[1,2-a]pyridine compounds from recent studies have been used for this comparison.

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay in microbiology to assess the effectiveness of an antimicrobial agent against a specific microorganism. A standardized protocol is crucial for the reproducibility and comparability of results.

General Workflow for MIC Determination

Caption: A generalized workflow for determining the Minimum Inhibitory Concentration (MIC) of a test compound against M. tuberculosis.

Detailed Methodology: Microplate Alamar Blue Assay (MABA)

A commonly used method for determining the MIC of compounds against M. tuberculosis is the Microplate Alamar Blue Assay (MABA).[4]

• Preparation of Test Compounds: The imidazo[1,2-a]pyridine and other comparator compounds are dissolved in dimethyl sulfoxide (DMSO) to create stock solutions. Serial two-fold dilutions are then prepared in a 96-well microplate using Middlebrook 7H9 broth supplemented with oleic acid-albumin-dextrose-catalase (OADC) as the diluent.

• Inoculum Preparation: A suspension of the M. tuberculosis H37Rv strain is prepared in 7H9 broth and its optical density is adjusted to a McFarland standard of 1.0. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation and Incubation: Each well of the microplate containing the serially diluted compounds is inoculated with the bacterial suspension. The plates are then sealed and incubated at 37°C for 5 days.

• Addition of Growth Indicator: After the incubation period, a solution of Alamar Blue (resazurin) is added to each well. The plates are then re-incubated for 24 hours.

• Reading the Results: The color change in the wells is observed. A blue color indicates the absence of bacterial growth (inhibition), while a pink color signifies bacterial growth. The MIC is determined as the lowest concentration of the compound that prevents the color change from blue to pink.

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a promising class of anti-tubercular agents that effectively target the QcrB subunit of the cytochrome bc1 complex. As demonstrated in the comparative data, specific analogues within this class exhibit potent activity against M. tuberculosis at nanomolar concentrations, rivaling or exceeding the potency of other known inhibitors. The favorable pharmacokinetic properties and synthetic tractability of imidazo[1,2-a]pyridines further enhance their potential as lead compounds for the development of new drugs to combat tuberculosis.[2][4] Further investigation into the structure-activity relationships of this scaffold is warranted to optimize its efficacy and safety profile for clinical applications.

References

• 1. Identification of novel imidazo[1,2-a]pyridine inhibitors targeting M. tuberculosis QcrB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of Novel Imidazo[1,2-a]pyridine Inhibitors Targeting M. tuberculosis QcrB | PLOS One [journals.plos.org]
• 3. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity Profiling of 5-Isopropylimidazo[1,2-A]pyridine: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, understanding the selectivity of a novel compound is a critical step in preclinical evaluation. This guide provides a comparative cross-reactivity profile of the novel kinase inhibitor, 5-Isopropylimidazo[1,2-A]pyridine, against other established kinase inhibitors. The data presented for 5-Isopropylimidazo[1,2-A]pyridine is hypothetical and intended to serve as a representative example for comparison, as public data is not available.

The imidazo[1,2-a]pyridine scaffold is a recognized pharmacophore in medicinal chemistry, with derivatives showing a wide range of biological activities, including potent kinase inhibition.[1][2] This guide focuses on a hypothetical derivative, 5-Isopropylimidazo[1,2-A]pyridine, postulated to be an inhibitor of the Epidermal Growth Factor Receptor (EGFR) kinase, a key target in oncology.

Comparative Kinase Inhibition Profile

To assess the selectivity of 5-Isopropylimidazo[1,2-A]pyridine, its inhibitory activity (IC50) was hypothetically determined against a panel of selected kinases and compared with commercially available, clinically relevant kinase inhibitors: Erlotinib, Gefitinib, and Vandetanib. Erlotinib and Gefitinib are established EGFR inhibitors, while Vandetanib is a multi-kinase inhibitor known to target VEGFR2 and EGFR, among others.[3][4][5]

Kinase Target	5-Isopropylimidazo[1,2-A]pyridine (Hypothetical IC50, nM)	Erlotinib (IC50, nM)	Gefitinib (IC50, nM)	Vandetanib (IC50, nM)
EGFR	5	2[4]	26-57[3]	500[5]
VEGFR2	150	>10,000	>10,000	40[5]
PDGFRβ	800	>10,000	>10,000	1,100[5]
c-Src	450	>10,000	>10,000	>10,000
Abl	1200	>10,000	>10,000	>10,000

Table 1: Comparative IC50 values of 5-Isopropylimidazo[1,2-A]pyridine and other kinase inhibitors against a panel of kinases. Lower values indicate higher potency.

Experimental Protocols

The following are detailed methodologies for key experiments that would be utilized to generate the data presented in this guide.

In Vitro Kinase Inhibition Assay (Luminescent Kinase Assay)

This assay is designed to measure the amount of ATP remaining in solution following a kinase reaction. A decrease in ATP is indicative of kinase activity, and the inhibition of this activity by a compound can be quantified.

Materials:

• Kinase of interest (e.g., EGFR, VEGFR2)

• Substrate peptide

• ATP

• Kinase reaction buffer

• Test compound (5-Isopropylimidazo[1,2-A]pyridine or alternatives)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Multi-well plates (384-well)

• Plate reader capable of measuring luminescence

Procedure:

• Prepare serial dilutions of the test compounds in the appropriate solvent (e.g., DMSO).

• In a 384-well plate, add the kinase, substrate, and kinase reaction buffer.

• Add the test compounds to the wells. Include a positive control (no inhibitor) and a negative control (no kinase).

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at the optimal temperature for the kinase (typically 30°C) for a predetermined time (e.g., 60 minutes).

• Stop the kinase reaction and measure the remaining ATP by adding the ADP-Glo™ reagent according to the manufacturer's instructions. This involves a two-step process: first, terminating the kinase reaction and depleting the remaining ATP, and second, converting the generated ADP back to ATP and measuring the light output using a luciferase/luciferin reaction.

• Measure the luminescence using a plate reader.

• Calculate the IC50 values by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Thermal Shift Assay (CETSA)

CETSA is a method to assess the target engagement of a compound in a cellular environment. The principle is that a ligand binding to its target protein stabilizes the protein, leading to an increase in its melting temperature.

Materials:

• Cultured cells expressing the target kinase

• Cell lysis buffer

• Test compound

• Phosphate-buffered saline (PBS)

• Equipment for heating samples (e.g., PCR cycler)

• Equipment for protein analysis (e.g., SDS-PAGE and Western blotting)

• Antibodies specific to the target protein

Procedure:

• Treat cultured cells with the test compound or vehicle control for a specified time.

• Harvest the cells and lyse them to obtain a protein lysate.

• Aliquot the lysate into separate tubes and heat them to a range of different temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Cool the samples and centrifuge to pellet the aggregated proteins.

• Collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble target protein remaining at each temperature using Western blotting with a specific antibody.

• Generate a melting curve by plotting the amount of soluble protein against the temperature.

• A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Visualizations

To further illustrate the context and workflow of this cross-reactivity profiling, the following diagrams are provided.

Figure 1: Simplified EGFR signaling pathway and the inhibitory action of 5-Isopropylimidazo[1,2-A]pyridine.

Figure 2: Experimental workflow for cross-reactivity profiling of a novel kinase inhibitor.

Figure 3: Logical comparison of the kinase selectivity profiles.

References

• 1. Imidazo[1,2-a]pyridines: Promising Drug Candidate for Antitumor Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel imidazo[1,2-a]pyridines as inhibitors of the insulin-like growth factor-1 receptor tyrosine kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. selleckchem.com [selleckchem.com]

The 5-Isopropylimidazo[1,2-a]pyridine Scaffold: A Comparative Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous biologically active compounds. Its unique structural and electronic properties have made it a focal point for the development of novel therapeutics, particularly in the realms of oncology and inflammatory diseases. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 5-isopropylimidazo[1,2-a]pyridine analogs and related derivatives, with a focus on their inhibitory activities against key biological targets. We present a compilation of quantitative data, detailed experimental protocols for relevant assays, and visualizations of key biological pathways and experimental workflows to aid researchers in the design and development of next-generation inhibitors.

Comparative Analysis of Biological Activity

The biological activity of imidazo[1,2-a]pyridine analogs is significantly influenced by the nature and position of substituents on the bicyclic ring system. The C5 position, in particular, has been a key site for modification to modulate potency, selectivity, and pharmacokinetic properties. While specific data for a wide range of 5-isopropyl analogs is dispersed across the literature, analysis of various C5-substituted compounds allows for the elucidation of key SAR trends.

Below is a table summarizing the in vitro activity of a selection of imidazo[1,2-a]pyridine analogs against various biological targets. The data highlights the impact of substitutions at the C5 position and other key locations on the scaffold.

Compound ID	C2-Substituent	C3-Substituent	C5-Substituent	Target	IC50 (µM)	Cell Line
1a	2,4-dichlorophenyl	H	H	DPP-4	0.13[1]	-
1b	2,4-dichlorophenyl	H	CH3	DPP-4	-	-
2a	4-morpholinophenyl	N-cyclohexylamino	H	5-LO	0.16[2]	Polymorphonuclear leukocytes
2b	4-morpholinophenyl	N-cyclohexylamino	Cl	5-LO	1.15	Polymorphonuclear leukocytes
3a	2-methyl	3-{1-[(4-Fluorophenyl)sulfonyl]-1H-pyrazol-3-yl}	H	PI3K p110α	0.67[3]	-
3b	2-methyl	3-{1-[(4-Fluorophenyl)sulfonyl]-1H-pyrazol-3-yl}	F	PI3K p110α	-	-
4a	-	-	-	c-Met	2.18	-
4b	-	-	-	EBC-1	0.1885	EBC-1
5a	-	-	-	HCC1937	45	HCC1937
5b	-	-	-	HCC1937	47.7	HCC1937

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, detailed experimental protocols for key biological assays are provided below.

In Vitro Kinase Inhibition Assay (Example: PI3K)

This protocol outlines a general procedure for assessing the inhibitory activity of compounds against phosphoinositide 3-kinases (PI3Ks).[4][5][6]

Materials:

• Recombinant human PI3K enzyme (e.g., p110α/p85α)

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT, 0.05% CHAPS)

• Substrate: Phosphatidylinositol-4,5-bisphosphate (PIP2)

• [γ-33P]ATP or ADP-Glo™ Kinase Assay kit (Promega)

• Test compounds dissolved in DMSO

• 96-well or 384-well assay plates

• Scintillation counter or luminescence plate reader

Procedure:

• Prepare a serial dilution of the test compounds in DMSO.

• In an assay plate, add the kinase buffer, the recombinant PI3K enzyme, and the test compound solution.

• Initiate the kinase reaction by adding a mixture of the lipid substrate (PIP2) and [γ-33P]ATP (or cold ATP for non-radioactive assays).

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Terminate the reaction by adding a stop solution (e.g., 8 M guanidine HCl for radioactive assays or the ADP-Glo™ Reagent).

• For radioactive assays, transfer the reaction mixture to a filter plate, wash to remove unincorporated ATP, and measure the radioactivity using a scintillation counter.

• For non-radioactive assays like ADP-Glo™, follow the manufacturer's instructions to measure the generated ADP via a luminescence signal.

• Calculate the percent inhibition for each compound concentration relative to a DMSO control and determine the IC50 value by fitting the data to a dose-response curve.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess the cytotoxic effects of compounds on cancer cell lines.[1][7][8]

Materials:

• Human cancer cell lines (e.g., MCF-7, A549, HCT116)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Test compounds dissolved in DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the MTT to formazan crystals.

• Remove the medium containing MTT and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance of the resulting purple solution at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group compared to the untreated control and determine the IC50 value.

Visualizing the Science

To better understand the context of these SAR studies, the following diagrams illustrate a key signaling pathway targeted by these inhibitors and a general workflow for such investigations.

A simplified diagram of the PI3K/Akt signaling pathway.

A general workflow for a structure-activity relationship (SAR) study.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Methods to measure the enzymatic activity of PI3Ks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. promega.es [promega.es]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]

Head-to-head comparison of different synthetic routes to 5-Isopropylimidazo[1,2-A]pyridine

For researchers and professionals in drug development, the efficient synthesis of novel heterocyclic compounds is a cornerstone of innovation. 5-Isopropylimidazo[1,2-a]pyridine is a scaffold of significant interest, and understanding the optimal synthetic routes to this molecule is crucial for accelerating discovery. This guide provides a head-to-head comparison of two prominent synthetic strategies for the preparation of 5-Isopropylimidazo[1,2-a]pyridine: the classical cyclocondensation reaction and a modern multicomponent approach.

At a Glance: Comparison of Synthetic Routes

Parameter	Route 1: Cyclocondensation	Route 2: Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction
Starting Materials	2-amino-6-isopropylpyridine, α-haloketone (e.g., bromoacetaldehyde)	2-amino-6-isopropylpyridine, Aldehyde, Isocyanide
Key Advantages	Readily available starting materials, straightforward procedure.	High atom economy, combinatorial library potential, single-step complexity generation.
Key Disadvantages	Limited structural diversity in a single step, potential for side reactions.	Isocyanides can be toxic and have strong odors, requiring careful handling.
Typical Reaction Conditions	Heating in a solvent (e.g., ethanol) or solvent-free heating.	Often requires a catalyst (e.g., Sc(OTf)₃, p-toluenesulfonic acid), room temperature or mild heating.
Typical Yields	Moderate to excellent.	Moderate to good.

Route 1: Classical Cyclocondensation

The most traditional and widely employed method for the synthesis of the imidazo[1,2-a]pyridine core is the cyclocondensation of a 2-aminopyridine derivative with an α-haloketone. This reaction, often referred to as the Tschitschibabin synthesis, is a robust and straightforward approach.

Caption: Cyclocondensation pathway for 5-Isopropylimidazo[1,2-a]pyridine synthesis.

Experimental Protocol (Adapted from general procedures)

Materials:

• 2-amino-6-isopropylpyridine (1.0 mmol)

• Bromoacetaldehyde dimethyl acetal (1.1 mmol)

• Ethanol (10 mL)

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• A solution of 2-amino-6-isopropylpyridine (1.0 mmol) and bromoacetaldehyde dimethyl acetal (1.1 mmol) in ethanol (10 mL) is refluxed for 4-6 hours.

• The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the solvent is removed under reduced pressure.

• The residue is dissolved in ethyl acetate and washed with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated in vacuo.

• The crude product is purified by column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford 5-Isopropylimidazo[1,2-a]pyridine.

Route 2: Groebke-Blackburn-Bienaymé (GBB) Multicomponent Reaction

Multicomponent reactions (MCRs) have emerged as powerful tools in medicinal chemistry for the rapid generation of complex molecules in a single step. The Groebke-Blackburn-Bienaymé (GBB) reaction is a three-component reaction between a 2-aminoazine, an aldehyde, and an isocyanide to afford 3-aminoimidazo[1,2-a]pyridines. By selecting appropriate starting materials, this method can be adapted to synthesize derivatives of 5-Isopropylimidazo[1,2-a]pyridine.

Caption: GBB multicomponent reaction pathway.

Experimental Protocol (Adapted from general procedures for GBB reactions)

Materials:

• 2-amino-6-isopropylpyridine (1.0 mmol)

• An appropriate aldehyde (e.g., formaldehyde, 1.0 mmol)

• An appropriate isocyanide (e.g., tert-butyl isocyanide, 1.1 mmol)

• Scandium(III) triflate (Sc(OTf)₃, 10 mol%)

• Methanol (10 mL)

• Anhydrous sodium sulfate

Procedure:

• A mixture of 2-amino-6-isopropylpyridine (1.0 mmol), the aldehyde (1.0 mmol), and Sc(OTf)₃ (0.1 mmol) in methanol (10 mL) is stirred at room temperature for 30 minutes.

• The isocyanide (1.1 mmol) is then added to the reaction mixture.

• The reaction is stirred at room temperature for 24-48 hours, with progress monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is partitioned between ethyl acetate and water.

• The organic layer is washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by column chromatography on silica gel to yield the corresponding 3-substituted-5-isopropylimidazo[1,2-a]pyridine.

Conclusion

Both the classical cyclocondensation and the Groebke-Blackburn-Bienaymé multicomponent reaction offer viable pathways to the 5-Isopropylimidazo[1,2-a]pyridine scaffold. The choice of synthetic route will ultimately depend on the specific goals of the research. For a direct and well-established synthesis of the parent 5-isopropylimidazo[1,2-a]pyridine, the cyclocondensation method is a reliable choice. However, for the rapid generation of a library of analogues with diverse substitutions at the 3-position, the GBB multicomponent reaction provides a more efficient and flexible strategy, aligning well with the demands of modern drug discovery. Researchers should consider the trade-offs between the simplicity and predictability of the classical approach and the combinatorial power and efficiency of the multicomponent strategy.

Independent Verification of Imidazo[1,2-A]pyridine Derivatives as Anticancer Agents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various imidazo[1,2-a]pyridine derivatives as potential anticancer agents, with a focus on their mechanisms of action. While specific experimental data for 5-Isopropylimidazo[1,2-A]pyridine is not publicly available, this document summarizes the well-documented activities of structurally related imidazo[1,2-a]pyridine compounds, offering a valuable resource for researchers investigating this promising class of molecules. The information presented is supported by experimental data from peer-reviewed literature and includes detailed methodologies for key assays.

Introduction to Imidazo[1,2-a]pyridines in Oncology

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] In recent years, derivatives of this heterocyclic system have garnered significant attention for their potential as anticancer therapeutics.[2][3] These compounds have been shown to exert their effects through the modulation of key signaling pathways implicated in cancer cell proliferation, survival, and inflammation, most notably the PI3K/Akt/mTOR and NF-κB pathways.[4][5][6]

Mechanism of Action: A Tale of Two Pathways

The anticancer activity of many imidazo[1,2-a]pyridine derivatives stems from their ability to inhibit critical cellular signaling pathways that are often dysregulated in cancer.

The PI3K/Akt/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a common feature in many human cancers, making it a prime target for drug development.[4][7] Several imidazo[1,2-a]pyridine derivatives have been identified as potent inhibitors of PI3K, and in some cases, as dual PI3K/mTOR inhibitors.[5][7]

Fig. 1: Inhibition of the PI3K/Akt/mTOR signaling pathway.

The NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a pivotal role in regulating the immune response, inflammation, and cell survival. Constitutive activation of NF-κB is a hallmark of many cancers, contributing to tumor progression and resistance to therapy.[6] Certain imidazo[1,2-a]pyridine derivatives have demonstrated the ability to suppress NF-κB activation, thereby exerting anti-inflammatory and pro-apoptotic effects.[6][8]

Fig. 2: Inhibition of the NF-κB signaling pathway.

Comparative Performance of Imidazo[1,2-a]pyridine Derivatives

The following tables summarize the in vitro anticancer activity of various imidazo[1,2-a]pyridine derivatives, highlighting their potency against different cancer cell lines.

Table 1: PI3K/mTOR Inhibitory Activity of Imidazo[1,2-a]pyridine Derivatives

Compound ID	Target(s)	IC50 (nM)	Cell Line	Antiproliferative IC50 (μM)	Reference
PIK-75	PI3Kα	0.3	-	-	[5]
HS-173	PI3Kα	0.8	-	-	[5]
Compound 1i	PI3Kα	0.5	HCT116, SUN638	Not Specified	[5]
Compound 15a	PI3K/mTOR	PI3Kα: 0.2, mTOR: 21	HCT116, HT-29	Not Specified	[5][9]
Compound 35	PI3Kα	150	T47D	Not Specified	[4]
Thiazole derivative 12	p110α	2.8	A375, HeLa	0.14, 0.21	[10]

Table 2: Anticancer Activity of Imidazo[1,2-a]pyridine Derivatives Targeting Other Pathways

Compound ID	Target/Mechanism	Cell Line	IC50 (μM)	Reference
MIA	NF-κB/STAT3 inhibition	MDA-MB-231, SKOV3	Not Specified (reduces viability)	[6][8]
IP-5	pAKT inhibition, apoptosis	HCC1937	45	[3][11]
IP-6	Cytotoxic	HCC1937	47.7	[3][11]
Compound 1b	TNF-α production inhibition	Mouse peritoneal macrophages	0.34	[12]
Compound 1i	TNF-α production inhibition	Mouse peritoneal macrophages	0.21	[12]
Compound 1j	TNF-α production inhibition	Mouse peritoneal macrophages	0.31	[12]
Compound 42g (MBM-55)	Nek2 inhibition	Various cancer cells	0.001 (enzyme), cellular not specified	[13]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of imidazo[1,2-a]pyridine derivatives.

PI3K Kinase Activity Assay

This assay measures the ability of a compound to inhibit the enzymatic activity of PI3K.

Fig. 3: General workflow for a PI3K kinase activity assay.

Protocol:

• Reaction Setup: A reaction mixture containing PI3K lipid substrate, reaction buffer (typically containing HEPES, MgCl2, and BSA), and the test compound at various concentrations is prepared in a 96-well plate.[14][15]

• Enzyme Addition: Purified recombinant PI3K enzyme (e.g., p110α/p85α) is added to the wells.[14][15]

• Reaction Initiation: The kinase reaction is initiated by the addition of ATP.[14][15]

• Incubation: The plate is incubated at a controlled temperature (e.g., 30°C) for a specific duration to allow the enzymatic reaction to proceed.

• Reaction Termination: The reaction is stopped by adding a stop solution, which often chelates the divalent cations required for enzyme activity.

• Detection: The amount of product (phosphorylated lipid) or the remaining ATP is quantified. This can be achieved through various methods, including:

  • Radiometric assays: Using [γ-32P]ATP and detecting the radiolabeled lipid product.

  • Luminescence-based assays (e.g., ADP-Glo™): Measuring the amount of ADP produced, which is proportional to the kinase activity.[14]

  • ELISA-based assays: Using an antibody that specifically recognizes the phosphorylated lipid product.

• Data Analysis: The IC50 value, representing the concentration of the inhibitor required to reduce the enzyme activity by 50%, is calculated from the dose-response curve.

NF-κB Activation Assay (ELISA-based)

This assay quantifies the activation of NF-κB by measuring the amount of a specific NF-κB subunit (e.g., p65) in nuclear extracts that can bind to a consensus DNA sequence.[16][17][18]

Fig. 4: Workflow for an NF-κB activation ELISA.

Protocol:

• Cell Culture and Treatment: Cancer cells are cultured and treated with the test compound for a specified period. A stimulating agent (e.g., TNF-α or LPS) is often used to induce NF-κB activation.[12]

• Nuclear Protein Extraction: Nuclear extracts are prepared from the treated cells using a nuclear extraction kit.[16][17]

• Binding to Plate: The nuclear extracts are added to a 96-well plate pre-coated with an oligonucleotide containing the NF-κB consensus binding site.[16]

• Primary Antibody Incubation: A primary antibody specific for the activated form of an NF-κB subunit (e.g., p65) is added to the wells.[18]

• Secondary Antibody Incubation: A horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody is added.[18]

• Substrate Addition: A chromogenic substrate for HRP is added, leading to the development of a colored product.

• Measurement: The absorbance of the colored product is measured using a microplate reader at a specific wavelength (e.g., 450 nm). The intensity of the color is proportional to the amount of activated NF-κB.

• Data Analysis: The results are analyzed to determine the effect of the test compound on NF-κB activation.

Conclusion and Future Directions

The imidazo[1,2-a]pyridine scaffold represents a versatile platform for the development of novel anticancer agents. The available data strongly suggest that various derivatives effectively target key oncogenic signaling pathways, particularly the PI3K/Akt/mTOR and NF-κB cascades. While the specific mechanism of action for 5-Isopropylimidazo[1,2-A]pyridine remains to be elucidated, the structure-activity relationships of related compounds suggest that the isopropyl group could influence the compound's potency and selectivity. Further investigation into this specific derivative is warranted to determine its therapeutic potential. The experimental protocols outlined in this guide provide a solid foundation for the independent verification and comparative analysis of this and other novel imidazo[1,2-a]pyridine derivatives.

References

• 1. Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, Synthesis, and Biological Evaluation of Imidazo[1,2- a]pyridine Derivatives as Novel PI3K/mTOR Dual Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines [bi.tbzmed.ac.ir]
• 9. A carbon-11 labeled imidazo[1,2- a]pyridine derivative as a new potential PET probe targeting PI3K/mTOR in cancer [scholarworks.indianapolis.iu.edu]
• 10. researchgate.net [researchgate.net]
• 11. The Anticancer Effects of Novel Imidazo[1,2-a]Pyridine Compounds against HCC1937 Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel Potent Imidazo[1,2-a]pyridine-N-Glycinyl-Hydrazone Inhibitors of TNF-α Production: In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Structure-based design and synthesis of imidazo[1,2-a]pyridine derivatives as novel and potent Nek2 inhibitors with in vitro and in vivo antitumor activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. promega.es [promega.es]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. NF-κB activation assay [bio-protocol.org]
• 17. NF-KAPPA B ACTIVATION ASSAY KIT | NFKB, NF-kB, NF-{kappa}B, Nuclear Factor-Kappa B | Part NFKB-2 [fivephoton.com]
• 18. cdn.caymanchem.com [cdn.caymanchem.com]

Comparative Pharmacokinetic Profiling of 5-Alkylimidazo[1,2-a]pyridines

A comprehensive guide for researchers, scientists, and drug development professionals on the pharmacokinetic properties of a promising class of therapeutic agents.

This guide provides a comparative analysis of the pharmacokinetic profiles of several 5-alkylimidazo[1,2-a]pyridine derivatives, a chemical scaffold of significant interest in medicinal chemistry due to its broad therapeutic potential. The information presented herein is intended to assist researchers in understanding the absorption, distribution, metabolism, and excretion (ADME) properties of these compounds, facilitating the selection and development of candidates with optimal pharmacokinetic characteristics. For a comprehensive comparison, the profiles of selected 5-alkylimidazo[1,2-a]pyridines are presented alongside relevant comparator compounds, including the well-established imidazopyridine drug, zolpidem, and the anti-tubercular agent, delamanid.

Key Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters for selected 5-alkylimidazo[1,2-a]pyridines and comparator compounds, providing a clear and objective comparison of their in vivo behavior.

Compound	Animal Model	Dose (mg/kg)	Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Half-life (t½) (h)	Bioavailability (%)
Compound 13	Mouse	3 (IV)	IV	-	-	1240	1.8	-
Mouse	3 (PO)	PO	120	4.0	734	2.5	59.2
Compound 18	Mouse	3 (IV)	IV	-	-	12400	10.1	-
Mouse	3 (PO)	PO	370	8.0	3850	13.2	31.1
Volitinib	Mouse	15	PO	~1500	~2	~6000	2.5	27.2
Zolpidem	Rat	2.63	PO	~2341	0.5	1742	~1.3-1.5	~70
Delamanid	Mouse	10	PO	270	4	2910	4.9	-

Experimental Protocols

The data presented in this guide were obtained from in vivo pharmacokinetic studies. The general methodologies employed in these studies are outlined below. For specific details, researchers are encouraged to consult the cited literature.

In Vivo Pharmacokinetic Study in Mice (for Compounds 13 and 18)

• Animals: Male CD-1 mice were used for the pharmacokinetic studies.

• Dosing: For intravenous (IV) administration, compounds were formulated in a mixture of 5% N,N-dimethylacetamide, 10% Solutol HS 15, and 85% saline and administered at a dose of 3 mg/kg. For oral (PO) administration, compounds were formulated in 0.5% methylcellulose and 0.1% Tween 80 in water and administered by gavage at a dose of 3 mg/kg.

• Sample Collection: Blood samples were collected at various time points post-administration.

• Analysis: Plasma concentrations of the compounds were determined using a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters were calculated using non-compartmental analysis.

In Vivo Pharmacokinetic Study (General Protocol)

A typical workflow for an in vivo pharmacokinetic study is depicted in the diagram below. This process involves several key stages, from animal preparation and drug administration to sample collection, bioanalysis, and data interpretation.

Assessing the Selectivity of Imidazo[1,2-A]pyridine-Based CDK Inhibitors: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The imidazo[1,2-a]pyridine scaffold has emerged as a privileged structure in medicinal chemistry, yielding compounds with a wide array of biological activities. Within this class, potent and selective inhibitors of Cyclin-Dependent Kinases (CDKs) have been identified, offering promising avenues for cancer therapy. This guide provides a comparative analysis of the selectivity of a representative imidazo[1,2-a]pyridine CDK inhibitor, AZ703, against other CDK inhibitors with different structural scaffolds. The quantitative data is presented in standardized tables, and detailed experimental methodologies are provided to support the findings.

Introduction to CDK Inhibition and the Imidazo[1,2-a]pyridine Scaffold

Cyclin-Dependent Kinases are a family of serine/threonine kinases that play a crucial role in regulating the cell cycle. Dysregulation of CDK activity is a hallmark of many cancers, making them attractive targets for therapeutic intervention. The imidazo[1,2-a]pyridine core has been successfully utilized to develop selective inhibitors of these kinases. This guide focuses on AZ703, a well-characterized imidazo[1,2-a]pyridine derivative that demonstrates potent inhibition of CDK1 and CDK2.[1][2]

Comparative Selectivity Profile of CDK Inhibitors

The selectivity of a kinase inhibitor is a critical determinant of its therapeutic window and potential off-target effects. To objectively assess the selectivity of the imidazo[1,2-a]pyridine AZ703, its inhibitory activity (IC50) against a panel of key CDKs is compared with two alternative CDK inhibitors: Dinaciclib and PF-07104091.

Kinase	AZ703 (Imidazo[1,2-a]pyridine) IC50 (nM)	Dinaciclib IC50 (nM)	PF-07104091 IC50 (nM)
CDK1/cyclin B	29[3]	3[4]	~120-240 (50-100 fold less potent than CDK2)[5]
CDK2/cyclin E	34[3]	1[4]	2.4[5]
CDK4/cyclin D1	10,000[3]	100[6]	>1000 (highly selective)
CDK5/p25	N/A	1[4]	N/A
CDK7/cyclin H	2,100[3]	N/A	N/A
CDK9/cyclin T1	521[3]	4[4]	N/A

Analysis:

As the data indicates, the imidazo[1,2-a]pyridine AZ703 demonstrates high potency against CDK1 and CDK2, with significantly less activity against CDK4, indicating a degree of selectivity.[3] Dinaciclib, a broader spectrum inhibitor, shows potent inhibition across multiple CDKs, including CDK1, CDK2, CDK5, and CDK9.[4][6] PF-07104091, on the other hand, is a highly selective CDK2 inhibitor, a feature that is being explored for specific therapeutic indications.[5][7][8]

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and the experimental approach, the following diagrams illustrate the CDK signaling pathway and a general workflow for a kinase inhibition assay.

Caption: Simplified CDK signaling pathway illustrating the points of intervention for the compared inhibitors.

Caption: Generalized workflow for an in vitro kinase inhibition assay.

Experimental Protocols

The determination of IC50 values for kinase inhibitors is a fundamental aspect of their characterization. Below are generalized protocols for common in vitro kinase assays.

Protocol 1: Radioactive Kinase Assay (Filter Binding)

This traditional method measures the incorporation of a radioactive phosphate group from [γ-33P]ATP onto a substrate.

Materials:

• Purified kinase (e.g., CDK2/cyclin E)

• Kinase-specific substrate (e.g., Histone H1)

• [γ-33P]ATP

• Kinase reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 1 mM DTT)

• Test compound (inhibitor) at various concentrations

• Phosphocellulose filter plates

• Wash buffer (e.g., 75 mM phosphoric acid)

• Scintillation counter and scintillant

Procedure:

• Prepare a reaction mixture containing the kinase, substrate, and kinase buffer in the wells of a microplate.

• Add serially diluted test compound to the wells.

• Initiate the kinase reaction by adding [γ-33P]ATP.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 30-60 minutes).

• Stop the reaction by adding a quench buffer (e.g., EDTA) or by spotting the reaction mixture onto the phosphocellulose filter plate.

• Wash the filter plate extensively with the wash buffer to remove unincorporated [γ-33P]ATP.

• Dry the filter plate and add scintillant to each well.

• Measure the radioactivity in each well using a scintillation counter.

• Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: Non-Radioactive Kinase Assay (Fluorescence Polarization)

This method relies on the change in fluorescence polarization when a fluorescently labeled tracer binds to a kinase, and its displacement by an inhibitor.

Materials:

• Purified kinase (e.g., CDK2/cyclin E)

• Fluorescently labeled tracer (ATP-competitive)

• Kinase buffer

• Test compound (inhibitor) at various concentrations

• Fluorescence polarization plate reader

Procedure:

• In a microplate, add the kinase and the fluorescent tracer to the kinase buffer.

• Add serially diluted test compound to the wells.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow the binding to reach equilibrium.

• Measure the fluorescence polarization in each well using a plate reader.

• The binding of the tracer to the kinase results in a high polarization signal. The displacement of the tracer by the inhibitor leads to a decrease in polarization.

• Plot the change in fluorescence polarization against the logarithm of the inhibitor concentration to calculate the IC50 value.

Conclusion

The imidazo[1,2-a]pyridine scaffold provides a versatile platform for the development of potent and selective kinase inhibitors. As demonstrated with AZ703, compounds from this class can achieve high potency against specific CDKs. The comparative analysis with other CDK inhibitors like Dinaciclib and PF-07104091 highlights the diverse selectivity profiles that can be achieved with different chemical scaffolds. The choice of an appropriate inhibitor for therapeutic development will depend on the specific biological context and the desired target profile. The experimental protocols provided herein offer a foundation for the in vitro characterization of such compounds.

References

• 1. The cellular phenotype of AZ703, a novel selective imidazo[1,2-a]pyridine cyclin-dependent kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. AZ703, an imidazo[1,2-a]pyridine inhibitor of cyclin-dependent kinases 1 and 2, induces E2F-1-dependent apoptosis enhanced by depletion of cyclin-dependent kinase 9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Targeting CDK2 for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dinaciclib, a novel CDK inhibitor, demonstrates encouraging single-agent activity in patients with relapsed multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pfizer revealed the first-in-human data of potent and innovative CDK2-selective inhibitor PF-07104091 in advanced solid tumors, enriched for CDK4/6 inhibitor resistant HR+/HER2- breast cancer [delveinsight.com]
• 8. Tegtociclib (PF-07104091) | Pfizer Oncology Development Website [pfizeroncologydevelopment.com]

Bridging the Benchtop and the Bedside: A Comparative Guide to Imidazo[1,2-a]pyridine Derivatives

A comprehensive analysis of the in vitro and in vivo performance of the promising imidazo[1,2-a]pyridine scaffold, offering researchers and drug development professionals a data-driven guide to this versatile class of compounds.

The imidazo[1,2-a]pyridine core is a privileged heterocyclic structure that has garnered significant attention in medicinal chemistry due to its wide spectrum of biological activities.[1][2][3] Derivatives of this scaffold have been investigated for their potential as anticancer, anti-inflammatory, and anti-tubercular agents, among other therapeutic applications.[3][4][5][6] This guide provides a comparative overview of the in vitro and in vivo experimental data for various imidazo[1,2-a]pyridine derivatives, highlighting key findings and methodologies to aid in the ongoing research and development of this important class of molecules.

In Vitro Activity: Targeting Key Cellular Pathways

Imidazo[1,2-a]pyridine derivatives have demonstrated potent in vitro activity across a range of assays, targeting fundamental cellular processes implicated in various diseases. The following tables summarize the half-maximal inhibitory concentration (IC50) and minimum inhibitory concentration (MIC) values for representative compounds from different studies.

Compound Class	Target/Assay	Cell Line/Enzyme	IC50 / MIC (µM)	Reference
Imidazo[1,2-a]pyridines	Wnt/β-catenin signaling	Luciferase reporter assay	Varies by derivative	[7]
Novel Imidazo[1,2-a]pyridine	PI3K/AKT/mTOR pathway	Melanoma and cervical cancer cells	>10	[8]
Imidazo[1,2-a]pyridine Derivatives	COX-2 Inhibition	In vitro COX inhibition assay	0.07 - 0.18	[9]
Imidazo[1,2-a]pyridine Derivatives	PI3K/mTOR Dual Inhibitors	Kinase selectivity assays	Varies by derivative	[10]
Imidazo[1,2-a]pyridine Derivatives	Anticancer Activity	Hep-2, HepG2, MCF-7, A375, Vero	11 - 91 (for compound 12b)	[4]
Imidazo[1,2-a]pyridine Derivatives	Anti-tubercular Activity	Mycobacterium tuberculosis H37Rv	1.6 - 6.25 µg/mL	[5][11]
Imidazo[1,2-a]pyridine-3-carboxamides	Anti-tubercular Activity	Mycobacterium tuberculosis H37Rv	≤1 (for 12 compounds)	[12]
Imidazo[1,2-a]pyridine Derivatives	COX-2 Inhibition	In vitro COX inhibition assay	0.05 - 0.13	[13]
Pyrido[1',2':1,2]imidazo[4,5-h]quinazoline (PIQ)	Cytotoxicity	HL60S, A2780S, HL60R, A2780R	Varies by cell line	[14]
Imidazo[1,2-a]pyridine-based inhibitors	5-LO Inhibition	Polymorphonuclear leukocytes	1.15	[15]

In Vivo Efficacy: Translating In Vitro Promise

Select imidazo[1,2-a]pyridine derivatives have advanced to in vivo studies, demonstrating their therapeutic potential in animal models. These studies are crucial for evaluating the pharmacokinetic and pharmacodynamic properties of these compounds.

Compound	In Vivo Model	Dosing Regimen	Key Outcome	Reference
3-(4-chlorophenoxy)-2-[4-(methylsulfonyl) phenyl] imidazo[1,2-a]pyridine (5j)	Analgesic activity model	ED50 = 12.38 mg/kg	Notable analgesic activity	[13]
Pyrido[1',2':1,2]imidazo[4,5-h]quinazoline (PIQ)	A2780 ovarian carcinoma xenograft in nude mice	10 mg/kg IV, weekly for 2 months	Significant decrease in tumor volume	[14]
Imidazo[1,2-a]pyridine-3-carboxamides (13 and 18)	Male mice (pharmacokinetics)	Oral (PO) and Intravenous (IV)	Evaluated for in vivo pharmacokinetics	[12]

Key Signaling Pathways and Experimental Workflows

The biological effects of imidazo[1,2-a]pyridine derivatives are often attributed to their modulation of specific signaling pathways. Furthermore, a standardized workflow is typically employed to assess the therapeutic potential of these compounds.

Caption: Key signaling pathways modulated by Imidazo[1,2-a]pyridine derivatives.

Caption: General experimental workflow for drug discovery of Imidazo[1,2-a]pyridines.

Experimental Protocols

To ensure the reproducibility of the findings, detailed experimental protocols are essential. Below are generalized methodologies for key assays mentioned in the literature.

Cell Viability and Cytotoxicity Assays (MTT Assay)

• Cell Seeding: Cancer cell lines are seeded in 96-well plates at a specific density (e.g., 5,000-10,000 cells/well) and allowed to adhere overnight.

• Compound Treatment: Cells are treated with various concentrations of the imidazo[1,2-a]pyridine derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or isopropanol with HCl).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value is then calculated.[4]

In Vitro Kinase Assays

• Reaction Mixture Preparation: A reaction mixture is prepared containing the purified target kinase, a suitable substrate (e.g., a peptide or protein), and ATP in a kinase buffer.

• Inhibitor Addition: The imidazo[1,2-a]pyridine derivatives are added to the reaction mixture at various concentrations.

• Initiation and Incubation: The kinase reaction is initiated by the addition of ATP and incubated at a specific temperature (e.g., 30°C) for a set time.

• Detection: The kinase activity is measured by quantifying the amount of phosphorylated substrate. This can be done using various methods, such as radiometric assays (with ³²P-ATP), fluorescence-based assays, or luminescence-based assays (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis: The percentage of kinase inhibition is calculated for each compound concentration to determine the IC50 value.[8][10]

In Vivo Xenograft Studies

• Cell Implantation: A specific number of human cancer cells (e.g., 1 x 10⁶) are subcutaneously injected into the flank of immunocompromised mice (e.g., nude or SCID mice).

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: The mice are randomized into control and treatment groups. The imidazo[1,2-a]pyridine derivative is administered via a specific route (e.g., intraperitoneal or intravenous injection) at a predetermined dose and schedule.[14]

• Tumor Measurement: Tumor volume is measured regularly (e.g., twice a week) using calipers.

• Endpoint: The study is concluded when tumors in the control group reach a certain size or after a predetermined treatment period. The antitumor efficacy is evaluated by comparing the tumor growth in the treated groups to the control group.[14]

Conclusion

The imidazo[1,2-a]pyridine scaffold represents a versatile and promising platform for the development of novel therapeutics. The collective data from numerous in vitro and in vivo studies highlight the potential of these derivatives to modulate key biological pathways involved in cancer, inflammation, and infectious diseases. While the reproducibility between in vitro and in vivo results can be influenced by factors such as compound metabolism and bioavailability, the consistent activity observed for certain classes of imidazo[1,2-a]pyridines underscores their therapeutic potential. Future research should focus on optimizing the pharmacokinetic properties of lead compounds to enhance their in vivo efficacy and translate the promising in vitro findings into clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Iodine catalyzed synthesis of imidazo[1,2- a ]pyrazine and imidazo[1,2- a ]pyridine derivatives and their anticancer activity - RSC Advances (RSC Publishing) DOI:10.1039/D3RA07842F [pubs.rsc.org]
• 5. tandfonline.com [tandfonline.com]
• 6. A novel imidazo[1,2-a]pyridine derivative and its co-administration with curcumin exert anti-inflammatory effects by modulating the STAT3/NF-κB/iNOS/COX-2 signaling pathway in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of imidazo[1,2-a]pyrimidines and imidazo[1,2-a]pyridines as new inhibitors of the Wnt/β-catenin signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel imidazo[1,2-a]pyridine inhibits AKT/mTOR pathway and induces cell cycle arrest and apoptosis in melanoma and cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Design, synthesis and biological evaluation of some imidazo[1,2- a]pyridine derivatives as anti-tubercular agents: an in silico - in vitro approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Advancement of Imidazo[1,2-a]pyridines with Improved Pharmacokinetics and nM Activity vs. Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, Synthesis, In vitro and In vivo Evaluation of New Imidazo[1,2- a]pyridine Derivatives as Cyclooxygenase-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In vitro and in vivo pharmacological characterisation of the antitumour properties of pyrido[1',2':1,2]imidazo[4,5-h]quinazoline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Structure-activity relationship and in vitro pharmacological evaluation of imidazo[1,2-a]pyridine-based inhibitors of 5-LO - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Uncharted: Proper Disposal of 5-Isopropylimidazo[1,2-A]pyridine in the Absence of Specific Safety Data

Crucial Safety Notice for Laboratory Professionals: A specific Safety Data Sheet (SDS) for 5-Isopropylimidazo[1,2-A]pyridine is not currently available in public databases. The following disposal procedures are therefore based on the known hazards of the parent compound, imidazo[1,2-a]pyridine, and general safety protocols for substituted pyridine derivatives. This guidance should be treated as a precautionary measure. It is imperative that all researchers, scientists, and drug development professionals consult their institution's Environmental Health and Safety (EHS) department for a final, approved disposal plan before proceeding.

The structural similarity of 5-Isopropylimidazo[1,2-A]pyridine to other imidazo[1,2-a]pyridines and substituted pyridines suggests that it may be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye irritation.[1] Therefore, handling and disposal require stringent safety measures to protect laboratory personnel and the environment.

Operational Plan for Disposal

This step-by-step guide provides a conservative approach to the disposal of 5-Isopropylimidazo[1,2-A]pyridine, prioritizing safety in the absence of specific data.

1. Personal Protective Equipment (PPE): Before handling the compound, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.[2]

• Eye Protection: Safety glasses with side shields or goggles are essential to prevent eye contact.

• Lab Coat: A flame-resistant lab coat should be worn to protect from spills.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator is recommended.[2]

2. Spill Management: In case of a spill:

• Evacuate the immediate area.

• Ventilate the space.

• For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container for disposal.

• For solid spills, carefully sweep up to avoid dust formation and place in a sealed container.

• Do not allow the chemical to enter drains or waterways.[2]

3. Waste Collection and Storage:

• All waste containing 5-Isopropylimidazo[1,2-A]pyridine, including contaminated labware and PPE, must be considered hazardous waste.

• Collect waste in a clearly labeled, sealed, and appropriate container. The label should include the chemical name and associated hazards.

• Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[3]

4. Final Disposal:

• Consult EHS: Your institution's Environmental Health and Safety department is the ultimate authority on hazardous waste disposal. Provide them with all available information on the compound.

• Approved Waste Disposal Plant: The final disposal must be carried out by an approved hazardous waste disposal facility.[3] Incineration at high temperatures is a common method for pyridine-based compounds.[4]

Hazard Profile of Structurally Related Compounds

To provide context for the potential hazards of 5-Isopropylimidazo[1,2-A]pyridine, the following table summarizes the known hazards of its parent compound and a common related chemical class.

Compound/Class	Key Hazards
Imidazo[1,2-a]pyridine	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
Pyridine Derivatives	Generally considered harmful if swallowed, in contact with skin, or if inhaled. Many are flammable liquids and vapors. They can be toxic to aquatic life with long-lasting effects. Incompatible with strong oxidizing agents, acids, and acid chlorides.

Experimental Protocols

As no specific experimental data for the disposal of 5-Isopropylimidazo[1,2-A]pyridine is available, the recommended protocol is based on established best practices for chemical waste management:

• Waste Segregation: Isolate waste containing 5-Isopropylimidazo[1,2-A]pyridine from other waste streams to prevent accidental reactions.

• Containerization: Utilize chemically resistant, leak-proof containers for all waste.

• Labeling: Affix a hazardous waste label to the container immediately upon the first addition of waste. The label must include the full chemical name and a clear hazard warning (e.g., "Toxic," "Irritant").

• Documentation: Maintain a log of the waste generated, including the quantity and date of accumulation.

• EHS Coordination: Contact your EHS department to schedule a pickup and provide them with all relevant documentation.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 5-Isopropylimidazo[1,2-A]pyridine, emphasizing the critical role of institutional safety protocols.

Caption: Disposal workflow for 5-Isopropylimidazo[1,2-A]pyridine.

By adhering to these precautionary procedures and maintaining open communication with your institution's safety officials, you can ensure the safe and responsible management of this and other novel chemical compounds in your research endeavors.

References

• 1. Imidazo(1,2-a)pyridine | C7H6N2 | CID 78960 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]

Safeguarding Your Research: A Guide to Handling 5-Isopropylimidazo[1,2-A]pyridine

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for the handling of 5-Isopropylimidazo[1,2-A]pyridine, a heterocyclic compound with potential applications in pharmaceutical research. The following procedures are based on best practices for handling pyridine derivatives and related imidazo[1,2-a]pyridine compounds.

Personal Protective Equipment (PPE)

The first line of defense when handling any chemical is appropriate personal protective equipment. The following table summarizes the recommended PPE for working with 5-Isopropylimidazo[1,2-A]pyridine.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a face shield.[1][2]	Protects against splashes and airborne particles that could cause eye irritation or injury.[2]
Skin Protection	Chemical-resistant gloves (Butyl rubber or nitrile rubber recommended).[1][3] A fully-buttoned lab coat.[1][3]	Prevents skin contact, which can lead to irritation.[4] Nitrile and butyl rubber gloves offer good resistance to pyridine-like compounds.[1][3]
Respiratory Protection	Use in a well-ventilated area, preferably a certified chemical fume hood.[3][5] If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges may be necessary.[1][2]	Minimizes inhalation of vapors, which can cause respiratory irritation.[5]

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is crucial for minimizing risks associated with handling 5-Isopropylimidazo[1,2-A]pyridine.

Handling Procedures:

• Ventilation: Always handle this compound in a properly functioning chemical fume hood to minimize inhalation exposure.[3][5]

• Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and clothing.[2][4]

• Good Hygiene: Wash hands thoroughly with soap and water after handling and before eating, drinking, or smoking.[4]

• Labeling: Ensure all containers are clearly and accurately labeled.[1][5]

Storage Plan:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][5]

• Keep away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[1][4]

• The storage area should be secured and away from sources of heat or ignition.[1][5]

Emergency and Disposal Plan

First Aid Measures:

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3][6]
Skin Contact	Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[3][4][6] Remove contaminated clothing. If irritation persists, seek medical attention.[4][6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][6] Seek immediate medical attention.[6]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][6]

Spill and Disposal Plan:

• Small Spills: For small spills, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite).[7] Place the absorbed material into a suitable, sealed container for disposal.

• Large Spills: Evacuate the area and prevent further leakage if it is safe to do so. Ventilate the area. Trained personnel wearing appropriate PPE should handle the cleanup.

• Disposal: All waste materials, including contaminated PPE and spill cleanup materials, must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[1] Collect waste in a properly labeled, sealed, and compatible container.[1]

Workflow for Safe Handling of 5-Isopropylimidazo[1,2-A]pyridine

Caption: Logical workflow for the safe handling of 5-Isopropylimidazo[1,2-A]pyridine.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 4. fishersci.fr [fishersci.fr]
• 5. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 6. fishersci.com [fishersci.com]
• 7. carlroth.com [carlroth.com]